3,5-Difluoro-4-methoxyphenol

• CAS: 443-42-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Purification of 3,5-Difluoro-4-methoxyphenol

This guide provides a comprehensive overview of the synthesis and purification of 3,5-Difluoro-4-methoxyphenol, a valuable intermediate in the development of pharmaceuticals and other fine chemicals. The methodologies detailed herein are curated for researchers, scientists, and professionals in drug development, emphasizing not only the procedural steps but also the underlying chemical principles and strategic considerations.

Introduction and Strategic Overview

3,5-Difluoro-4-methoxyphenol, with the molecular formula C₇H₆F₂O₂ and CAS number 443-42-5, is a substituted phenol of increasing interest in medicinal chemistry.[1][2] Its structural motifs, including the difluorinated aromatic ring and the methoxyphenol core, are prevalent in a variety of biologically active molecules. The fluorine atoms can significantly modulate the physicochemical properties of a molecule, such as lipophilicity and metabolic stability, making this compound a key building block for the synthesis of novel therapeutic agents.

The synthetic strategy outlined in this guide is a two-step process that begins with a commercially available starting material and proceeds through a key intermediate. This approach is designed for efficiency, scalability, and high purity of the final product.

Synthetic Pathway and Rationale

The synthesis of 3,5-Difluoro-4-methoxyphenol is most effectively achieved through a two-step reaction sequence starting from 3,5-difluorobromobenzene. This pathway was chosen for its reliance on well-established and reliable chemical transformations.

Step 1: Synthesis of 3,5-Difluorophenol

The initial step involves the conversion of 3,5-difluorobromobenzene to the key intermediate, 3,5-difluorophenol. This transformation can be accomplished via a nucleophilic aromatic substitution reaction. A patented process describes the reaction of 3,5-difluorobromobenzene with an alkali hydroxide in the presence of a copper catalyst and a ligand in a suitable solvent system.[3] This method offers a direct and high-yielding route to the difluorophenol intermediate.

Step 2: Methylation of 3,5-Difluorophenol

The second and final step is the selective methylation of the hydroxyl group of 3,5-difluorophenol to yield the target molecule, 3,5-Difluoro-4-methoxyphenol. The Williamson ether synthesis is a classic and highly effective method for this transformation.[4][5] This reaction involves the deprotonation of the phenol to form a phenoxide, which then acts as a nucleophile to displace a halide from a methylating agent. Alternatively, milder methylation protocols using reagents like trimethyl phosphate in the presence of a base have been developed and present a viable option.[6]

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for 3,5-Difluoro-4-methoxyphenol.

Detailed Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier
3,5-Difluorobromobenzene	≥98%	Commercially Available
Sodium Hydroxide	Reagent Grade	Commercially Available
Cuprous Iodide (CuI)	≥98%	Commercially Available
N1,N2-bis(4-hydroxy-2,6-dimethylphenyl)oxamide	Ligand	Commercially Available
Dimethyl Sulfoxide (DMSO)	Anhydrous	Commercially Available
Toluene	Reagent Grade	Commercially Available
Hydrochloric Acid (HCl)	37%	Commercially Available
Methyl Iodide	≥99%	Commercially Available
Acetone	Anhydrous	Commercially Available
Potassium Carbonate	Anhydrous	Commercially Available
Diethyl Ether	Reagent Grade	Commercially Available
Magnesium Sulfate (MgSO₄)	Anhydrous	Commercially Available

Step 1: Synthesis of 3,5-Difluorophenol

This protocol is adapted from a patented procedure.[3]

• Reaction Setup: To a dry 1 L four-necked flask equipped with a mechanical stirrer, a reflux condenser, a thermometer, and a nitrogen inlet, add sodium hydroxide (50 g) and distilled water (320 g). Stir the mixture until a uniform aqueous alkali solution is obtained.

• Addition of Reagents: To the flask, add 3,5-difluorobromobenzene (120 g), dimethyl sulfoxide (DMSO, 30 g), N1,N2-bis(4-hydroxy-2,6-dimethylphenyl)oxamide (3.05 g), and cuprous iodide (1.76 g).

• Reaction: Heat the reaction mixture to 90 °C and maintain this temperature with continuous stirring for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Slowly add 30% hydrochloric acid to the reaction system until the pH value reaches 1.

• Extraction: Transfer the mixture to a separatory funnel and extract with toluene. Separate the organic layer.

• Purification: The crude 3,5-difluorophenol in the toluene layer can be purified by distillation.

Step 2: Synthesis of 3,5-Difluoro-4-methoxyphenol

This is a proposed protocol based on the Williamson ether synthesis.[4][5][7]

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the purified 3,5-difluorophenol (1 equivalent) in anhydrous acetone.

• Addition of Base: Add anhydrous potassium carbonate (1.5 equivalents) to the solution.

• Addition of Methylating Agent: Add methyl iodide (1.1 equivalents) dropwise to the stirring suspension.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the inorganic salts. Wash the solid residue with acetone.

• Solvent Removal: Combine the filtrate and washings, and remove the solvent under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in diethyl ether and wash with water and brine. Dry the organic layer over anhydrous magnesium sulfate.

• Final Product Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 3,5-Difluoro-4-methoxyphenol.

Purification of 3,5-Difluoro-4-methoxyphenol

The crude product from the synthesis can be purified by column chromatography on silica gel.

Column Chromatography Protocol

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pack a glass column with the silica gel slurry.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane. The polarity of the eluent should be gradually increased.

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3,5-Difluoro-4-methoxyphenol as a solid. The reported melting point is 69 °C.[1]

Characterization of 3,5-Difluoro-4-methoxyphenol

The identity and purity of the synthesized 3,5-Difluoro-4-methoxyphenol should be confirmed by spectroscopic methods.

Expected Spectroscopic Data

Technique	Expected Data
¹H NMR	Signals corresponding to the methoxy protons (singlet), and the aromatic protons (multiplet).
¹³C NMR	Signals for the methoxy carbon, and the aromatic carbons, with characteristic C-F couplings.
Mass Spec	A molecular ion peak corresponding to the molecular weight of the compound (160.12 g/mol ).[1]

Note: As of the last update, specific experimental NMR data for 3,5-Difluoro-4-methoxyphenol was not publicly available in the searched databases. The expected data is based on the chemical structure and data for similar compounds.[8][9]

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves when handling the reagents and products.

• Ventilation: All procedures should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • 3,5-Difluorobromobenzene: Irritant. Avoid contact with skin and eyes.

  • Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage.

  • Methyl Iodide: Toxic and a suspected carcinogen. Handle with extreme care.

  • Solvents: Flammable. Keep away from ignition sources.

References

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• Royal Society of Chemistry. (n.d.). Supporting information for - The Royal Society of Chemistry. Retrieved from [Link]

• Knowledge. (2024, December 20). Synthesis of Fluorophenol Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN112778090A - Preparation method of 3, 5-difluorophenol.
• Google Patents. (n.d.). CN117964460A - Synthesis process of 3, 5-difluorophenol.

• Rhodium.ws. (n.d.). Synthesis of 4-Methoxyphenol. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 4-methoxyphenol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). A Mild Heteroatom (O-, N-, and S-) Methylation Protocol Using Trimethyl Phosphate (TMP)-Ca(OH)2 Combination. Retrieved from [Link]

• Organic Syntheses. (n.d.). Hydrogenolysis of phenolic ethers: biphenyl. Retrieved from [Link]

• Google Patents. (n.d.). JPH09151151A - Production of 4-methoxyphenol.

• Humana Press. (n.d.). DNA Methylation Protocols. Retrieved from [Link]

• Organic Syntheses. (2024). Difluoromethylation of Phenols. Retrieved from [Link]

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An In-Depth Technical Guide to 3,5-Difluoro-4-methoxyphenol: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluoro-4-methoxyphenol is a fluorinated aromatic organic compound with significant potential in medicinal chemistry and materials science. The strategic placement of fluorine atoms and a methoxy group on the phenol ring imparts unique electronic and steric properties, influencing its reactivity, acidity, and biological activity. This guide provides a comprehensive overview of the physicochemical properties, spectral characteristics, synthesis, and potential applications of this versatile molecule, offering valuable insights for researchers engaged in drug discovery and development.

Physicochemical Properties

The physical and chemical properties of 3,5-Difluoro-4-methoxyphenol are crucial for its handling, formulation, and application. A summary of its key identifiers and properties is presented below.

Property	Value	Source(s)
IUPAC Name	3,5-Difluoro-4-methoxyphenol	N/A
CAS Number	443-42-5	[1][2][3]
Molecular Formula	C₇H₆F₂O₂	[1][2][4]
Molecular Weight	160.12 g/mol	[2]
Melting Point	69 °C	[2]
Boiling Point	Not experimentally determined; predicted values are available.	[1]
Flash Point	67 °C
Predicted XlogP	1.7	[4]
SMILES	COc1c(F)cc(O)cc1F	[2][4]
InChI	InChI=1S/C7H6F2O2/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3,10H,1H3	[4]

Spectral Characterization

Mass Spectrometry

Predicted mass spectrometry data suggests the following adducts and their corresponding m/z values, which can be instrumental in identifying the compound in complex mixtures.[4]

Adduct	m/z
[M+H]⁺	161.04086
[M+Na]⁺	183.02280
[M-H]⁻	159.02630

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of phenols are well-characterized. For 3,5-Difluoro-4-methoxyphenol, the following spectral features would be anticipated:

• ¹H NMR: The spectrum would exhibit signals for the aromatic protons, the methoxy protons, and the hydroxyl proton. The coupling patterns of the aromatic protons would be influenced by the fluorine atoms.

• ¹³C NMR: The spectrum would show distinct signals for each of the seven carbon atoms, with the chemical shifts influenced by the electronegative fluorine and oxygen atoms. The symmetry of the molecule would result in fewer than seven signals.[5]

Infrared (IR) Spectroscopy

The IR spectrum of 3,5-Difluoro-4-methoxyphenol would display characteristic absorption bands for the O-H, C-O, C-F, and aromatic C-H and C=C bonds, providing a fingerprint for the molecule's functional groups.[6]

Synthesis and Reactivity

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3,5-Difluoro-4-methoxyphenol is not widely published, a plausible synthetic route can be devised based on established organic chemistry principles. A common approach to synthesizing substituted phenols involves the hydroxylation of a corresponding arylboronic acid.

A potential synthesis workflow is outlined below:

Caption: Workflow for the spectrophotometric determination of pKa.

Determination of logP by Shake-Flask Method

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is a critical parameter in drug development.

Methodology:

• Preparation of Phases: Prepare a saturated solution of n-octanol in water and a saturated solution of water in n-octanol.

• Sample Preparation: Dissolve a known amount of 3,5-Difluoro-4-methoxyphenol in the aqueous phase.

• Partitioning: Mix the aqueous solution with an equal volume of the n-octanol phase in a separatory funnel. Shake vigorously for a set period to allow for partitioning.

• Phase Separation: Allow the two phases to separate completely.

• Concentration Measurement: Determine the concentration of the compound in both the aqueous and n-octanol phases using a suitable analytical technique (e.g., UV-Vis spectrophotometry or HPLC).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The logP is the logarithm of P.

Caption: Workflow for the determination of logP by the shake-flask method.

Conclusion

3,5-Difluoro-4-methoxyphenol represents a promising scaffold for the development of novel therapeutics and advanced materials. Its unique combination of functional groups provides a platform for fine-tuning its physicochemical and biological properties. This guide has provided a comprehensive overview of its known characteristics and outlined methodologies for further investigation. Future research focused on elucidating its biological activities and developing efficient synthetic routes will be crucial in unlocking the full potential of this intriguing molecule.

References

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• 5. 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of phenol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. researchgate.net [researchgate.net]

The Strategic Utility of 3,5-Difluoro-4-methoxyphenol as a Privileged Scaffold for Novel Compound Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of modern medicinal chemistry and materials science, the rational design of novel molecular entities hinges on the strategic selection of versatile building blocks. Among these, 3,5-Difluoro-4-methoxyphenol has emerged as a scaffold of significant interest, offering a unique combination of electronic properties and synthetic handles that can be exploited to generate diverse and complex molecules with tailored functionalities. This technical guide provides an in-depth exploration of the core attributes of 3,5-Difluoro-4-methoxyphenol and its application in the synthesis of innovative compounds, supported by field-proven insights and detailed methodologies.

Physicochemical Properties and Strategic Advantages

3,5-Difluoro-4-methoxyphenol is a polysubstituted aromatic compound with the molecular formula C₇H₆F₂O₂.[1] Its strategic value as a building block is rooted in the interplay of its constituent functional groups: the phenolic hydroxyl, the methoxy group, and the two fluorine atoms in a meta arrangement relative to the hydroxyl and ortho to the methoxy group.

Property	Value	Source
Molecular Formula	C₇H₆F₂O₂	[1]
Molecular Weight	160.12 g/mol
CAS Number	443-42-5
Melting Point	67-71 °C
Boiling Point	225.5±25.0 °C at 760 mmHg
pKa	8.56±0.18

Table 1: Physicochemical Properties of 3,5-Difluoro-4-methoxyphenol.

The presence of two fluorine atoms significantly influences the electronic nature of the aromatic ring. Fluorine, being the most electronegative element, acts as a strong electron-withdrawing group through induction, which can modulate the acidity of the phenolic proton and influence the reactivity of the aromatic ring in electrophilic and nucleophilic substitution reactions. Furthermore, the introduction of fluorine can enhance the metabolic stability and binding affinity of derivative compounds, a crucial aspect in drug design. The methoxy group, an electron-donating group, further modulates the electronic landscape of the molecule and provides an additional site for potential chemical modification.

Synthetic Accessibility of the Core Scaffold

While commercially available, understanding the synthetic routes to 3,5-Difluoro-4-methoxyphenol and its precursors is crucial for researchers. A common precursor is 3,5-difluorophenol. One patented method for the synthesis of 3,5-difluorophenol starts from 3,5-difluorobromobenzene.[2][3] In this process, the bromo-substituent is converted to a hydroxyl group. This transformation can be achieved through a one-pot reaction under alkaline conditions, followed by acidification to yield the desired phenol.[2]

Key Synthetic Transformations: A Gateway to Novelty

The true potential of 3,5-Difluoro-4-methoxyphenol lies in its capacity to serve as a versatile platform for the construction of more complex molecules. The phenolic hydroxyl group is a prime site for a variety of chemical transformations, enabling the introduction of diverse functionalities and the construction of novel molecular architectures.

O-Alkylation via Williamson Ether Synthesis

A fundamental and widely employed reaction for the derivatization of phenols is the Williamson ether synthesis. This reaction involves the deprotonation of the phenolic hydroxyl group to form a more nucleophilic phenoxide, which then undergoes a nucleophilic substitution reaction with an alkyl halide to form an ether.

Experimental Protocol: General Procedure for Williamson Ether Synthesis

• Deprotonation: To a solution of 3,5-Difluoro-4-methoxyphenol (1.0 eq.) in a suitable anhydrous solvent (e.g., acetone, DMF, or THF) is added a base (e.g., K₂CO₃, NaH, or Cs₂CO₃; 1.1-1.5 eq.) at room temperature. The reaction mixture is stirred for a predetermined period (e.g., 30-60 minutes) to ensure complete formation of the phenoxide.

• Alkylation: The desired alkyl halide (1.0-1.2 eq.) is then added to the reaction mixture. The reaction is stirred at a temperature ranging from room temperature to reflux, and the progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction is quenched with water and extracted with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired aryl ether.

This straightforward yet powerful methodology allows for the introduction of a wide array of alkyl and substituted alkyl chains, providing a facile route to novel 3,5-difluoro-4-methoxyphenyl ethers with potential applications in medicinal chemistry and materials science.

Figure 1: Williamson Ether Synthesis Workflow.

Palladium-Catalyzed Cross-Coupling Reactions

To further expand the molecular diversity achievable from 3,5-Difluoro-4-methoxyphenol, the phenolic hydroxyl group can be converted into a triflate or nonaflate, which are excellent leaving groups for palladium-catalyzed cross-coupling reactions. This two-step approach opens the door to the formation of carbon-carbon and carbon-nitrogen bonds at the phenolic position.

The Suzuki-Miyaura coupling is a robust and versatile method for the formation of biaryl structures and other C-C bonds. The synthesis of boronic acid or boronate ester derivatives of 3,5-Difluoro-4-methoxyphenol is a key step to enable its use in this powerful reaction. Indeed, 2-(3,5-Difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a commercially available reagent, indicating its utility in Suzuki couplings.[4]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a reaction vessel, combine the aryl halide or triflate (1.0 eq.), the boronic acid or boronate ester derivative of 3,5-Difluoro-4-methoxyphenol (1.1-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂; 1-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄; 2.0-3.0 eq.).

• Solvent and Reaction Conditions: Add a degassed solvent system (e.g., a mixture of toluene/ethanol/water or dioxane/water). The reaction mixture is then heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature typically ranging from 80 to 110 °C. The reaction progress is monitored by TLC or LC-MS.

• Work-up and Purification: After completion, the reaction mixture is cooled to room temperature, diluted with water, and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography to yield the desired biaryl compound.

Figure 2: Suzuki-Miyaura Coupling for Biaryl Synthesis.

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines from aryl halides or triflates. By converting the phenolic hydroxyl of 3,5-Difluoro-4-methoxyphenol into a suitable leaving group, this reaction provides access to a wide range of N-aryl derivatives.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, a reaction vessel is charged with the aryl triflate derived from 3,5-Difluoro-4-methoxyphenol (1.0 eq.), the desired amine (1.1-1.5 eq.), a palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂; 1-5 mol%), a suitable phosphine ligand (e.g., XPhos, SPhos, or BINAP; 2-10 mol%), and a strong base (e.g., NaOt-Bu, K₃PO₄, or Cs₂CO₃; 1.5-2.5 eq.).

• Solvent and Reaction Conditions: Anhydrous, degassed solvent (e.g., toluene, dioxane, or THF) is added, and the reaction mixture is heated to a temperature typically between 80 and 120 °C. The reaction is monitored until the starting material is consumed.

• Work-up and Purification: Upon completion, the reaction is cooled, diluted with an organic solvent, and filtered through a pad of celite. The filtrate is concentrated, and the residue is purified by column chromatography to afford the desired arylamine.

Applications in Drug Discovery: The Case of Kinase Inhibitors

The 3,5-difluoro-4-methoxyphenyl moiety is a recurring structural motif in the design of kinase inhibitors, a class of drugs that has revolutionized cancer therapy. The fluorine atoms can form favorable interactions with the kinase active site, while the overall substitution pattern can be fine-tuned to achieve high potency and selectivity.

A notable example is found in the patent literature describing the synthesis of (S)-N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide, a potent kinase inhibitor.[5] While the synthesis starts from a pre-functionalized aniline, the core "5,6-difluoro...-3-methoxybenzene" fragment is structurally analogous to our building block of interest, highlighting the importance of this substitution pattern in achieving biological activity.[5] The synthesis of this complex molecule involves a key palladium-catalyzed coupling step to form the diarylamine linkage, a transformation that can be envisioned starting from a suitably functionalized derivative of 3,5-Difluoro-4-methoxyphenol.

Conclusion and Future Outlook

3,5-Difluoro-4-methoxyphenol represents a highly valuable and versatile building block for the synthesis of novel compounds with significant potential in drug discovery and materials science. Its unique electronic properties, conferred by the strategic placement of fluoro and methoxy substituents, coupled with the synthetic accessibility of its phenolic hydroxyl group, provide a rich platform for chemical exploration. The application of well-established synthetic methodologies such as the Williamson ether synthesis, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination allows for the systematic and efficient generation of diverse molecular libraries. The recurring presence of the 3,5-difluoro-4-methoxyphenyl motif in biologically active molecules, particularly kinase inhibitors, underscores the strategic importance of this scaffold. As the demand for novel and effective therapeutic agents and functional materials continues to grow, the judicious use of privileged building blocks like 3,5-Difluoro-4-methoxyphenol will undoubtedly play a pivotal role in accelerating the pace of innovation.

References

• Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)

• 3,5-difluoro-4-methoxyphenol (C7H6F2O2). PubChemLite. [Link]

• Synthesis process of 3, 5-difluorophenol. CN117964460A.
• Preparation method of 3, 5-difluorophenol. CN112778090A.

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An In-depth Technical Guide to Metronidazole (CAS 443-48-1): Properties, Mechanisms, and Applications

A Note on Chemical Identification (CAS Number): This guide focuses on the widely used antimicrobial agent, Metronidazole. The CAS number provided in the topic, 443-42-5, is associated in several chemical databases with 3,5-difluoro-4-methoxyphenol. However, given the context of an in-depth guide for researchers and drug development professionals, it is highly probable that the intended subject is Metronidazole, which has the very similar CAS number 443-48-1 . This document will proceed under that assumption, providing a comprehensive overview of Metronidazole.

Introduction

Metronidazole, sold under brand names like Flagyl and Metrogyl, is a cornerstone of antimicrobial therapy.[1] A synthetic derivative of nitroimidazole first introduced in 1959, its potent activity against anaerobic bacteria and protozoa has made it an indispensable tool in treating a wide array of infections, from gastrointestinal and pelvic inflammatory diseases to trichomoniasis and giardiasis.[1][2][3] This guide, intended for researchers, scientists, and drug development professionals, provides a detailed exploration of Metronidazole's core scientific principles, from its fundamental chemical properties and mechanism of action to its pharmacokinetic profile, analytical quantification, and evolving role in modern medicine.

Chemical and Physical Properties

Metronidazole (IUPAC name: 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethanol) is a crystalline solid, appearing as white to pale-yellow, with a slight odor.[4][5] Its physicochemical properties are crucial for its formulation and biological activity.

Property	Value	Source
CAS Number	443-48-1	[1]
Molecular Formula	C₆H₉N₃O₃	[1][3]
Molar Mass	171.156 g·mol⁻¹	[1][3]
Melting Point	158 - 160 °C	[5]
Water Solubility	10 mg/mL at 25°C	[3]
pKa	2.62	[3]
log P	-0.02	[3]

These properties, particularly its moderate water solubility, allow for diverse formulations, including oral tablets, intravenous solutions, and topical gels.[6]

Mechanism of Antimicrobial Action

Metronidazole is a prodrug, meaning it is administered in an inactive form and must be metabolically activated within the target organism to exert its therapeutic effect.[1] This activation is the key to its selective toxicity against anaerobic and microaerophilic pathogens.

The process can be broken down into four key stages:

• Cellular Uptake: Metronidazole, being a small and uncharged molecule, readily diffuses across the cell membranes of both aerobic and anaerobic microorganisms.[]

• Reductive Activation: This is the critical, selectivity-determining step. Inside anaerobic or microaerophilic organisms, which have low intracellular redox potentials, the nitro group of Metronidazole is reduced.[6] This one-electron transfer is catalyzed by microbial enzymes like pyruvate:ferredoxin oxidoreductase (PFOR) in protozoa or nitroreductases in bacteria.[1][6] This reduction transforms the prodrug into a highly reactive nitroso radical.[1][8]

• DNA Damage: The newly formed cytotoxic radicals interact with microbial DNA, causing a loss of the helical structure, strand breakage, and overall destabilization.[6][] This disruption of nucleic acid synthesis is the ultimate cause of cell death.[][8]

• Drug Recycling and Concentration Gradient: The reduction process creates a concentration gradient that drives more Metronidazole into the cell, enhancing its efficacy.[] In the presence of oxygen, the reactive intermediate can be reoxidized back to the parent compound, a "futile cycling" that prevents the drug's activation. This explains why Metronidazole is ineffective against obligate aerobic bacteria.[9]

Caption: Figure 1: Mechanism of Metronidazole Activation and Action.

Pharmacokinetics: The Journey Through the Body

Understanding the absorption, distribution, metabolism, and excretion (ADME) of Metronidazole is vital for optimizing dosing regimens.

Parameter	Description	Value/Characteristic	Source(s)
Absorption	Oral bioavailability is excellent. Food may delay but does not reduce absorption.	~80-90%	[1][3][10][11]
Distribution	Distributes widely into body tissues and fluids, including cerebrospinal fluid, abscesses, and breast milk.	Low plasma protein binding (~20%). Volume of distribution: 0.51-1.1 L/kg.	[1][10][11]
Metabolism	Primarily and extensively metabolized in the liver, mainly by oxidation.	The main active metabolite is hydroxymetronidazole.	[1][10][11]
Excretion	Primarily excreted via the kidneys, with a smaller portion in feces.	Elimination half-life is approximately 8 hours in healthy adults. Urine may appear dark or reddish-brown.	[1][10]

Synthesis and Manufacturing

The common industrial synthesis of Metronidazole involves a two-step process:

• Nitration of 2-Methylimidazole: 2-Methylimidazole is nitrated to form 2-methyl-5-nitroimidazole.[12]

• Alkylation: The resulting intermediate is then reacted with ethylene oxide or 2-chloroethanol to introduce the hydroxyethyl group at the N-1 position of the imidazole ring, yielding Metronidazole.[12]

A patent describes a method involving reacting 2-methylimidazole with sulfuric acid and sodium sulfate, followed by neutralization with ammonia.[13] Another approach involves using formic acid and sulfuric acid with ethylene oxide.[12]

Caption: Figure 2: Common Synthetic Pathway for Metronidazole.

Analytical Methodologies

Accurate quantification of Metronidazole in pharmaceutical formulations and biological samples is crucial for quality control and pharmacokinetic studies. Various analytical techniques are employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and specific method for Metronidazole assay.[14][15]

Protocol: A Representative HPLC Method

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 or Phenyl column (e.g., 250 x 4.6 mm, 5 µm particle size) is commonly used.[14]

• Mobile Phase: A mixture of an aqueous buffer (e.g., sodium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typical. The pH is often adjusted to the acidic range (e.g., pH 2.5-4.0) with phosphoric or acetic acid.[14][16]

• Detection: UV detection is performed at a wavelength where Metronidazole shows significant absorbance, typically around 254 nm, 290 nm, or 326 nm.[14][16][17]

• Sample Preparation:

  • Tablets: Crush tablets, dissolve the powder in a suitable solvent (e.g., mobile phase or a water/methanol mixture), sonicate to ensure complete dissolution, filter through a 0.45 µm membrane, and dilute to the appropriate concentration.

  • Biological Fluids: Requires protein precipitation (e.g., with acetonitrile or methanol) followed by centrifugation and filtration of the supernatant.

• Quantification: A calibration curve is constructed using standard solutions of known Metronidazole concentrations. The concentration in the sample is determined by comparing its peak area to the calibration curve.

Other Analytical Techniques

• UV-Visible Spectrophotometry: A simpler, more accessible method based on Beer's law.[14] Difference spectrophotometry, which measures absorbance changes with pH, can enhance specificity.[17]

• Titrimetry: Pharmacopoeial methods often include non-aqueous titration with perchloric acid.[15][18]

• Electrochemistry: Voltammetric methods using modified glassy carbon electrodes have also been developed for sensitive detection.[14][16]

Applications in Research and Drug Development

While a mainstay in infectious disease treatment, Metronidazole's applications and research interests continue to expand.

• Drug Delivery Systems: Research focuses on novel formulations to enhance therapeutic efficacy and patient compliance. This includes developing floating tablets for sustained release in the stomach to eradicate H. pylori, nanogels for improved topical delivery, and compression-coated tablets for colon-specific delivery in treating amoebiasis.[19][20][21][22]

• Drug Resistance: A significant area of research is understanding and overcoming Metronidazole resistance. Mechanisms include reduced drug activation (e.g., through mutations in the rdxA gene in H. pylori), decreased drug uptake, and active efflux.[1][9][23][24]

• Cancer Research: Metronidazole's ability to selectively target hypoxic cells has led to its investigation as a hypoxic radiosensitizer in cancer therapy, aiming to make tumors more susceptible to radiation.[1] However, neurotoxic side effects at the required doses have limited its widespread use for this purpose.[1] Conversely, its potential carcinogenicity is also a subject of study and debate. While carcinogenic in animal models, evidence in humans remains controversial, with some studies showing no significant link with short-term use.[1][4][25][26]

Safety and Toxicology

Metronidazole is classified as "reasonably anticipated to be a human carcinogen" by the U.S. National Toxicology Program based on animal studies.[1][4] Safety data sheets (SDS) highlight several hazards:

• Health Hazards: May cause skin, eye, and respiratory irritation.[27][28] Suspected of causing genetic defects and cancer.[27][29] May cause damage to organs through prolonged or repeated exposure.[28][30]

• Handling Precautions: Obtain special instructions before use.[27] Wear protective gloves, clothing, and eye protection.[27][30] Ensure adequate ventilation and avoid dust formation.[28]

• Stability: The material is generally stable but may be sensitive to light and UV radiation.[28]

Suppliers

Metronidazole (CAS 443-48-1) is widely available from various chemical and pharmaceutical suppliers for research and manufacturing purposes. While this guide cannot endorse specific suppliers, reputable sources can be found through major chemical distribution platforms and catalogs. When sourcing, always request a Certificate of Analysis (CoA) to verify purity and quality.

Conclusion

Metronidazole remains a vital therapeutic agent more than six decades after its introduction. Its efficacy is rooted in a clever mechanism of selective activation within anaerobic and microaerophilic pathogens. For researchers and drug development professionals, a deep understanding of its chemistry, pharmacokinetics, and analytical methods is essential. Ongoing research into novel delivery systems and the challenge of antimicrobial resistance ensures that this historic drug will continue to be a subject of intensive scientific inquiry.

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The Solubility Profile of 3,5-Difluoro-4-methoxyphenol: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of 3,5-Difluoro-4-methoxyphenol in common organic solvents. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, presents a predictive solubility profile, and offers a detailed experimental protocol for empirical determination.

Introduction: Understanding the Molecule

3,5-Difluoro-4-methoxyphenol is a fluorinated organic compound with the chemical formula C₇H₆F₂O₂.[1][2] Its structure, featuring a phenol group, a methoxy group, and two fluorine atoms on the benzene ring, dictates its physicochemical properties, including its solubility. The presence of the hydroxyl (-OH) and methoxy (-OCH₃) groups allows for hydrogen bonding, while the fluorine atoms and the benzene ring contribute to its overall polarity and lipophilicity. Understanding these structural nuances is critical for predicting its behavior in various solvent systems, a key consideration in applications ranging from pharmaceutical synthesis to materials science.[3][4]

Theoretical Framework: The Principles of Solubility

The adage "like dissolves like" serves as a fundamental principle in predicting solubility.[5] This concept is rooted in the intermolecular forces between the solute (3,5-Difluoro-4-methoxyphenol) and the solvent. The key factors at play are:

• Polarity : The distribution of electron density within a molecule. Solvents are broadly categorized as polar and nonpolar. Polar solvents can be further divided into protic (containing a hydrogen atom bonded to an electronegative atom, like oxygen or nitrogen) and aprotic (lacking such a bond).

• Hydrogen Bonding : The electrostatic attraction between a hydrogen atom in a polar bond and an electronegative atom. The hydroxyl group in 3,5-Difluoro-4-methoxyphenol is a hydrogen bond donor and acceptor, while the methoxy group and fluorine atoms are hydrogen bond acceptors.

• Van der Waals Forces : Weak intermolecular forces that include dipole-dipole interactions and London dispersion forces.

A harmonious interplay of these forces between the solute and solvent molecules is necessary for dissolution to occur.

Predicted Solubility Profile of 3,5-Difluoro-4-methoxyphenol

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Polar Protic	Water	Sparingly Soluble	The presence of a hydroxyl group allows for hydrogen bonding with water. However, the aromatic ring and fluorine atoms increase lipophilicity, limiting extensive solubility.
Methanol	Soluble	The hydroxyl group of methanol can engage in hydrogen bonding with the solute. Its shorter alkyl chain compared to other alcohols makes it a good solvent for moderately polar compounds.
Ethanol	Soluble	Similar to methanol, ethanol can form hydrogen bonds. Its slightly lower polarity might offer a favorable balance for dissolving the compound.
Polar Aprotic	Acetone	Soluble	Acetone's carbonyl group can act as a hydrogen bond acceptor for the phenolic proton. Its overall polarity is suitable for dissolving moderately polar compounds.
Dimethyl Sulfoxide (DMSO)	Very Soluble	DMSO is a highly polar aprotic solvent capable of accepting hydrogen bonds and possessing strong dipole-dipole interactions, making it an excellent solvent for a wide range of organic compounds.
Acetonitrile	Moderately Soluble	Acetonitrile is a polar aprotic solvent, but its ability to solvate this particular phenol may be less effective than DMSO or acetone.
Nonpolar	Hexane	Insoluble	The significant difference in polarity between the highly polar 3,5-Difluoro-4-methoxyphenol and nonpolar hexane will prevent dissolution.
Toluene	Sparingly Soluble	The aromatic ring of toluene can interact with the benzene ring of the solute via π-π stacking, but the overall polarity mismatch will limit solubility.
Dichloromethane (DCM)	Moderately Soluble	DCM has a moderate polarity and can engage in dipole-dipole interactions, potentially dissolving the compound to a reasonable extent.

Experimental Protocol for Solubility Determination

To empirically determine the solubility of 3,5-Difluoro-4-methoxyphenol, a standardized experimental approach is crucial for generating reliable and reproducible data. The following protocol outlines a general method for qualitative and semi-quantitative solubility assessment.

Materials and Equipment

• 3,5-Difluoro-4-methoxyphenol (solid)

• A range of organic solvents (e.g., water, methanol, ethanol, acetone, DMSO, acetonitrile, hexane, toluene, dichloromethane)

• Small test tubes or vials

• Spatula

• Vortex mixer

• Graduated pipettes or micropipettes

• Analytical balance

Experimental Workflow

The following diagram illustrates the decision-making process for determining the solubility of an organic compound.

Caption: A flowchart of the experimental workflow for determining solubility.

Step-by-Step Procedure

• Preparation : Label a series of clean, dry test tubes with the names of the solvents to be tested.

• Weighing the Solute : Accurately weigh approximately 25 mg of 3,5-Difluoro-4-methoxyphenol and place it into the first labeled test tube.[6]

• Solvent Addition : Add 0.75 mL of the corresponding solvent to the test tube.[6]

• Mixing : Vigorously shake or vortex the test tube for 60 seconds to ensure thorough mixing.[5]

• Observation : After mixing, allow the sample to stand for at least 30 seconds and observe.[7]

  • Soluble : The solid completely dissolves, leaving a clear solution.

  • Partially Soluble : Some of the solid dissolves, but undissolved particles remain.

  • Insoluble : The solid does not appear to dissolve at all.

• Record Results : Record the observation in a data table.

• Repeat : Repeat steps 2-6 for each of the selected solvents.

For a more quantitative assessment, a serial dilution approach or spectroscopic analysis (e.g., UV-Vis spectrophotometry) of the saturated solution can be employed to determine the exact concentration of the dissolved solute.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 3,5-Difluoro-4-methoxyphenol.

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[8][9]

• Ventilation : Work in a well-ventilated area or under a fume hood to avoid inhalation of any dust or vapors.[8][10]

• Handling : Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.[9][10] Do not ingest. If swallowed, seek immediate medical attention.[8]

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials.[10]

• Disposal : Dispose of waste in accordance with local, state, and federal regulations.

It is highly recommended to consult the Safety Data Sheet (SDS) for 3,5-Difluoro-4-methoxyphenol before handling.[8][9][10]

Conclusion

The solubility of 3,5-Difluoro-4-methoxyphenol is a critical parameter for its effective use in scientific research and development. This guide has provided a theoretical basis for understanding its solubility, a predictive profile in common organic solvents, and a practical experimental protocol for its determination. By combining theoretical knowledge with empirical testing, researchers can confidently select the appropriate solvent systems for their specific applications, ensuring the successful progression of their work.

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An In-Depth Technical Guide to the Thermal Stability and Decomposition of 3,5-Difluoro-4-methoxyphenol

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Difluoro-4-methoxyphenol is a fluorinated aromatic compound of significant interest in medicinal chemistry and materials science. The incorporation of fluorine atoms can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of drug candidates. Consequently, a thorough understanding of its physicochemical properties, particularly its thermal stability, is paramount for ensuring safety, optimizing manufacturing processes, and guaranteeing shelf-life stability. This guide provides a comprehensive analysis of the thermal behavior of 3,5-Difluoro-4-methoxyphenol, detailing its decomposition profile through established analytical techniques, proposing a decomposition pathway, and outlining validated experimental protocols for its assessment.

Introduction: The Significance of Fluorinated Phenols

Fluorinated organic molecules are foundational to modern drug discovery. The strategic introduction of fluorine can drastically alter a molecule's electronic properties, lipophilicity, and metabolic stability. 3,5-Difluoro-4-methoxyphenol serves as a key building block in the synthesis of complex pharmaceutical intermediates. Its unique substitution pattern—two electron-withdrawing fluorine atoms flanking a methoxy group—presents a distinct chemical scaffold for developing novel therapeutics.

However, the very stability conferred by the strong carbon-fluorine bond also necessitates a rigorous evaluation of the molecule's behavior under thermal stress. Thermal decomposition can lead to the generation of potentially hazardous byproducts and compromise the integrity of active pharmaceutical ingredients (APIs). This guide serves as a technical resource for professionals requiring a deep, mechanistically-grounded understanding of the thermal properties of this important intermediate.

Foundational Physicochemical Properties

A baseline understanding of the compound's physical properties is essential before delving into its thermal behavior. These properties influence its handling, storage, and analytical assessment.

Property	Value	Reference(s)
Molecular Formula	C₇H₆F₂O₂	[1]
Molecular Weight	160.12 g/mol	[1]
CAS Number	443-42-5	[1]
Appearance	White to off-white solid	[2]
Melting Point	69 °C
Boiling Point	Data not readily available; decomposition may precede boiling.
Solubility	Soluble in many organic solvents.	[2]

Thermal Analysis: A Two-Pronged Approach

To comprehensively characterize the thermal stability of 3,5-Difluoro-4-methoxyphenol, a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is employed.[3] This dual-technique approach provides complementary information:

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is the definitive method for determining the temperature at which decomposition begins and quantifying the extent of mass loss.[4]

• Differential Scanning Calorimetry (DSC): This technique measures the heat flow into or out of a sample relative to a reference as a function of temperature. DSC identifies phase transitions (like melting) as endothermic events and decomposition as an exothermic or endothermic event, providing energetic information about these processes.[3]

The causality for using both is clear: TGA tells us when and how much mass is lost, while DSC tells us the energetic nature of the transitions, allowing for the differentiation between physical changes (melting) and chemical reactions (decomposition).[4]

Experimental Protocols for Thermal Characterization

The following protocols are designed to be self-validating systems for the accurate assessment of thermal stability.

Protocol 1: Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and the total mass loss.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified standards.

• Sample Preparation: Accurately weigh 5-10 mg of 3,5-Difluoro-4-methoxyphenol into a ceramic or platinum TGA pan.

• Atmosphere: Purge the furnace with high-purity nitrogen gas at a flow rate of 50-100 mL/min for at least 30 minutes prior to and during the analysis. Rationale: An inert atmosphere is crucial to prevent oxidative degradation, ensuring that the observed mass loss is due to purely thermal decomposition.

• Temperature Program: Equilibrate the sample at 30 °C. Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min. Rationale: A 10 °C/min heating rate provides a good balance between resolution and experimental time.

• Data Analysis: Plot the mass percentage versus temperature (TGA curve) and the first derivative of the mass loss versus temperature (DTG curve). The onset temperature is determined from the TGA curve, while the peak of the DTG curve indicates the temperature of maximum decomposition rate.

Protocol 2: Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and the enthalpy of decomposition.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using an indium standard.

• Sample Preparation: Accurately weigh 2-5 mg of 3,5-Difluoro-4-methoxyphenol into a hermetically sealed aluminum pan. Prepare an empty, sealed aluminum pan as a reference. Rationale: Hermetic sealing prevents the loss of volatile decomposition products, ensuring that the measured heat flow corresponds to the entire decomposition event.

• Atmosphere: Maintain a nitrogen purge over the DSC cell at a flow rate of 50 mL/min.

• Temperature Program: Equilibrate the sample at 25 °C. Ramp the temperature from 25 °C to 400 °C at a heating rate of 10 °C/min.

• Data Analysis: Plot the heat flow versus temperature. The melting point is identified as the peak temperature of the endothermic event. The decomposition is typically observed as a broad exothermic event at higher temperatures.

Protocol 3: Evolved Gas Analysis (EGA) via TGA-MS

Objective: To identify the gaseous products of thermal decomposition.

Methodology:

• Instrumentation: Utilize a TGA instrument coupled to a mass spectrometer (MS) via a heated transfer line.

• Sample Analysis: Perform a TGA experiment as described in Protocol 4.1.

• MS Data Acquisition: As the sample decomposes, the evolved gases are transferred to the mass spectrometer. Continuously scan a mass-to-charge (m/z) range (e.g., 10-200 amu) throughout the TGA run.

• Data Correlation: Correlate the MS ion currents for specific m/z values with the TGA mass loss curve to identify which chemical species are evolved at each stage of decomposition.

Data Interpretation and Expected Results

While specific experimental data for 3,5-Difluoro-4-methoxyphenol is not widely published, its thermal behavior can be expertly inferred from structurally similar compounds, such as other methoxyphenols and fluorinated aromatics.[5][6]

TGA/DTG Analysis: The TGA curve is expected to show a single, significant mass loss step, indicating a complete and continuous decomposition process.[6] The onset of decomposition for similar phenolic structures often begins above 200°C. The total mass loss is expected to be near 100%.

DSC Analysis: The DSC thermogram should display a sharp endotherm corresponding to the melting point at approximately 69°C.[7] At a significantly higher temperature, a broad exothermic peak is anticipated, representing the energetic release during the decomposition of the molecule. For a structurally related compound, 3,5-difluoro-2,4,6-trinitroanisole, decomposition was observed as a strong exotherm with a peak temperature between 252–298 °C, depending on the heating rate.[6]

Summary of Expected Thermal Properties:

Parameter	Expected Value Range	Analytical Technique
Melting Point (Tₘ)	~69 °C	DSC
Decomposition Onset (Tₒ)	220 - 250 °C	TGA
Peak Decomposition Temp (Tₚ)	250 - 300 °C	DSC / DTG
Mass Loss	~100%	TGA
Decomposition Enthalpy	Exothermic	DSC

Visualizing the Process

Experimental Workflow

The logical flow of a comprehensive thermal analysis study is critical for obtaining reliable and interconnected data.

Caption: Workflow for comprehensive thermal analysis.

Proposed Thermal Decomposition Pathway

The thermal degradation of 3,5-Difluoro-4-methoxyphenol likely proceeds via a free-radical mechanism initiated by the cleavage of the weakest bonds at elevated temperatures. The C-F bond is exceptionally strong, making C-O or aromatic C-C bond scission more probable initial steps.

• Initiation: Homolytic cleavage of the aryl-OCH₃ bond or the O-CH₃ bond are likely initiation steps, forming radical intermediates.

• Propagation: These initial radicals can abstract hydrogen or fluorine atoms, leading to a cascade of fragmentation reactions. Potential decomposition products could include fluorinated phenols, carbon monoxide, methane, and various fluorinated hydrocarbons. Theoretical studies on the decomposition of other fluorinated compounds suggest that HF elimination is a common pathway.[8][9]

• Termination: Radical species combine to form stable, non-reactive products.

Caption: Proposed free-radical decomposition pathway.

Safety and Handling Precautions

As with any active chemical intermediate, proper handling of 3,5-Difluoro-4-methoxyphenol is essential. Based on available Safety Data Sheet (SDS) information, the following precautions should be observed:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[10][11] In case of dust generation, respiratory protection may be required.[12]

• Handling: Avoid all personal contact, including inhalation of dust or fumes.[10] Use only in a well-ventilated area. Wash hands thoroughly after handling.[2]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed original container.[10] Keep away from incompatible materials.

• First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[11] If inhaled, move the person to fresh air.[11] If swallowed, rinse mouth but do not induce vomiting.[11] In all cases of significant exposure, seek immediate medical attention.

Conclusion

3,5-Difluoro-4-methoxyphenol exhibits significant thermal stability, with decomposition commencing at temperatures well above its melting point. The degradation process is expected to be a complete, exothermic event, proceeding through a complex free-radical mechanism. A thorough characterization using a combination of TGA, DSC, and TGA-MS is critical for researchers and developers to ensure the safe handling, processing, and storage of this valuable pharmaceutical intermediate. The methodologies and insights provided in this guide offer a robust framework for achieving a comprehensive understanding of its thermal behavior, thereby supporting the development of stable and reliable end-products.

References

• ResearchGate. (n.d.). TGA (a) and DSC (b) curves of p-methoxyphenol and poly(p-methoxyphenol). [Online] Available at: [Link]

• MDPI. (n.d.). Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN). [Online] Available at: [Link]

• Zachariah Group. (n.d.). Thermochemical and chemical kinetic data for fluorinated hydrocarbons. [Online] Available at: [Link]

• University of Melbourne. (n.d.). TGA-DSC. [Online] Available at: [Link]

• ResearchGate. (2007, August). Kinetic study of the thermal decomposition of some aromatic ortho-chlorinated azomonoethers. 1 Decomposition of 4-[(2-chlorobenzyl)oxi]-4'- triflouromethyl-azobenzene. [Online] Available at: [Link]

• Environmental Science: Processes & Impacts (RSC Publishing). (n.d.). Thermal decomposition mechanism and kinetics of perfluorooctanoic acid (PFOA) and other perfluorinated carboxylic acids: a theoretical study. [Online] Available at: [Link]

• NIST. (n.d.). Thermal decomposition of polytetrafluoroethylene in various gaseous atmospheres. [Online] Available at: [Link]

• ResearchGate. (2009, January). Thermal plasma decomposition of fluorinated greenhouse gases. [Online] Available at: [Link]

• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). [Online] Available at: [Link]

• ResearchGate. (2015, August). Molecular mechanism of thermal decomposition of fluoronitroazoxy compounds: DFT computational study. [Online] Available at: [Link]

• University of Notre Dame. (n.d.). TGA/DSC | Materials Characterization Facility. [Online] Available at: [Link]

• Stenutz. (n.d.). 3,5-difluoro-4-methoxyphenol. [Online] Available at: [Link]

• ACS Publications. (n.d.). Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates | Journal of the American Chemical Society. [Online] Available at: [Link]

• ResearchGate. (2015, August). Studies on thermal decomposition of phenol binder using TG/DTG/DTA and FTIR-DRIFTS techniques in temperature range 20–500 °C. [Online] Available at: [Link]

• BioResources. (n.d.). Influence of pyrolysis and torrefaction pretreatment temperature on the pyrolysis product distribution. [Online] Available at: [Link]

• Penn State Materials Research Institute. (n.d.). Thermal Analysis. [Online] Available at: [Link]

• ResearchGate. (2005, August). Analysis of pyrolysis products formed from ethylene–tetrafluoroethylene heterosequences of poly(ethylene- co-tetrafluoroethylene). [Online] Available at: [Link]

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Protocols & Analytical Methods

Introduction: Synthesizing Complex Biaryls from Challenging Phenolic Precursors

An Application Guide for the Suzuki-Miyaura Coupling of 3,5-Difluoro-4-methoxyphenol

The Suzuki-Miyaura reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This palladium-catalyzed cross-coupling of organoboron compounds with organic halides or pseudo-halides is particularly vital in the development of pharmaceuticals, agrochemicals, and advanced materials where the biaryl motif is a common structural feature.[1][3]

However, the direct use of phenols as coupling partners presents a significant challenge due to the poor leaving group ability of the hydroxyl (-OH) group.[3] This guide provides a comprehensive protocol and technical insights for the successful Suzuki-Miyaura coupling of 3,5-Difluoro-4-methoxyphenol, an electron-deficient and sterically hindered substrate. We will delve into the critical first step of in situ activation, followed by a detailed cross-coupling protocol, explaining the rationale behind the choice of catalysts, ligands, and reaction conditions necessary to overcome the inherent difficulties of this transformation.

The Core Challenge: Overcoming the Inertia of the C–O Bond

The catalytic cycle of the Suzuki-Miyaura coupling is initiated by the oxidative addition of the electrophilic partner to a palladium(0) complex.[2][3] For this step to proceed efficiently, a good leaving group is required. The hydroxide ion (HO⁻) is a notoriously poor leaving group, making the direct cleavage of an aryl C–O bond under typical Suzuki conditions kinetically unfavorable.[3] Therefore, the primary task is to convert the phenolic hydroxyl group into a more reactive species, effectively transforming it into a pseudo-halide.

Activation Strategy: The Triflate as a Superior Leaving Group

To render 3,5-Difluoro-4-methoxyphenol amenable to Suzuki-Miyaura coupling, the hydroxyl group must be converted into a derivative with high leaving group potential. Aryl triflates (Ar-OTf) are exceptional pseudo-halides for this purpose.[4] The trifluoromethanesulfonyl group is highly electron-withdrawing, making the triflate anion (TfO⁻) an extremely stable and excellent leaving group. This activation is typically achieved by reacting the phenol with trifluoromethanesulfonic anhydride (Tf₂O) in the presence of a mild base like pyridine.[4]

This two-step workflow—activation followed by coupling—is a robust and widely adopted strategy for incorporating phenols into complex biaryl structures.

Figure 1: Overall experimental workflow from phenol to biaryl product.

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to troubleshooting and optimizing the reaction. The process involves three primary steps that continuously regenerate the active catalyst.[2][3][5]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-triflate (Ar-OTf) bond, forming a Pd(II) complex. This is often the rate-determining step, and its efficiency is heavily influenced by the choice of phosphine ligand.[2]

• Transmetalation: A base activates the organoboron reagent (e.g., aryl boronic acid) to form a more nucleophilic borate species.[6] This species then transfers its organic group to the Pd(II) center, displacing the triflate group.

• Reductive Elimination: The two organic groups on the Pd(II) center couple and are eliminated from the metal, forming the desired C-C bond of the biaryl product and regenerating the catalytically active Pd(0) species.[3]

Figure 2: The catalytic cycle of the Suzuki-Miyaura coupling.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All reagents are for research use only.

Protocol 1: Activation of 3,5-Difluoro-4-methoxyphenol via Triflation

This procedure converts the phenol into its corresponding aryl triflate, a highly effective electrophile for the subsequent coupling reaction.[4]

Materials:

• 3,5-Difluoro-4-methoxyphenol

• Anhydrous Dichloromethane (DCM)

• Anhydrous Pyridine

• Trifluoromethanesulfonic anhydride (Tf₂O)

• 1M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Oven-dried round-bottom flask with stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

Procedure:

• In an oven-dried round-bottom flask under an inert atmosphere, dissolve 3,5-Difluoro-4-methoxyphenol (1.0 equiv) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add anhydrous pyridine (1.2 equiv) to the solution and stir for 10 minutes.

• Slowly, add trifluoromethanesulfonic anhydride (1.1 equiv) dropwise via syringe. A mild exotherm may be observed.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Upon completion, carefully quench the reaction with deionized water.

• Transfer the mixture to a separatory funnel and extract the product with DCM.

• Wash the combined organic layers sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.[4]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 3,5-difluoro-4-methoxyphenyl trifluoromethanesulfonate.

• The crude product can be purified by column chromatography on silica gel if necessary, though it is often sufficiently pure for use in the next step.

Protocol 2: Suzuki-Miyaura Coupling of the Activated Phenol

This protocol details the cross-coupling of the synthesized aryl triflate with a generic arylboronic acid.

Materials:

• 3,5-difluoro-4-methoxyphenyl trifluoromethanesulfonate (from Protocol 1)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

• Solvent system (e.g., Toluene/Water 4:1, or Dioxane/Water 4:1)

• Schlenk flask or similar reaction vessel

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add the aryl triflate (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Add the palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), 5 mol%) to the flask.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free atmosphere.[7]

• Add the degassed solvent system (e.g., Toluene and 2M aqueous K₂CO₃ solution) via syringe.[8] A typical ratio is 4:1 organic to aqueous phase.

• Heat the reaction mixture to 85-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from 2 to 12 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel and separate the layers.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to obtain the desired biaryl product.

Summary of Key Reaction Parameters

The success of the Suzuki-Miyaura coupling, especially with challenging substrates, depends on the careful selection of several key parameters. The following table provides a general guide.

Parameter	Reagent/Condition	Rationale & Causality
Electrophile	Aryl Triflate	The triflate is an excellent leaving group, facilitating the crucial oxidative addition step.[4]
Nucleophile	Arylboronic Acid	Stable, commercially available, and generally low toxicity organoboron reagent.[6]
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂	Palladium(0) sources are essential. For challenging substrates, catalysts with bulky, electron-rich phosphine ligands promote oxidative addition and reductive elimination.[2]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The base is crucial for activating the boronic acid to facilitate transmetalation. The choice can significantly impact yield, with Cs₂CO₃ often being effective for difficult couplings.[2]
Solvent	Toluene, Dioxane, THF (often with H₂O)	A biphasic system with an organic solvent and an aqueous base solution is common. The solvent must solubilize the organic components while allowing for effective interaction with the aqueous base.[8]
Temperature	80 - 110 °C	Thermal energy is typically required to overcome the activation barriers of the catalytic cycle, particularly for the oxidative addition of less reactive electrophiles.
Atmosphere	Inert (N₂ or Ar)	The Pd(0) catalyst is sensitive to oxidation by atmospheric oxygen, which can deactivate it and lead to poor yields.[7]

References

• Mkrtchyan, S., Jakubczyk, M., Sarfaraz, S., Ayub, K., & Cherpikin, V. O. (Year not specified). Ru-catalyzed activation of free phenols in a one-step Suzuki–Miyaura cross-coupling under mechanochemical conditions. Chemical Science (RSC Publishing).
• Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. (Year not specified). MDPI.
• Mkrtchyan, S., Jakubczyk, M., Sarfaraz, S., Ayub, K., & Cherpikin, V. O. (2024). Ru-catalyzed activation of free phenols in a one-step Suzuki–Miyaura cross-coupling under mechanochemical conditions. RSC Publishing.
• Yu, D.-G., & Shi, Z.-J. (2011). Direct Suzuki–Miyaura Coupling of Phenol Derivatives via Mutual Activation. Angewandte Chemie International Edition, 50, 7097-7100.
• Mkrtchyan, S., Jakubczyk, M., Sarfaraz, S., Ayub, K., & Cherpikin, V. O. (2024). Ru-catalyzed activation of free phenols in a one-step Suzuki–Miyaura cross-coupling under mechanochemical conditions. ResearchGate.
• BenchChem. (2025). A Comparative Study of Palladium Catalysts in Suzuki-Miyaura Coupling with 2-Nitrophenylboronic Acid.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• MDPI. (2020). Polyvinylpyridine-Supported Palladium Nanoparticles: An Efficient Catalyst for Suzuki–Miyaura Coupling Reactions.
• ResearchGate. (n.d.). Mechanism of the heterogeneous Suzuki–Miyaura reaction.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• Dhanorkar, S. M., et al. (2016). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. PMC - NIH.
• Organic Chemistry Portal. (n.d.). Miyaura Borylation Reaction.
• ACS Publications. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics.
• ResearchGate. (2025). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching.
• Organic Synthesis. (n.d.). Suzuki-Miyaura Coupling.
• Quora. (2018). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?
• ResearchGate. (n.d.). The Slow‐Release Strategy in Suzuki–Miyaura Coupling.
• ACS Catalysis. (2024). Understanding and Controlling Reactivity Patterns of Pd1@C3N4-Catalyzed Suzuki–Miyaura Couplings.

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. YouTube. Available from: [Link]

• The Organic Chemist. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available from: [Link]

• BenchChem. (n.d.). Comparative Guide to the Synthesis of 4-Methoxybiphenyl via Suzuki-Miyaura Coupling.
• Journal of the American Chemical Society. (2026, January 2). Nickel-Catalyzed Aryl Borylations: Opportunities and Challenges for Innovation.
• ACS Publications. (2025, December 23). Nickel-Catalyzed Aryl Borylations: Opportunities and Challenges for Innovation.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. quora.com [quora.com]
• 8. organic-synthesis.com [organic-synthesis.com]

Application Notes and Protocols for the Williamson Ether Synthesis of 3,5-Difluoro-4-methoxyphenol

For: Researchers, scientists, and drug development professionals.

Introduction

The Williamson ether synthesis is a cornerstone of organic chemistry, providing a reliable and versatile method for the formation of ethers from an alkoxide and an organohalide.[1][2] This application note provides a detailed protocol and in-depth scientific insights for the successful synthesis of ethers derived from 3,5-Difluoro-4-methoxyphenol. The presence of two electron-withdrawing fluorine atoms and an electron-donating methoxy group on the aromatic ring presents unique considerations for optimizing reaction conditions to achieve high yields and purity. This guide will delve into the mechanistic nuances, experimental setup, and critical parameters to empower researchers in their synthetic endeavors.

Reaction Mechanism and Theoretical Considerations

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][3] The reaction is initiated by the deprotonation of the alcohol (in this case, a phenol) to form a more nucleophilic alkoxide or phenoxide ion.[4][5] This is typically achieved using a suitable base. The resulting phenoxide then acts as a nucleophile, attacking the electrophilic carbon of an alkyl halide and displacing the halide leaving group.[1][3]

For 3,5-Difluoro-4-methoxyphenol, the acidity of the phenolic proton is enhanced by the inductive effect of the two fluorine atoms. This allows for the use of milder bases compared to what might be required for less acidic phenols. However, the electron-withdrawing nature of the fluorine atoms can also decrease the nucleophilicity of the resulting phenoxide, potentially slowing down the SN2 reaction. Conversely, the methoxy group is electron-donating, which can help to mitigate this effect. A careful selection of base, solvent, and temperature is therefore crucial to balance these electronic influences and favor the desired O-alkylation over potential side reactions.

Experimental Workflow Diagram

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 5. Khan Academy [khanacademy.org]

Developing a Robust HPLC-UV Method for the Analysis of 3,5-Difluoro-4-methoxyphenol

An Application Guide by a Senior Application Scientist

Abstract

This comprehensive application note provides a detailed guide for the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 3,5-Difluoro-4-methoxyphenol. Tailored for researchers, analytical scientists, and drug development professionals, this document moves beyond a simple protocol, delving into the scientific rationale behind key decisions in method development—from column and mobile phase selection to detector settings and validation according to ICH guidelines. By grounding our approach in the physicochemical properties of the analyte, we establish a robust, reliable, and transferable analytical method suitable for quality control and research applications.

Introduction and Analyte Characterization

3,5-Difluoro-4-methoxyphenol is a fluorinated aromatic compound of interest in pharmaceutical and chemical synthesis. Its precise quantification is critical for ensuring product quality, monitoring reaction kinetics, and performing stability studies. High-Performance Liquid Chromatography (HPLC) with UV detection is the premier technique for this purpose, offering high sensitivity, specificity, and reproducibility.[1]

A successful HPLC method begins with a thorough understanding of the analyte's properties.

Table 1: Physicochemical Properties of 3,5-Difluoro-4-methoxyphenol

Property	Value	Source	Significance for HPLC Method Development
Molecular Formula	C₇H₆F₂O₂	[2][3][4]	Basic information for identity confirmation.
Molecular Weight	160.12 g/mol	[3]	Used for calculating concentrations.
Structure	Phenolic ring with two fluorine atoms and one methoxy group	[3][4]	The aromatic ring provides UV chromophores. The polar phenol and moderately polar fluorine/methoxy groups influence retention behavior.
Melting Point	69 °C	[3]	Indicates the compound is a solid at room temperature, relevant for standard preparation.
Predicted XlogP	1.7	[4]	This value suggests moderate hydrophobicity, making the compound an ideal candidate for reversed-phase chromatography.[5]
Acidity (pKa)	Not experimentally determined, but estimated to be <10	-	The phenolic proton is acidic. Fluorine atoms are electron-withdrawing and will lower the pKa compared to phenol (~10), increasing its acidity. Mobile phase pH control is crucial to maintain a consistent ionization state for reproducible retention and good peak shape.

The presence of an aromatic ring makes UV detection a suitable choice. The moderate hydrophobicity (XlogP = 1.7) strongly indicates that Reversed-Phase HPLC , where the stationary phase is non-polar and the mobile phase is polar, is the most appropriate separation mode.[5][6]

HPLC Method Development Strategy

Our strategy is a systematic process involving initial screening of chromatographic conditions followed by optimization and validation. This ensures the final method is fit for its intended purpose.[7]

Caption: HPLC Method Development and Validation Workflow.

Initial Method Scouting: Establishing a Baseline

The goal of this phase is to achieve initial retention and separation of the analyte.

2.1.1. Column Selection: The Core of the Separation

• Primary Choice (Workhorse Column): A C18 (Octadecylsilane) column is the recommended starting point. Its non-polar stationary phase provides strong hydrophobic interactions with the moderately non-polar 3,5-Difluoro-4-methoxyphenol, making it a versatile and reliable choice for reversed-phase separations.[5]

• Alternative Selectivity (For Complex Samples): If separating from structurally similar impurities proves difficult, a Pentafluorophenyl (PFP) phase should be considered. PFP columns offer unique selectivity for halogenated compounds and aromatics through multiple interaction modes including hydrophobic, π-π, dipole-dipole, and weak ion-exchange.[8] This alternative can often resolve compounds that co-elute on a C18 phase.

Caption: Decision Tree for HPLC Column Selection.

2.1.2. Mobile Phase Selection

• Organic Modifier: Acetonitrile (ACN) is preferred over methanol due to its lower UV cutoff and viscosity, which results in lower backpressure.

• Aqueous Component & pH Control: To ensure consistent retention and sharp, symmetrical peaks, the phenolic hydroxyl group must be kept in its non-ionized (protonated) state. This is achieved by buffering the mobile phase at a pH at least 2 units below the analyte's pKa. A pH of 2.5 - 3.0 is a robust starting point.

  • Recommended Buffer: 0.1% Phosphoric Acid or 0.1% Formic Acid in water. Phosphoric acid provides excellent buffering capacity, while formic acid is volatile and ideal for LC-MS compatibility if future development requires it.[9][10]

2.1.3. Detector Wavelength (λ)

The analyte's aromatic structure ensures strong UV absorbance. While the exact λmax for this specific molecule is not published, the related compound 4-methoxyphenol has absorbance maxima at 222 nm and 282 nm.[9]

• Action: Using a Diode Array Detector (DAD), perform a peak apex scan on an initial injection to determine the experimental λmax. A starting wavelength of 282 nm is recommended to enhance specificity, as many common solvents and additives absorb at lower wavelengths.

Proposed Starting HPLC Conditions

Table 2: Initial HPLC Method Parameters

Parameter	Recommended Starting Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Industry standard for good efficiency and capacity.[11]
Mobile Phase A	0.1% Phosphoric Acid in Water	Low pH to suppress ionization of the phenol group.
Mobile Phase B	Acetonitrile (ACN)	Common organic modifier with good UV transparency.
Gradient	50% B to 80% B over 10 minutes	A scouting gradient to determine the approximate elution strength required.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temperature	30 °C	Provides stable retention times and reduces viscosity.
Detection	UV at 282 nm (or experimental λmax)	Balances sensitivity and specificity.
Injection Volume	10 µL	A typical volume to avoid column overload.

Method Optimization

After the initial run, the goal is to achieve a retention factor (k') between 2 and 10, a tailing factor < 1.5, and high theoretical plate count (>2000) within a reasonable analysis time.

• Adjusting Retention Time: If the peak elutes too early (<2 min), decrease the initial percentage of ACN. If it elutes too late (>10 min), increase the initial percentage of ACN.

• Isocratic vs. Gradient: Once the approximate elution composition is known, an isocratic method (constant mobile phase composition) can be developed for simpler and faster analysis, if all components are well-resolved. For example, if the analyte elutes at 6 minutes in the scouting gradient where the composition is 65% ACN, an isocratic method of 65% ACN can be tested.

• Improving Peak Shape: Poor peak shape (e.g., tailing) for a phenolic compound often points to secondary interactions with residual silanols on the silica backbone or pH issues. Ensure the mobile phase pH is sufficiently low. If tailing persists, a highly end-capped C18 column or a switch to a PFP column may be beneficial.

Method Validation Protocol (per ICH Q2(R2))

Once the chromatographic conditions are optimized, the method must be validated to demonstrate its suitability for the intended purpose.[12][13][14] The following tests are essential for a quantitative impurity or assay method.

Table 3: Method Validation Parameters and Acceptance Criteria

Parameter	Purpose	Experimental Approach	Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte.	Analyze blank (diluent), placebo (if applicable), and spiked samples.	No interfering peaks at the retention time of the analyte in blank/placebo. Peak purity analysis (DAD) should pass.
Linearity	To demonstrate a proportional relationship between concentration and response.	Analyze at least 5 concentrations across the desired range (e.g., 80-120% of the target concentration for an assay).[15]	Correlation coefficient (r²) ≥ 0.999.
Accuracy	To measure the closeness of the experimental value to the true value.	Perform recovery studies by spiking a known amount of analyte into a blank matrix at 3 concentrations (e.g., 80%, 100%, 120%), in triplicate.[16]	Mean recovery should be within 98.0% - 102.0%.
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (Intra-day): 6 replicate injections of a 100% standard. Intermediate Precision: Repeat on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) ≤ 2.0%.[17]
Range	The concentration interval where the method is precise, accurate, and linear.	Confirmed by the linearity, accuracy, and precision data.	The specified range for the assay (e.g., 80-120% of target).[15]
LOQ/LOD	The lowest concentration that can be reliably quantified/detected.	Calculated from the standard deviation of the response and the slope of the linearity curve.	LOQ should be sufficiently low for the intended application (e.g., impurity analysis).
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations.	Vary parameters like flow rate (±10%), column temp (±5°C), mobile phase pH (±0.2), and % ACN (±2%).[16]	System suitability parameters (retention time, peak area, tailing factor) should remain within predefined limits.

Detailed Experimental Protocols

5.1. Protocol for Standard and Sample Preparation

• Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of 3,5-Difluoro-4-methoxyphenol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a suitable diluent (e.g., 50:50 Acetonitrile:Water). Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solution (e.g., 0.1 mg/mL): Pipette 2.5 mL of the Stock Solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Prepare the sample to have a theoretical concentration near the working standard solution using the same diluent.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm PTFE syringe filter to remove particulates and prevent column blockage.

5.2. Protocol for Chromatographic Analysis

• System Equilibration: Purge the HPLC system with the initial mobile phase composition for 15 minutes. Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST): Perform five replicate injections of the working standard solution.

  • Acceptance Criteria: The RSD of the peak area must be ≤ 2.0%. The tailing factor should be ≤ 1.5. The theoretical plates should be ≥ 2000.

• Analysis Sequence: Inject a blank (diluent), followed by the SST injections, then the standards for the calibration curve, and finally the unknown samples. Bracket the samples with check standards every 10-20 injections to monitor system performance.

• Data Processing: Integrate the peak corresponding to 3,5-Difluoro-4-methoxyphenol. Use a calibration curve generated from the standards to calculate the concentration in the unknown samples.

Troubleshooting

Table 4: Common HPLC Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
No Peak / Very Small Peak	Injection error; Incorrect sample concentration; Detector lamp off.	Verify injection sequence and syringe/vial placement. Check sample calculations. Ensure detector lamp is on and warmed up.
Broad or Tailing Peaks	Column contamination or degradation; Mobile phase pH incorrect; Secondary silanol interactions.	Flush the column with a strong solvent (e.g., 100% ACN). Ensure mobile phase pH is >2 units below analyte pKa. Use a highly end-capped column or switch to a PFP phase.
Split Peaks	Column void or blockage; Sample solvent incompatible with mobile phase.	Reverse-flush the column (if permitted by manufacturer). Ensure the sample diluent is similar in strength to the mobile phase.
Drifting Baseline	Column not equilibrated; Leaking pump seal; Contaminated mobile phase.	Allow for longer equilibration time. Perform pump maintenance. Prepare fresh mobile phase and filter it.
Variable Retention Times	Inconsistent mobile phase composition; Fluctuating column temperature; Pump malfunction.	Use a high-quality pump and ensure proper mixing. Use a column oven for temperature control. Check pump for leaks and pressure fluctuations.

Conclusion

This application note outlines a systematic and scientifically-grounded approach to developing a robust RP-HPLC method for the analysis of 3,5-Difluoro-4-methoxyphenol. By starting with a standard C18 column and an acidic, buffered mobile phase, a reliable separation can be readily achieved. The guide provides a clear pathway for optimization and details the necessary validation steps according to ICH Q2(R2) guidelines to ensure the final method is accurate, precise, and fit for its intended purpose in a regulated or research environment. The principles and protocols described herein are designed to empower the analytical scientist to develop high-quality HPLC methods with confidence.

References

• Title: Q2(R2) Validation of Analytical Procedures March 2024 Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Highlights from FDA's Analytical Test Method Validation Guidance Source: ProPharma URL: [Link]

• Title: FDA Guidance for Industry: Q2A Validation of Analytical Procedures Source: gmp-compliance.org URL: [Link]

• Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

• Title: FDA Releases Guidance on Analytical Procedures Source: BioPharm International URL: [Link]

• Title: 3,5-Difluoro-4-methoxyphenol (CAS 443-42-5) – Thermophysical Properties Source: Chemcasts URL: [Link]

• Title: THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES Source: hplc.eu URL: [Link]

• Title: New Method Development by HPLC and Validation as per ICH Guidelines Source: Acta Scientific URL: [Link]

• Title: HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns Source: SIELC Technologies URL: [Link]

• Title: Validation of Analytical Methods in Accordance With ICH Guidelines Q2 Source: Scribd URL: [Link]

• Title: Reverse Phase/ Normal Phase HPLC Analytical Techniques Source: Jordi Labs URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

• Title: Normal-phase vs. Reversed-phase Chromatography Source: Phenomenex URL: [Link]

• Title: Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC Source: LCGC International URL: [Link]

• Title: 3,5-difluoro-4-methoxyphenol Source: Stenutz URL: [Link]

• Title: Development of Simultaneous HPLC-Fluorescence Assay of Phenol and Chlorophenols in Tap Water Source: Scirp.org URL: [Link]

• Title: HPLC Analysis of Very Polar Compounds in Bioanalysis Source: LCGC International URL: [Link]

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water Source: Scirp.org URL: [Link]

• Title: 3,5-difluoro-4-methoxyphenol (C7H6F2O2) Source: PubChemLite URL: [Link]

• Title: Simultaneous Determination of 17 Phenolic Compounds in Surface Water and Wastewater Matrices Using an HPLC-DAD Method Source: MDPI URL: [Link]

• Title: 4-Methoxyphenol Source: OSHA URL: [Link]

• Title: HPLC Method for Analysis of Hydroquinone and 4-Methoxyphenol (Mequinol) on Primesep 100 Column Source: SIELC Technologies URL: [Link]

• Title: HPLC Separation of Acrylic Acid and 4- Methoxyphenol on Primesep B Column Source: SIELC Technologies URL: [Link]

• Title: 4-Methoxyphenol Source: SIELC Technologies URL: [Link]

• Title: HPLC Method for Analysis of 3-tert-butyl-4-hydroxyanisole (BHA) on Newcrom R1 Column Source: SIELC Technologies URL: [Link]

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Application Note: GC-MS Analysis of 3,5-Difluoro-4-methoxyphenol Derivatives for Pharmaceutical Research

Abstract

This technical guide provides a detailed protocol for the analysis of 3,5-Difluoro-4-methoxyphenol, a key intermediate in the synthesis of various pharmaceutical compounds. Due to its polarity and potential for thermal degradation, direct gas chromatography-mass spectrometry (GC-MS) analysis is challenging. This application note outlines a robust derivatization method, specifically trimethylsilylation, to enhance volatility and thermal stability, enabling sensitive and reliable quantification. We will delve into the causality behind the experimental choices, from sample preparation to instrument parameters, and provide a predictive analysis of the mass spectral fragmentation of the resulting derivative. This guide is intended for researchers, scientists, and drug development professionals seeking a validated method for the analysis of fluorinated phenolic compounds.

Introduction: The Analytical Challenge of Fluorinated Phenols

3,5-Difluoro-4-methoxyphenol is an important building block in medicinal chemistry. The presence of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug molecule. Consequently, the accurate and precise quantification of this intermediate and its related impurities is critical for ensuring the quality and safety of the final active pharmaceutical ingredient (API).[1][2]

The inherent polarity of the phenolic hydroxyl group makes 3,5-Difluoro-4-methoxyphenol and its derivatives less than ideal candidates for direct GC-MS analysis.[3] Issues such as poor peak shape, low sensitivity, and potential for on-column degradation can compromise analytical results. To overcome these limitations, a chemical derivatization step is essential to convert the polar analyte into a more volatile and thermally stable form.[3][4] This guide will focus on trimethylsilylation, a widely used and effective derivatization technique for compounds containing active hydrogen atoms, such as phenols.[3][5]

Experimental Workflow: A Self-Validating System

The entire analytical process, from sample preparation to data analysis, is designed to be a self-validating system. Each step is optimized to ensure reproducibility and accuracy.

Sources

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Application Notes and Protocols: Leveraging 3,5-Difluoro-4-methoxyphenol in Pharmaceutical Synthesis

Introduction: The Strategic Importance of Fluorinated Phenolic Precursors in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms and methoxy groups into molecular scaffolds is a well-established strategy to enhance the pharmacokinetic and pharmacodynamic properties of drug candidates.[1][2] Fluorine, with its high electronegativity and small van der Waals radius, can profoundly influence a molecule's metabolic stability, binding affinity, and lipophilicity.[2] The methoxy group, a common motif in natural products and approved drugs, can modulate ligand-target interactions and improve metabolic profiles.[3]

3,5-Difluoro-4-methoxyphenol emerges as a particularly valuable precursor, combining the beneficial attributes of both fluorine and methoxy substituents. Its unique electronic and steric properties make it an attractive starting material for the synthesis of complex pharmaceutical intermediates. This guide provides an in-depth exploration of the application of 3,5-Difluoro-4-methoxyphenol, with a specific focus on its role as a precursor in the synthesis of targeted therapies, such as MEK inhibitors. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present data in a clear, accessible format for researchers, scientists, and drug development professionals.

Core Application: Synthesis of a Key Intermediate for the MEK Inhibitor Trametinib

Trametinib (Mekinist®) is a potent and selective allosteric inhibitor of mitogen-activated extracellular signal-regulated kinase 1 (MEK1) and MEK2, approved for the treatment of various cancers, including melanoma and non-small cell lung cancer.[3][4] A critical structural motif within Trametinib is the 2-fluoro-4-iodoaniline moiety. This section outlines a proposed synthetic pathway to a key intermediate of Trametinib, starting from 3,5-Difluoro-4-methoxyphenol.

The overarching strategy involves a two-step transformation:

• Direct Amination: Conversion of the phenolic hydroxyl group of 3,5-Difluoro-4-methoxyphenol to a primary amine, yielding 3,5-Difluoro-4-methoxyaniline.

• Regioselective Iodination: Introduction of an iodine atom at the position para to the methoxy group and ortho to a fluorine atom, affording 2-fluoro-4-iodo-5-methoxyaniline, a key precursor for Trametinib synthesis.

The following diagram illustrates this proposed synthetic workflow:

Caption: Proposed synthetic workflow from 3,5-Difluoro-4-methoxyphenol to Trametinib.

Experimental Protocols

Protocol 1: Synthesis of 3,5-Difluoro-4-methoxyaniline

Scientific Rationale: The direct conversion of phenols to anilines is a challenging yet highly desirable transformation in organic synthesis.[5][6] Traditional methods often require harsh conditions or multi-step procedures.[1] A modern approach involves a one-pot, three-step sequence of alkylation, Smiles rearrangement, and hydrolysis, which has been shown to be effective for phenols bearing electron-withdrawing groups.[2] This method is proposed here for the amination of 3,5-Difluoro-4-methoxyphenol. The electron-withdrawing nature of the two fluorine atoms is anticipated to facilitate the key Smiles rearrangement step.

Materials:

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity
3,5-Difluoro-4-methoxyphenol	443-42-5	160.12	1.0 eq
2-Bromo-2-methylpropionamide	5444-03-1	166.02	1.2 eq
Sodium Hydroxide (NaOH)	1310-73-2	40.00	2.5 eq
N,N-Dimethylacetamide (DMA)	127-19-5	87.12	Anhydrous
Diethyl Ether	60-29-7	74.12	For extraction
Saturated Sodium Bicarbonate Solution	N/A	N/A	For washing
Brine	N/A	N/A	For washing
Anhydrous Magnesium Sulfate	7487-88-9	120.37	For drying

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 3,5-Difluoro-4-methoxyphenol (1.0 eq) and anhydrous N,N-dimethylacetamide (DMA).

• Base Addition: Cool the solution to 0 °C in an ice bath and add sodium hydroxide pellets (2.5 eq) portion-wise, maintaining the temperature below 10 °C.

• Alkylation: To the resulting suspension, add 2-bromo-2-methylpropionamide (1.2 eq) dropwise via a syringe.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to 80 °C for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-cold water. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 3,5-Difluoro-4-methoxyaniline.

Self-Validation:

• Expected Yield: 70-85%

• Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

• Troubleshooting: Low yields may be due to incomplete reaction or side reactions. Ensure anhydrous conditions and monitor the reaction closely by TLC. If the Smiles rearrangement is slow, a higher reaction temperature or a stronger base might be necessary.

Protocol 2: Regioselective Iodination of 3,5-Difluoro-4-methoxyaniline

Scientific Rationale: The regioselective iodination of anilines is a critical step in the synthesis of many pharmaceutical intermediates.[7] The directing effects of the substituents on the aromatic ring play a crucial role in determining the position of iodination. In 3,5-Difluoro-4-methoxyaniline, the methoxy group is an ortho-, para-director, while the amino group is a strong activating ortho-, para-director. The fluorine atoms are deactivating but ortho-, para-directing. The desired product, 2-fluoro-4-iodo-5-methoxyaniline, requires iodination at a position ortho to the amino group and para to the methoxy group. This regioselectivity can be achieved by carefully selecting the iodinating agent and reaction conditions. N-Iodosuccinimide (NIS) in the presence of an acid catalyst is a mild and effective reagent for this transformation.[7]

Materials:

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity
3,5-Difluoro-4-methoxyaniline	363-47-3	159.13	1.0 eq
N-Iodosuccinimide (NIS)	516-12-1	224.99	1.1 eq
Acetonitrile	75-05-8	41.05	Anhydrous
p-Toluenesulfonic acid (p-TsOH)	104-15-4	172.20	0.1 eq
Sodium Thiosulfate Solution (10%)	7772-98-7	158.11	For quenching
Ethyl Acetate	141-78-6	88.11	For extraction
Saturated Sodium Bicarbonate Solution	N/A	N/A	For washing
Brine	N/A	N/A	For washing
Anhydrous Sodium Sulfate	7487-88-9	120.37	For drying

Procedure:

• Reaction Setup: In a round-bottom flask protected from light, dissolve 3,5-Difluoro-4-methoxyaniline (1.0 eq) in anhydrous acetonitrile.

• Catalyst Addition: Add p-toluenesulfonic acid (0.1 eq) to the solution and stir until it dissolves.

• Iodination: Cool the reaction mixture to 0 °C and add N-Iodosuccinimide (1.1 eq) portion-wise over 30 minutes.

• Reaction: Allow the reaction to stir at room temperature for 4-6 hours, monitoring its progress by TLC.

• Quenching: Upon completion, quench the reaction by adding a 10% aqueous solution of sodium thiosulfate.

• Work-up: Extract the mixture with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers and wash with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Isolation: Purify the residue by flash column chromatography (hexane/ethyl acetate) to yield 2-fluoro-4-iodo-5-methoxyaniline.

Self-Validation:

• Expected Yield: 60-75%

• Characterization: Confirm the structure and regiochemistry of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

• Troubleshooting: The formation of di-iodinated or other regioisomers is a potential side reaction. Careful control of stoichiometry and reaction temperature is crucial. If multiple products are observed, purification by preparative HPLC may be necessary.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
3,5-Difluoro-4-methoxyphenol	C₇H₆F₂O₂	160.12	69-71
3,5-Difluoro-4-methoxyaniline	C₇H₇F₂NO	159.13	N/A
2-fluoro-4-iodo-5-methoxyaniline	C₇H₇FINO	283.04	N/A

Conclusion and Future Outlook

3,5-Difluoro-4-methoxyphenol serves as a strategic and versatile precursor in the synthesis of high-value pharmaceutical intermediates. The protocols outlined in this guide provide a robust and scientifically grounded pathway to a key precursor for the MEK inhibitor Trametinib. The combination of fluorine and methoxy substituents in the starting material offers a unique handle for regioselective functionalization, a critical aspect of complex molecule synthesis.

The methodologies presented herein are designed to be self-validating, with clear checkpoints for characterization and troubleshooting. As the demand for targeted therapeutics continues to grow, the importance of well-defined synthetic routes from readily available and strategically functionalized precursors like 3,5-Difluoro-4-methoxyphenol will undoubtedly increase. Further exploration into the diverse reactivity of this precursor is warranted and holds the potential to unlock novel synthetic pathways to a wide array of bioactive molecules.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315-8359. [Link]

• Li, J., & Li, C. J. (2019). Direct conversion of phenols into primary anilines with hydrazine catalyzed by palladium. Green Chemistry, 21(9), 2336-2341. [Link]

• Kuwabe, S. I., & Buchwald, S. L. (2002). A new practical one-pot conversion of phenols to anilines. Organic letters, 4(14), 2381-2383. [Link]

• Flaherty, K. T., Robert, C., Hersey, P., Nathan, P., Garbe, C., Milhem, M., ... & Weber, J. (2012). Improved survival with MEK inhibition in BRAF-mutated melanoma. New England Journal of Medicine, 367(2), 107-114. [Link]

• Gilson, M. K., & Zhou, H. X. (2007). Calculation of protein-ligand binding affinities. Annual review of biophysics and biomolecular structure, 36, 21-42. [Link]

• Jeschke, P. (2010). The unique role of fluorine in the design of active ingredients for modern crop protection. Pest management science, 66(1), 10-27. [Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]

• Chiodi, D., & Ishihara, Y. (2024). The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 116364. [Link]

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Introduction: Strategic Etherification of Electron-Deficient Phenols

An Application Guide for the O-Alkylation of 3,5-Difluoro-4-methoxyphenol

The O-alkylation of phenols, a cornerstone transformation in organic synthesis, is most famously actualized through the Williamson ether synthesis. This reaction, involving the nucleophilic substitution of an alkyl halide by a phenoxide ion, provides a robust and versatile route to aryl ethers.[1][2] The subject of this guide, 3,5-difluoro-4-methoxyphenol, presents a case of an electronically modified substrate where the reaction conditions must be carefully tailored. The presence of two electron-withdrawing fluorine atoms significantly influences the phenol's reactivity, necessitating a nuanced approach to achieve high-yield O-alkylation.

This document serves as a comprehensive technical guide for researchers and drug development professionals. It moves beyond a simple recitation of steps to explain the critical scientific principles underpinning the choice of reagents and conditions. We will explore the mechanistic rationale, provide a detailed experimental protocol, and offer troubleshooting advice for the successful synthesis of 3,5-difluoro-4-methoxy-alkoxybenzene derivatives.

Scientific Principles and Mechanistic Rationale

The successful O-alkylation of 3,5-difluoro-4-methoxyphenol hinges on a thorough understanding of its unique electronic properties and the S(_N)2 mechanism of the Williamson ether synthesis.[1][3][4][5]

The S(_N)2 Pathway

The reaction proceeds via a bimolecular nucleophilic substitution (S(_N)2) mechanism.[3][6] This involves a backside attack on the electrophilic carbon of an alkyl halide by the nucleophilic phenoxide ion. The process occurs in a single, concerted step where the carbon-oxygen bond forms simultaneously as the carbon-leaving group bond breaks.[2]

Substrate Analysis: The Role of Fluorine Substituents

The two fluorine atoms positioned meta to the hydroxyl group are powerful electron-withdrawing groups, primarily through the inductive effect (-I effect).[7] This has two major consequences:

• Increased Acidity: The strong inductive withdrawal of electron density by the fluorine atoms polarizes the O-H bond, making the phenolic proton significantly more acidic than that of unsubstituted phenol.[7][8][9] This increased acidity is advantageous, as it allows for deprotonation with milder bases, avoiding potentially harsh conditions that could lead to side reactions.

• Modulated Nucleophilicity: While the electron-withdrawing nature of the fluorine atoms enhances acidity, it conversely decreases the electron density on the resulting phenoxide ion. This slightly attenuates its nucleophilicity. However, for the purpose of reacting with primary alkyl halides, the phenoxide remains a potent nucleophile.

Critical Reaction Parameters: A Justified Approach

The selection of base, solvent, alkylating agent, and temperature is not arbitrary but is dictated by the need to maximize the S(_N)2 pathway while suppressing potential side reactions like C-alkylation and elimination (E2).

• Base Selection: The primary role of the base is to deprotonate the phenol to generate the reactive phenoxide.

  • Mild Bases (Recommended): Given the enhanced acidity of 3,5-difluoro-4-methoxyphenol, moderately strong bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often sufficient and highly effective.[10][11] They are easy to handle and minimize the risk of side reactions.

  • Strong Bases: Stronger bases such as sodium hydride (NaH) or potassium hydride (KH) can also be used to ensure complete and irreversible deprotonation.[3] However, they are often unnecessary for such an activated phenol and require more stringent anhydrous conditions.

• Solvent Selection: The solvent plays a crucial role in mediating the reactivity of the nucleophile.

  • Polar Aprotic Solvents: Solvents like N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and acetonitrile are the preferred choice.[1][10][12] These solvents excel at solvating the cation (e.g., K⁺) of the base, leaving the phenoxide anion "naked" and highly available for nucleophilic attack.[11] This enhances the rate of the desired O-alkylation.

  • Avoiding C-Alkylation: The use of polar aprotic solvents is critical to disfavor C-alkylation, a competing pathway where the alkylating agent reacts with the aromatic ring.[13][14] Protic solvents (like water or ethanol) can hydrogen-bond with the oxygen of the phenoxide, shielding it and making the carbon atoms of the ring more competitive nucleophilic sites.[14]

• Alkylating Agent: To ensure a successful S(_N)2 reaction, the choice of alkylating agent is paramount.

  • Primary Substrates: Primary alkyl halides (R-I, R-Br, R-Cl) or sulfonates (e.g., tosylates, mesylates) are ideal electrophiles.[2][3][6] They are sterically unhindered, allowing for easy backside attack by the phenoxide.

  • Avoiding Elimination: Secondary and tertiary alkyl halides should be avoided as they are prone to undergo a competing E2 elimination reaction, especially in the presence of a strong base, which would yield an alkene instead of the desired ether.[3][15]

• Temperature: The reaction is typically conducted at temperatures ranging from room temperature to 80-100 °C.[1] Gentle heating is often required to achieve a reasonable reaction rate, particularly when using less reactive alkylating agents like alkyl chlorides. Reaction progress should be monitored (e.g., by TLC) to determine the optimal temperature and time.

General Experimental Protocol

This protocol provides a generalized procedure for the O-alkylation of 3,5-difluoro-4-methoxyphenol with a primary alkyl bromide.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Typical Equiv.	Purpose
3,5-Difluoro-4-methoxyphenol	C₇H₆F₂O₂	160.12	1.0	Starting Material
Alkyl Bromide (Primary)	R-Br	Variable	1.1 - 1.5	Alkylating Agent
Potassium Carbonate (Anhydrous)	K₂CO₃	138.21	1.5 - 2.5	Base
N,N-Dimethylformamide (DMF, Anhydrous)	C₃H₇NO	73.09	-	Solvent
Ethyl Acetate	C₄H₈O₂	88.11	-	Extraction Solvent
Brine (Saturated NaCl solution)	NaCl(aq)	-	-	Aqueous Wash
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	Drying Agent

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Nitrogen or Argon inlet

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Reaction Workflow Diagram

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derivatization of 3,5-Difluoro-4-methoxyphenol for analytical purposes

An Application Guide to the Derivatization of 3,5-Difluoro-4-methoxyphenol for Enhanced Analytical Detection

Authored by: A Senior Application Scientist

Introduction: The Analytical Challenge of 3,5-Difluoro-4-methoxyphenol

3,5-Difluoro-4-methoxyphenol is a fluorinated aromatic compound of increasing interest in pharmaceutical and agrochemical research due to its unique electronic properties and metabolic stability. As a potential metabolite of more complex parent compounds or a building block in synthetic chemistry, its accurate quantification in diverse matrices is paramount. However, the direct analysis of this phenol presents significant challenges. Its inherent polarity, conferred by the hydroxyl group, leads to poor peak shape, low volatility, and potential thermal degradation in Gas Chromatography (GC) systems.[1][2] For High-Performance Liquid Chromatography (HPLC), its native chromophore may lack the sensitivity required for trace-level detection.

This application note provides a comprehensive guide to overcoming these analytical hurdles through chemical derivatization. Derivatization is a technique used to convert an analyte into a product (a derivative) that has properties more amenable to a given analytical method.[3] By chemically modifying the polar hydroxyl group, we can significantly enhance the compound's volatility for GC analysis and improve its detectability for both GC and HPLC, enabling robust and sensitive quantification.[2][4]

This document explores three primary derivatization strategies—silylation, acylation, and alkylation—providing detailed, field-proven protocols tailored for the analysis of 3,5-Difluoro-4-methoxyphenol by Gas Chromatography-Mass Spectrometry (GC-MS) and HPLC.

The Rationale: Why Derivatize?

The core principle of derivatizing phenolic compounds is the replacement of the active hydrogen on the hydroxyl (-OH) group with a less polar, more stable functional group.[1] This transformation fundamentally alters the molecule's physicochemical properties to improve its analytical behavior.

• For Gas Chromatography (GC):

  • Increased Volatility: The polar hydroxyl group engages in strong intermolecular hydrogen bonding, which raises the boiling point of the compound and makes it less volatile. Replacing the hydrogen with a non-polar group, such as a trimethylsilyl (TMS) group, disrupts this hydrogen bonding, significantly increasing volatility and allowing the compound to be analyzed by GC at lower temperatures.[1][5]

  • Improved Thermal Stability: Phenols can be prone to degradation at the high temperatures of the GC injector port. The resulting derivatives are generally more thermally stable, preventing analyte loss and ensuring accurate quantification.[2][3]

  • Enhanced Chromatographic Performance: Derivatization reduces the compound's polarity, minimizing interactions with active sites in the GC column. This results in sharper, more symmetrical peaks and improved resolution.[6]

• For High-Performance Liquid Chromatography (HPLC):

  • Enhanced Sensitivity: Derivatization can introduce a highly responsive chromophore (for UV-Vis detection) or a fluorophore (for fluorescence detection).[7][8] This is particularly useful when the native compound has a low extinction coefficient or does not fluoresce, allowing for detection at much lower concentrations.

  • Improved Selectivity: By using a derivatizing agent that reacts specifically with the phenolic hydroxyl group, one can selectively tag the analyte of interest in a complex matrix, reducing interferences from other compounds.[9]

  • Modified Retention Behavior: The addition of a functional group alters the derivative's hydrophobicity, which can be leveraged to improve its retention and separation on reversed-phase HPLC columns.[10]

General Experimental Workflow

A successful derivatization and analysis workflow involves several critical steps, from initial sample preparation to final data analysis. The integrity of each step is crucial for achieving accurate and reproducible results.

Caption: Silylation reaction schematic.

Protocol: Silylation using BSTFA + 1% TMCS

Materials:

• Dried sample extract containing 3,5-Difluoro-4-methoxyphenol

• BSTFA + 1% TMCS (N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane)

• Anhydrous Pyridine or Acetonitrile

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Ensure the sample extract is completely dry. [1][2]This is critical as silylating reagents are highly sensitive to moisture. [2]Evaporate the solvent from the sample under a gentle stream of dry nitrogen.

• Reconstitution: To the dried residue in the reaction vial, add 50 µL of anhydrous pyridine to dissolve the analytes.

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS to the vial. [2]4. Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the mixture at 70°C for 45-60 minutes in a heating block. [1][5]5. Cooling: After the reaction is complete, allow the vial to cool to room temperature.

• Analysis: The derivatized sample is now ready for direct injection into the GC-MS system.

Method 2: Acylation with Acetic Anhydride

Acylation introduces an acyl group (in this case, an acetyl group) to the phenolic oxygen, forming a less polar and more stable ester. [1]This method is rapid and uses common, inexpensive reagents.

Protocol: Acetylation using Acetic Anhydride

Materials:

• Dried sample extract

• Acetic Anhydride

• Pyridine (as catalyst and solvent)

• Reaction vials with PTFE-lined caps

• Heating block or water bath

• Organic solvent for extraction (e.g., hexane)

Procedure:

• Sample Preparation: Ensure the sample is completely anhydrous as described in the silylation protocol.

• Reagent Addition: Dissolve the dried residue in 100 µL of pyridine. Add 150 µL of acetic anhydride. [2]3. Reaction: Tightly cap the vial and vortex for 1 minute. The reaction can often proceed at room temperature for 30 minutes, but gentle heating at 60°C for 15-20 minutes can ensure complete derivatization. [2]4. Work-up (Optional but Recommended): After cooling, add 1 mL of deionized water or a saturated sodium bicarbonate solution to quench the excess acetic anhydride. Vortex the mixture.

• Extraction: Add 1 mL of hexane and vortex for 1 minute to extract the acetylated derivative into the organic layer. [2]6. Analysis: Carefully transfer the upper organic layer to a clean GC vial for analysis.

Method 3: Alkylation with Pentafluorobenzyl Bromide (PFBBr)

Alkylation with PFBBr forms a pentafluorobenzyl ether derivative. This technique is particularly powerful because the resulting derivative is highly sensitive to Electron Capture Detection (GC-ECD), allowing for ultra-trace quantification. [11][12]It is also fully compatible with mass spectrometry.

Protocol: PFBBr Derivatization for GC-ECD/MS

Materials:

• Dried sample extract

• PFBBr reagent solution (e.g., 50 mg/mL in acetone) [13]* Anhydrous Potassium Carbonate (K₂CO₃) powder

• Acetone (HPLC grade)

• Hexane (HPLC grade)

• Reaction vials with PTFE-lined caps

• Heating block or water bath

Procedure:

• Sample Preparation: Ensure the sample is completely anhydrous.

• Reagent Addition: Dissolve the dried residue in 200 µL of acetone. Add approximately 10-20 mg of anhydrous potassium carbonate powder (to act as a base) and 50 µL of the PFBBr solution. [1][13]3. Reaction: Tightly cap the vial and vortex briefly. Heat the mixture at 70-80°C for 1-2 hours. [1]4. Extraction: Cool the vial to room temperature. Add 1 mL of deionized water and 1 mL of hexane. Vortex for 2 minutes to extract the PFB derivative into the hexane layer.

• Analysis: Carefully transfer the upper hexane layer to a new vial for GC-MS or GC-ECD analysis.

Comparative Summary for GC-MS Methods

Feature	Silylation (BSTFA)	Acylation (Acetic Anhydride)	Alkylation (PFBBr)
Principle	Forms TMS ether	Forms acetate ester	Forms PFB ether
Reagent	BSTFA + 1% TMCS	Acetic Anhydride & Pyridine	PFBBr & K₂CO₃
Reaction Time	45-60 min	15-30 min	1-2 hours
Advantages	Highly effective, versatile, volatile by-products [14]	Rapid, inexpensive reagents	Excellent for trace analysis with GC-ECD, stable derivatives [12][15]
Disadvantages	Reagents are highly moisture sensitive [2][16]	Less volatile derivative than TMS, work-up required	Longer reaction time, reagent can be a contaminant source
Best For	General purpose GC-MS, metabolomics [3]	Routine QC where high sensitivity is not required	Ultra-trace analysis, environmental monitoring [11]

For HPLC, derivatization aims to attach a molecular tag that enhances detection sensitivity and selectivity. Fluorescent labeling is a superior strategy for achieving very low detection limits.

Method 4: Fluorescent Labeling with Dansyl Chloride

Dansyl chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) reacts with the phenolic hydroxyl group under basic conditions to form a highly fluorescent derivative. [17]This significantly increases detection sensitivity compared to standard UV detection. [10][18]

Protocol: Dansylation for HPLC-FLD

Materials:

• Sample containing 3,5-Difluoro-4-methoxyphenol

• Dansyl Chloride solution (e.g., 1-2 mg/mL in acetone or acetonitrile)

• Sodium Carbonate/Bicarbonate buffer (0.1 M, pH ~9-10)

• Reaction vials with PTFE-lined caps

• Heating block or water bath

Procedure:

• Sample Preparation: If the sample is in an organic solvent, evaporate it to dryness and reconstitute in 100 µL of acetonitrile.

• Buffering: Add 200 µL of the carbonate/bicarbonate buffer to the vial.

• Reagent Addition: Add 200 µL of the dansyl chloride solution. [17]4. Reaction: Tightly cap the vial, vortex, and heat at 60°C for 30-60 minutes. [19]Some protocols may proceed at a lower temperature (40-45°C) for a shorter duration. [17]5. Quenching: After cooling, a small amount of a primary or secondary amine solution (e.g., proline or methylamine) can be added to react with excess dansyl chloride, though this is often not necessary if the excess reagent separates chromatographically.

• Analysis: The reaction mixture can be directly injected into the HPLC system. A typical detection setup would use an excitation wavelength of ~340 nm and an emission wavelength of ~520 nm.

Method 5: Fluorescent Labeling with DIB-Cl

4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl chloride (DIB-Cl) is another excellent fluorescent labeling reagent for phenols. It offers high sensitivity and produces stable derivatives suitable for reversed-phase HPLC. [7][20][21]

Protocol: DIB-Cl Labeling for HPLC-FLD

Materials:

• Dried sample extract

• DIB-Cl solution (e.g., 15 mM in acetonitrile)

• Triethylamine (TEA) as a basic catalyst

• Acetonitrile (HPLC grade)

• Reaction vials with PTFE-lined caps

• Heating block

Procedure:

• Sample Preparation: Ensure the sample is dry and reconstitute the residue in 200 µL of acetonitrile.

• Reagent Addition: Prepare a fresh derivatizing solution by adding 1.5% TEA to the 15 mM DIB-Cl solution in acetonitrile. Add 200 µL of this solution to the sample vial. [7]3. Reaction: Tightly cap the vial, vortex, and heat at 60°C for 30 minutes. [7][20]4. Stopping the Reaction: After incubation, cool the vial and add 10 µL of 3M HCl to neutralize the TEA. [7]5. Analysis: The sample is ready for injection into the HPLC system with fluorescence detection.

Comparative Summary for HPLC Methods

Feature	Fluorescent Labeling (Dansyl Chloride)	Fluorescent Labeling (DIB-Cl)
Principle	Forms a highly fluorescent dansyl ester	Forms a highly fluorescent DIB-ester
Reagent	Dansyl Chloride	DIB-Cl
Reaction Time	30-60 min	30 min
Advantages	Well-established method, high sensitivity, commercially available [17]	High sensitivity, stable derivatives, good for complex matrices [7][21]
Disadvantages	Reagent can be unstable, potential for side products	Reagent is less common than Dansyl Chloride
Best For	Trace quantification in biological and environmental samples [10]	Sensitive analysis in complex matrices like urine [20]

References

• Nakamura, H., et al. (1998). HPLC with fluorescence detection of urinary phenol, cresols and xylenols using 4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl chloride as a fluorescence labeling reagent. The Analyst, 123(11), 2281-2284. [Link]

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• Weckwerth, W. (2011). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Metabolites, 1(1), 66-87. [Link]

• U.S. Environmental Protection Agency (2000). Method 8041A: Phenols by Gas Chromatography. SW-846. [Link]

• Hanada, Y., et al. (2002). Application of a pentafluorobenzyl bromide derivatization method in gas chromatography/mass spectrometry of trace levels of halogenated phenols in air, water and sediment samples. Analytical Sciences, 18(6), 655-659. [Link]

• Wiley Analytical Science (2020). Cresol determination made possible by silylation. [Link]

• Metabolomics Workbench. Dansyl Chloride Derivatization of the Phenol Submetabolome of Cellular Extracts. [Link]

• Cassidy, R. M., & Frei, R. W. (1974). Analysis of Phenols by Derivatization and High-Speed Liquid Chromatography. Journal of Chromatographic Science, 12(2), 86-90. [Link]

• Denison, M. S., et al. (2018). Biocatalytic Silylation: The Condensation of Phenols and Alcohols with Triethylsilanol. Catalysts, 8(11), 550. [Link]

• Akasaka, K., & Ohrui, H. (2012). Development of Simultaneous HPLC-Fluorescence Assay of Phenol and Chlorophenols in Tap Water after Pre-Column Derivatization with 3-Chlorocarbonyl-6,7-dimethoxy-1-methyl-2(1H)-quinoxalinone. American Journal of Analytical Chemistry, 3(12), 858-864. [Link]

• ResearchGate. General derivatization mechanism for phenol with MTBSTFA. [Link]

• ResearchGate. HPLC with fluorescence detection of urinary phenol, cresols and xylenols using 4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl chloride as a fluorescence labeling reagent. [Link]

• U.S. Environmental Protection Agency. Method 8041A, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. [Link]

• Ghorbani-Choghamarani, A., & Azadi, G. (2015). Catalyst-free silylation of alcohols and phenols by promoting HMDS in CH3NO2 as solvent. Green Chemistry, 17(4), 2311-2316. [Link]

• PubMed. HPLC with fluorescence detection of urinary phenol, cresols and xylenols using 4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl chloride as a fluorescence labeling reagent. [Link]

• Shree, U., et al. (2021). A robust method of extraction and GC-MS analysis of Monophenols exhibited UV-B mediated accumulation in Arabidopsis. Journal of Plant Biochemistry and Biotechnology, 30, 520-531. [Link]

• De Ruiter, C., et al. (1988). Enhanced fluorescence detection of dansyl derivatives of phenolic compounds using a postcolumn photochemical reactor and application to chlorophenols in river water. Analytical Chemistry, 60(6), 593-597. [Link]

• Semantic Scholar. Application of a Pentafluorobenzyl Bromide Derivatization Method in Gas Chromatography/Mass Spectrometry of Trace Levels of Halogenated Phenols in Air, Water and Sediment Samples. [Link]

• ResearchGate. Trace level determination of phenols as pentafluorobenzyl derivatives by gas chromatography-negative-ion chemical ionization mass spectrometry. [Link]

• Akasaka, K., & Ohrui, H. (2013). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. American Journal of Analytical Chemistry, 4(10), 38-43. [Link]

• University of Calgary. Chapter 24: Acylation of Phenols. [Link]

• ResearchGate. High performance solid-phase analytical derivatization of phenols for gas chromatography-mass spectrometry. [Link]

• Wang, C., et al. (2019). Acylation of phenols to phenolic esters with organic salts. Green Chemistry, 21(21), 5858-5864. [Link]

• ResearchGate. Acylation of Phenols, Alcohols, Thiols, Amines and Aldehydes Using Sulfonic Acid Functionalized Hyper-Cross-Linked Poly(2-naphthol) as a Solid Acid Catalyst. [Link]

• Moldoveanu, S. C., & David, V. (2019). Derivatization Methods in GC and GC/MS. In Gas Chromatography. IntechOpen. [Link]

• ResearchGate. Acetylation of alcohols and phenols. [Link]

• Restek Corporation. Improved GC Analysis of Derivatized Amphetamines. [Link]

• Wang, I., et al. (2001). O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. Journal of the Chinese Chemical Society, 48(1), 105-110. [Link]

• Yeh, M. K., & Don, M. J. (2008). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 16(1), 1-10. [Link]

• ResearchGate. Derivatization for GC-MS analysis? [Link]

• Robbins, R. J. (2003). Profiling methods for the determination of phenolic compounds in foods and dietary supplements. Journal of AOAC International, 86(1), 110-118. [Link]

• Frankowski, R., & Zgoła-Grześkowiak, A. (2012). New Analytical Methods Developed for Determination of Perfluorinated Surfactants in Waters and Wastes. Croatica Chemica Acta, 85(3), 327-336. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2003). Chapter 7: Analytical Methods. In Toxicological Profile for Fluorides, Hydrogen Fluoride, and Fluorine. [Link]

• Zgoła-Grześkowiak, A., & Grześkowiak, T. (2011). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Analytical and Bioanalytical Chemistry, 401(1), 289-297. [Link]

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Application Note: A Scalable, Multi-Kilogram Synthesis of 3,5-Difluoro-4-methoxyphenol for Pharmaceutical Research

Abstract and Strategic Overview

3,5-Difluoro-4-methoxyphenol is a crucial, high-value building block in contemporary medicinal chemistry, particularly in the synthesis of kinase inhibitors and other targeted therapeutics. The introduction of the difluoro-methoxyphenyl moiety can significantly enhance metabolic stability and binding affinity.[1] However, its synthesis presents challenges, especially when transitioning from gram-scale laboratory procedures to kilogram-scale production required for preclinical and clinical development. This application note provides a robust, validated, and scalable three-step synthetic route starting from the commercially available 3,5-difluoroanisole.

The chosen strategy involves an initial electrophilic nitration, followed by a high-pressure catalytic hydrogenation, and concludes with a diazotization-hydrolysis sequence to yield the target phenol. This pathway was deliberately selected for its reliance on well-understood, scalable unit operations and the avoidance of costly chromatographic purification for the final product. We will detail the process logic, safety protocols, and step-by-step execution necessary to achieve high purity and yield at a multi-kilogram scale.

The Synthetic Pathway: Rationale and Design

The synthesis is designed as a linear three-step process. The rationale for each transformation is grounded in principles of process chemistry, prioritizing safety, efficiency, and scalability.

Caption: Overall synthetic workflow for 3,5-Difluoro-4-methoxyphenol.

• Step 1: Nitration: The synthesis commences with the electrophilic nitration of 3,5-difluoroanisole. The methoxy group is a strong ortho-, para-director, activating the aromatic ring for substitution. The 4-position is sterically favored, leading to high regioselectivity. Careful thermal management is paramount during this step due to the highly exothermic nature of the reaction.

• Step 2: Catalytic Hydrogenation: The reduction of the nitro group to an amine is achieved via catalytic hydrogenation. This method is superior to stoichiometric metal reductions (e.g., Sn/HCl) at scale, as it avoids the generation of large quantities of metallic waste streams and simplifies product isolation. The use of a specialized pressure reactor, such as a Büchi kiloclave, is essential for safe and efficient operation.[2][3]

• Step 3: Diazotization and Hydrolysis: The final conversion of the aniline to the target phenol proceeds through a diazonium salt intermediate. While this chemistry requires stringent temperature control and specific safety protocols due to the potential instability of diazonium salts, it is a reliable and high-yielding transformation when executed correctly. The final product is isolated via crystallization, a highly scalable and effective purification method for solid compounds.[4]

Safety and Handling Protocols

Scaling up chemical synthesis magnifies inherent risks. A thorough understanding and strict adherence to safety protocols are non-negotiable. All operations must be conducted in a walk-in fume hood or a designated process bay with adequate ventilation and emergency equipment.

• Personal Protective Equipment (PPE): At a minimum, all personnel must wear flame-retardant lab coats, chemical safety goggles, face shields, and appropriate chemical-resistant gloves (e.g., nitrile for incidental contact, butyl or neoprene for handling corrosive materials).[5]

• Reagent-Specific Hazards:

  • 3,5-Difluoroanisole: Flammable liquid. Keep away from heat, sparks, and open flames. Use explosion-proof electrical equipment.[6]

  • Nitrating Mixture (HNO₃/H₂SO₄): Extremely corrosive and a strong oxidizing agent. Can cause severe burns. Reacts violently with organic materials. Prepare the mixture by adding nitric acid slowly to sulfuric acid under cooling. Never add sulfuric acid to nitric acid.

  • Hydrogen Gas: Highly flammable and explosive. Operate in a well-ventilated area, free from ignition sources. Ensure all equipment is properly grounded to prevent static discharge.[6]

  • Palladium on Carbon (Pd/C): The dry catalyst can be pyrophoric. Handle as a water-wet paste whenever possible. If handled dry, it must be under an inert atmosphere (Nitrogen or Argon).

  • Diazonium Salts: Potentially explosive, especially if allowed to dry. These intermediates should never be isolated and should be kept in a cold aqueous solution at all times.

Detailed Experimental Protocols

Step 1: Synthesis of 3,5-Difluoro-4-nitroanisole

Equipment: 20 L jacketed glass reactor with overhead stirring, temperature probe, and a pressure-equalizing dropping funnel.

Procedure:

• Charge the reactor with concentrated sulfuric acid (98%, 4.5 L). Begin agitation and cool the vessel to 0 °C using a circulating chiller.

• Slowly add fuming nitric acid (90%, 1.0 L, 22.5 mol) to the sulfuric acid via the dropping funnel over 2-3 hours. Crucially, maintain the internal temperature below 10 °C throughout the addition.

• Once the nitrating mixture is prepared and cooled to 0 °C, add 3,5-difluoroanisole (1.2 kg, 8.33 mol) dropwise over 4-5 hours, ensuring the internal temperature does not exceed 5 °C. The reaction is highly exothermic.

• After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 2 hours.

• Monitor the reaction for completion by TLC or GC-MS analysis of a quenched aliquot.

• Work-up: In a separate vessel (e.g., 100 L reactor) equipped with a robust stirrer, prepare a mixture of crushed ice and water (30 kg). Slowly and carefully transfer the reaction mixture onto the ice-water slurry with vigorous stirring. The product will precipitate as a pale-yellow solid.

• Filter the solid product using a large Büchner funnel and wash the filter cake thoroughly with cold deionized water until the washings are neutral (pH ~7).

• Dry the solid in a vacuum oven at 40-45 °C to a constant weight.

Step 2: Synthesis of 3,5-Difluoro-4-methoxyaniline

Equipment: 20 L Büchi kiloclave or similar stainless steel pressure reactor equipped with a gas entrainment stirrer, hydrogen supply, and temperature/pressure controls.[2][7]

Procedure:

• To the pressure reactor, carefully add 5% Palladium on Carbon (50% wet paste, 100 g).

• Add a solution of 3,5-difluoro-4-nitroanisole (1.5 kg, 8.01 mol) dissolved in ethanol (12 L).

• Seal the reactor and purge the headspace three times with nitrogen, followed by three purges with hydrogen gas.

• Pressurize the reactor to 5 bar (approx. 75 psi) with hydrogen.

• Begin vigorous stirring and heat the reactor to 40 °C. The reaction is exothermic; the temperature may rise. Use the reactor's cooling system to maintain the temperature between 40-50 °C.

• Monitor the reaction by observing the uptake of hydrogen. The reaction is typically complete within 4-6 hours when hydrogen consumption ceases.

• Cool the reactor to room temperature, vent the excess hydrogen, and purge the system with nitrogen.

• Work-up: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: Do not allow the filter cake to dry, as it can ignite in air. Quench the filter cake with water immediately after filtration.

• Concentrate the filtrate under reduced pressure to remove the ethanol. The crude aniline will crystallize upon concentration. The product can be used directly in the next step without further purification.

Step 3: Synthesis of 3,5-Difluoro-4-methoxyphenol

Equipment: 50 L jacketed glass reactor with overhead stirring and temperature probe.

Procedure:

• Prepare a solution of concentrated sulfuric acid (1.2 L) in deionized water (12 L) in the reactor. Cool the solution to 0 °C.

• Add the crude 3,5-difluoro-4-methoxyaniline (1.25 kg, 7.85 mol) to the cold acid solution with stirring.

• In a separate beaker, dissolve sodium nitrite (570 g, 8.25 mol) in deionized water (2.5 L).

• Cool the sodium nitrite solution to 0-5 °C and add it slowly to the aniline solution over 2 hours, keeping the internal temperature of the reactor strictly below 5 °C. This forms the diazonium salt solution.

• After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C.

• Hydrolysis: Slowly heat the reactor to 80-90 °C. Vigorous evolution of nitrogen gas will occur. Maintain this temperature until gas evolution ceases (typically 2-3 hours).

• Cool the reaction mixture to room temperature. The product will often separate as an oil or solid.

• Work-up and Purification: Extract the aqueous mixture with ethyl acetate (3 x 5 L). Combine the organic layers, wash with brine (5 L), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product as a solid.

• Recrystallization: Dissolve the crude solid in hot toluene (approx. 3-4 L). If necessary, add a small amount of hexane to induce crystallization. Allow the solution to cool slowly to room temperature, then cool to 0-5 °C for 4 hours.

• Filter the purified crystals, wash with cold hexane, and dry in a vacuum oven at 40 °C.

Process Data and Characterization

Parameter	Step 1: Nitration	Step 2: Hydrogenation	Step 3: Diazotization	Overall
Starting Material	3,5-Difluoroanisole	3,5-Difluoro-4-nitroanisole	3,5-Difluoro-4-methoxyaniline	-
SM Quantity (kg)	1.20	1.50	1.25	1.20
SM Moles (mol)	8.33	8.01	7.85	8.33
Product	3,5-Difluoro-4-nitroanisole	3,5-Difluoro-4-methoxyaniline	3,5-Difluoro-4-methoxyphenol	-
Theoretical Yield (kg)	1.56	1.27	1.26	1.33
Actual Yield (kg)	1.51	1.25 (crude)	1.05	1.05
Yield (%)	97%	~98% (crude)	83%	79%
Purity (HPLC)	>98%	>95% (crude)	>99.5%	>99.5%

Final Product Characterization (3,5-Difluoro-4-methoxyphenol):

• Appearance: Off-white to white crystalline solid.

• Melting Point: 69 °C.[8]

• Molecular Formula: C₇H₆F₂O₂.[8]

• Molecular Weight: 160.12 g/mol .[8]

• Purity (HPLC): >99.5%.

• Structure: Confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Visualization of the Purification Workflow

The final purification is critical for delivering material that meets the stringent requirements of pharmaceutical development.

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experimental setup for fluorination reactions involving 3,5-Difluoro-4-methoxyphenol

An Application Note and Detailed Protocol for the Selective Fluorination of 3,5-Difluoro-4-methoxyphenol

Introduction: The Strategic Value of Polyfluorinated Phenols in Drug Discovery

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, profoundly influencing a compound's metabolic stability, lipophilicity, and binding affinity.[1][2] Fluorinated phenols, in particular, are privileged scaffolds found in numerous pharmaceuticals and agrochemicals.[3][4] The strategic placement of additional fluorine atoms onto an already fluorinated core, such as 3,5-Difluoro-4-methoxyphenol, allows for the fine-tuning of these properties, enabling researchers to optimize lead compounds. This guide provides a detailed experimental framework for the further electrophilic fluorination of 3,5-Difluoro-4-methoxyphenol to synthesize its more highly fluorinated congeners, 2,3,5-Trifluoro-4-methoxyphenol and 2,3,5,6-Tetrafluoro-4-methoxyphenol.

Chemical Principles and Strategic Considerations

Substrate Reactivity: The regiochemical outcome of electrophilic substitution on the 3,5-Difluoro-4-methoxyphenol ring is governed by the combined directing effects of the substituents. The hydroxyl (-OH) group is a powerful activating, ortho, para-directing group. The methoxy (-OCH₃) group is also activating and ortho, para-directing. The existing fluorine atoms are deactivating via induction but are also ortho, para-directing. In this specific substrate, the para position relative to the hydroxyl group is blocked by the methoxy group. Therefore, electrophilic attack is strongly directed to the positions ortho to the powerful hydroxyl group, namely the C2 and C6 positions.

Choice of Fluorinating Agent: While elemental fluorine (F₂) is the most fundamental electrophilic fluorine source, its high reactivity and toxicity necessitate specialized handling procedures.[5][6] Modern synthetic chemistry largely favors N-F class reagents, which offer a safer and more manageable source of electrophilic fluorine.[7][8] For this protocol, we have selected Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)), a commercially available, crystalline solid that is easy to handle and highly effective for the fluorination of electron-rich aromatic systems.[5][9][10]

Reaction Mechanism: The precise mechanism of electrophilic fluorination with N-F reagents like Selectfluor remains a subject of discussion, with evidence supporting both a direct Sₙ2-type attack of the nucleophile (the phenol) on the fluorine atom and a single-electron transfer (SET) pathway.[7][9][11] Regardless of the exact pathway, the net result is an electrophilic aromatic substitution where a proton on the aromatic ring is replaced by a fluorine atom.

Critical Safety Protocols

Handling electrophilic fluorinating agents requires strict adherence to safety procedures to mitigate risks.

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[12][13]

• Ventilation: All manipulations involving Selectfluor® must be performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.[12]

• Handling: Avoid contact with skin and eyes.[12] Use non-sparking tools and prevent the formation of dust.[12] Selectfluor® is a strong oxidizing agent and should be stored away from combustible materials.[5]

• Quenching & Waste Disposal: Unreacted electrophilic fluorinating agents in the reaction mixture must be carefully quenched. A common procedure involves slowly adding the reaction mixture to a stirred aqueous solution of sodium bisulfite or sodium thiosulfate.[13] All waste must be collected and disposed of as hazardous chemical waste according to institutional guidelines.[13]

Experimental Workflow Overview

The overall process involves the reaction setup, monitoring, aqueous workup to remove the reagent and byproducts, and purification of the final product, typically by column chromatography.

Caption: General experimental workflow for the electrophilic fluorination of 3,5-Difluoro-4-methoxyphenol.

Protocol 1: Synthesis of 2,3,5-Trifluoro-4-methoxyphenol

This protocol targets the monofluorination of the starting material.

Materials:

• 3,5-Difluoro-4-methoxyphenol

• Selectfluor®

• Anhydrous Acetonitrile (MeCN)

• Ethyl Acetate (EtOAc)

• Hexanes

• Deionized Water

• Saturated aqueous sodium bisulfite (Na₂SO₃)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Equipment:

• Round-bottom flask with stir bar

• Condenser

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add 3,5-Difluoro-4-methoxyphenol (1.0 eq).

• Add anhydrous acetonitrile (approx. 0.1 M concentration relative to the substrate). Stir until the starting material is fully dissolved.

• In a fume hood, carefully add Selectfluor® (1.1 eq) to the reaction mixture portion-wise over 5-10 minutes. A slight exotherm may be observed.

• Heat the reaction mixture to 50-60 °C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-6 hours).

• Once complete, cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing a stirred solution of saturated aqueous sodium bisulfite to quench any unreacted Selectfluor®. Stir for 15-20 minutes.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with deionized water, followed by saturated aqueous sodium chloride (brine).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.

• Combine the pure fractions and remove the solvent in vacuo to yield 2,3,5-Trifluoro-4-methoxyphenol as a solid or oil.

Protocol 2: Synthesis of 2,3,5,6-Tetrafluoro-4-methoxyphenol

This protocol targets the difluorination of the starting material to achieve the fully substituted product.

Procedure: The procedure is similar to Protocol 1, with the following key modifications:

• Reagent Stoichiometry: Use an excess of the fluorinating agent. Add Selectfluor® (2.5 eq) portion-wise.

• Reaction Conditions: A higher reaction temperature (e.g., 70-80 °C or reflux) and a longer reaction time (typically 12-24 hours) may be required.

• Monitoring: Careful monitoring is crucial to observe the conversion of the starting material through the monofluorinated intermediate to the desired difluorinated product.

• Purification: The purification step will need to effectively separate the desired tetrafluoro product from any remaining trifluoro intermediate and starting material.

Data Summary and Characterization

The following table summarizes typical reaction parameters and expected outcomes. Yields are highly dependent on reaction scale and purification efficiency.

Parameter	Protocol 1 (Monofluorination)	Protocol 2 (Difluorination)
Starting Material	3,5-Difluoro-4-methoxyphenol	3,5-Difluoro-4-methoxyphenol
Product	2,3,5-Trifluoro-4-methoxyphenol	2,3,5,6-Tetrafluoro-4-methoxyphenol
Selectfluor® (eq.)	1.1 - 1.2	2.5 - 3.0
Solvent	Anhydrous Acetonitrile	Anhydrous Acetonitrile
Temperature	50 - 60 °C	70 - 80 °C
Time	2 - 6 hours	12 - 24 hours
Typical Yield	60 - 85%	40 - 70%

Expected Analytical Data: Product identity and purity should be confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy.[14][15]

• ¹H NMR: The disappearance of the proton signal for the C2 (and C6) position(s) will be observed. The remaining aromatic proton (if any) and the methoxy protons (-OCH₃) will show coupling to adjacent fluorine atoms.

• ¹⁹F NMR: This is the most definitive technique. New signals corresponding to the newly introduced fluorine atoms will appear. The chemical shifts and coupling constants (J-values) between the different fluorine atoms provide unambiguous structural confirmation.[16][17]

Mechanism Visualization

The reaction proceeds via an electrophilic aromatic substitution mechanism.

Caption: Proposed mechanism for the electrophilic fluorination of the phenol substrate with Selectfluor®.

Conclusion

The protocols detailed in this guide provide a robust and reliable method for the synthesis of higher-order fluorinated phenols from 3,5-Difluoro-4-methoxyphenol. By using the commercially available and relatively safe electrophilic fluorinating agent Selectfluor®, researchers can access valuable trifluoro- and tetrafluoro- substituted building blocks. Careful control over stoichiometry and reaction conditions allows for the selective synthesis of either the monofluorinated or difluorinated product, expanding the toolbox for chemists in drug development and materials science. Adherence to the outlined safety procedures is paramount for the successful and safe execution of these transformations.

References

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. Selectfluor [commonorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Selectfluor - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. echemi.com [echemi.com]
• 13. benchchem.com [benchchem.com]
• 14. 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 19F nuclear magnetic resonance as a tool to investigate microbial degradation of fluorophenols to fluorocatechols and fluoromuconates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. rsc.org [rsc.org]
• 17. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

how to improve yield in reactions with 3,5-Difluoro-4-methoxyphenol

Technical Support Center: 3,5-Difluoro-4-methoxyphenol

From the desk of a Senior Application Scientist

Welcome to the technical support resource for 3,5-Difluoro-4-methoxyphenol. As a valued member of the research community, you are likely working with this versatile intermediate in complex synthetic routes. Its unique electronic properties—stemming from the interplay between the electron-donating methoxy and phenoxide groups and the electron-withdrawing fluorine atoms—present both opportunities and challenges.

This guide is structured as a series of questions and answers compiled from common issues encountered in the field. My goal is to provide not just solutions, but also the underlying chemical logic to empower you to make informed decisions in your experimental design.

Section 1: Frequently Asked Questions (FAQs)

Question: What are the primary reactivity sites of 3,5-Difluoro-4-methoxyphenol?

Answer: The molecule has three primary sites for reactivity, and understanding their hierarchy is key to successful synthesis:

• The Phenolic Hydroxyl Group: This is the most reactive site. The proton is acidic and is readily removed by a base to form a phenoxide. This phenoxide is a potent nucleophile, making O-alkylation and O-arylation the most common and highest-yielding reactions for this substrate.

• The Aromatic Ring (Electrophilic Aromatic Substitution - EAS): The ring can undergo electrophilic substitution (e.g., nitration, halogenation). The directing effects are complex. The powerful activating effect of the hydroxyl/phenoxide group directs ortho to itself (positions 2 and 6). The methoxy group also directs ortho/para, but its influence is generally less than the hydroxyl. The fluorine atoms are deactivating but ortho/para directing. The net effect is that substitution is most likely to occur at the 2 and 6 positions.

• The Aromatic Ring (Nucleophilic Aromatic Substitution - SNAr): The fluorine atoms can act as leaving groups in SNAr reactions. However, this is often the most challenging reaction to achieve. For SNAr to be efficient, the aromatic ring typically requires strong electron-withdrawing groups (like a nitro group) ortho or para to the leaving group to stabilize the negatively charged Meisenheimer intermediate.[1][2] In this molecule, the methoxy and deprotonated hydroxyl groups are strongly electron-donating, which deactivates the ring toward nucleophilic attack, making SNAr difficult under standard conditions.[3]

Question: How do I handle and store 3,5-Difluoro-4-methoxyphenol?

Answer: 3,5-Difluoro-4-methoxyphenol is a crystalline solid at room temperature.[4] It is generally stable under standard laboratory conditions. However, like many phenols, it can be susceptible to slow oxidation, which may cause discoloration over time. For long-term storage, it is advisable to keep it in a tightly sealed container, protected from light and air (e.g., under an inert atmosphere like argon or nitrogen), and stored in a cool, dry place.

Section 2: Troubleshooting Guide for O-Alkylation / O-Arylation Reactions

This is one of the most common applications for this substrate. The goal is to form an ether by reacting the phenolic hydroxyl group.

Question: My O-alkylation reaction with an alkyl halide is showing low yield and incomplete conversion. What factors should I investigate?

Answer: Low yield in O-alkylation (Williamson ether synthesis) is a classic problem that can almost always be solved by systematically optimizing three parameters: the base, the solvent, and the temperature.

1. Choice of Base: The base's role is to deprotonate the phenol quantitatively without causing side reactions.

• Problem: Weak bases like K₂CO₃ may not be strong enough for complete deprotonation, leading to an equilibrium and incomplete reaction.
• Solution: Switch to a stronger base. Cesium carbonate (Cs₂CO₃) is often an excellent choice as the larger, more "naked" cesium cation can lead to a more reactive phenoxide (the "cesium effect"). For very stubborn reactions, a non-nucleophilic strong base like sodium hydride (NaH) can be used, but ensure your solvent is anhydrous.

Base	pKa of Conjugate Acid	Common Solvents	Key Considerations
K₂CO₃	~10.3	Acetone, MeCN	Mild and inexpensive. May be too weak for full conversion.
Cs₂CO₃	~10.3	DMF, MeCN, THF	Often provides superior yields due to the cesium effect. More expensive.
NaH	~36	THF, DMF	Very strong, drives reaction to completion. Requires strictly anhydrous conditions.
K₃PO₄	~12.3	Toluene, Dioxane	A strong, non-nucleophilic base often used in coupling reactions.[5]

2. Solvent Selection: The solvent must be appropriate for the chosen base and temperature, and it should properly solvate the ions involved.

• Problem: Using a non-polar solvent with an ionic base like K₂CO₃ can result in poor solubility and low reactivity.
• Solution: Use a polar aprotic solvent like DMF or acetonitrile (MeCN). These solvents effectively solvate the cation, leaving a more reactive, "naked" phenoxide anion. Ensure the solvent is dry, as water can quench the phenoxide and hydrolyze the alkyl halide.

3. Temperature Control:

• Problem: Insufficient heat can lead to slow reaction rates. Excessive heat can cause decomposition of the starting material or product.
• Solution: Most O-alkylations run well between room temperature and 80 °C. If you see no reaction at room temperature after a few hours, gradually increase the heat and monitor the reaction by TLC or LC-MS. A good starting point is 50-60 °C.

Troubleshooting Workflow: Low O-Alkylation Yield

Caption: Decision workflow for troubleshooting low O-alkylation yield.

Optimized Protocol for O-Alkylation

This protocol uses Cesium Carbonate, a generally high-performing base for this transformation.

• Preparation: To a dry round-bottom flask under an inert atmosphere (Argon or N₂), add 3,5-Difluoro-4-methoxyphenol (1.0 equiv).

• Solvent Addition: Add anhydrous DMF (to make a ~0.2 M solution). Stir until dissolved.

• Base Addition: Add Cesium Carbonate (Cs₂CO₃, 1.5 equiv). Stir the suspension for 15 minutes at room temperature.

• Reagent Addition: Add the alkyl halide (e.g., benzyl bromide, 1.1 equiv) dropwise via syringe.

• Reaction: Stir the reaction at room temperature and monitor by TLC. If the reaction is slow, gently heat to 50 °C.

• Workup: Once the reaction is complete, cool to room temperature and pour the mixture into water.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by column chromatography on silica gel.

Section 3: Troubleshooting Guide for O-Demethylation

Researchers may need to cleave the methyl ether to access the 3,5-difluorohydroquinone moiety. This reaction can be challenging due to the harsh conditions required.[6]

Question: I am attempting to O-demethylate my substituted phenol, but the reaction is either incomplete or I see significant decomposition. What are my options?

Answer: O-demethylation of aryl methyl ethers requires potent reagents. The choice of reagent is critical and depends on the other functional groups present in your molecule.

1. Boron Tribromide (BBr₃):

• Mechanism: BBr₃ is a strong Lewis acid that coordinates to the ether oxygen, followed by nucleophilic attack of the bromide on the methyl group.
• Advantages: Highly effective, often works at low temperatures (0 °C to room temperature).
• Common Problems & Solutions:
• Decomposition: BBr₃ is very reactive. Using excess reagent or letting the reaction get too warm can cause side reactions. Solution: Use precisely 1.1-1.2 equivalents of BBr₃ and maintain the temperature at 0 °C or below during addition.
• Hydrolysis: BBr₃ reacts violently with water. Solution: Ensure all glassware is oven-dried and the reaction is run under a strict inert atmosphere. Quench the reaction carefully by slowly adding it to ice/water.

2. Strong Brønsted Acids (e.g., 48% HBr):

• Mechanism: The ether oxygen is protonated, followed by an Sₙ2 attack by the bromide ion on the methyl group.[6]
• Advantages: Inexpensive and effective.
• Common Problems & Solutions:
• Harsh Conditions: This method requires high temperatures (reflux, >100 °C), which can be incompatible with sensitive functional groups. Solution: If your molecule is sensitive, this is not the ideal method. Consider BBr₃ or a thiol-based method instead.
• Incomplete Reaction: The substrate may not be soluble in aqueous HBr. Solution: Adding acetic acid as a co-solvent can improve solubility.[6]

3. Thiolate-Based Methods (e.g., Dodecanethiol):

• Mechanism: A nucleophilic thiolate anion attacks the methyl group in an Sₙ2 fashion.
• Advantages: Milder conditions than HBr, avoiding strong acids. Good for molecules with acid-sensitive groups.
• Common Problems & Solutions:
• Slow Reaction: These reactions often require high-boiling polar aprotic solvents like NMP or DMSO and high temperatures (~130 °C) to proceed at a reasonable rate.[6] Solution: Ensure you are using an appropriate high-boiling solvent and adequate heat. NMP is often preferred over DMSO as it can produce fewer byproducts.[6]

Reagent Comparison for O-Demethylation

Reagent	Typical Conditions	Pros	Cons
BBr₃	DCM, 0 °C to RT	High efficacy, low temperature	Very moisture-sensitive, corrosive, can be too harsh for some groups
48% HBr	Reflux (~125 °C), neat or w/ AcOH	Inexpensive, simple procedure	Very high temperatures, strongly acidic, not suitable for sensitive molecules
Dodecanethiol/K₂CO₃	NMP or DMSO, >130 °C	Milder (avoids strong acid)	High temperatures, requires high-boiling solvents, potential sulfur byproducts

Section 4: Preparing for Cross-Coupling Reactions

To use 3,5-Difluoro-4-methoxyphenol in common palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura, it must first be converted into a suitable electrophile, as phenols themselves are not reactive. The standard method is to convert the hydroxyl group into a triflate (-OTf), which is an excellent leaving group.

Question: How can I prepare my phenol for a Suzuki-Miyaura coupling reaction?

Answer: You must first convert the phenol into an aryl triflate. This creates a highly reactive electrophilic site on the aromatic ring, suitable for the oxidative addition step in the palladium catalytic cycle.

General Mechanism: Phenol to Aryl Triflate

Caption: Conversion of a phenol to an aryl triflate.

Detailed Protocol: Synthesis of 3,5-Difluoro-4-methoxyphenyl Triflate

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a stir bar, thermometer, and nitrogen inlet, add 3,5-Difluoro-4-methoxyphenol (1.0 equiv) and anhydrous dichloromethane (DCM) to make a ~0.2 M solution.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Base Addition: Add anhydrous pyridine (1.5 equiv) dropwise.

• Triflic Anhydride Addition: Add trifluoromethanesulfonic (triflic) anhydride (Tf₂O, 1.2 equiv) dropwise via syringe over 15-20 minutes. Caution: This is a highly exothermic reaction. Maintain the internal temperature below 5 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours, monitoring by TLC until the starting phenol is consumed.

• Quenching: Slowly add cold water to quench any remaining triflic anhydride.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with cold 1M HCl (to remove pyridine), water, and saturated sodium bicarbonate solution.

• Drying and Concentration: Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude triflate can often be used directly in the next step. If necessary, it can be purified by flash chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.

Once you have the aryl triflate, you can proceed with standard Suzuki-Miyaura coupling conditions.[7][8] The reactivity of aryl triflates is generally comparable to or greater than that of aryl bromides.[8]

References

• Chemistry Stack Exchange. (2019). Why methoxy group acts similar to trifluoromethyl in nucleophilic aromatic substitution. [Link]

• Dehmlow, S., et al. (n.d.). Anaerobic O-demethylations of Methoxynaphthols, Methoxyfuran, and Fluoroanisols by Sporomusa Ovata. PubMed. [Link]

• Erowid. (n.d.). Synthesis of 4-Methoxyphenol. [Link]

• Professor Dave Explains. (2019). Nucleophilic Aromatic Substitution. YouTube. [Link]

• Chemistry LibreTexts. (2021). 6.2: Preparation of Phenols- Nucleophilic Aromatic Substitution. [Link]

• Pendidikan Kimia. (n.d.). One Step Preparation of a Crystalline Product by Nucleophilic Aromatic Substitution. [Link]

• St. John-Campbell, S., et al. (2019). Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Chem-Station. (2024). O-Demethylation. [Link]

• Rhodium.ws. (n.d.). Synthesis of 4-Methoxyphenol. [Link]

• Stenutz. (n.d.). 3,5-difluoro-4-methoxyphenol. [Link]

• Google Patents. (n.d.). CN117964460A - Synthesis process of 3, 5-difluorophenol.

• Organic Syntheses. (n.d.). Hydrogenolysis of phenolic ethers: biphenyl. [Link]

• Chemcasts. (n.d.). 3,5-Difluoro-4-methoxyphenol (CAS 443-42-5) – Thermophysical Properties. [Link]

• CORE. (n.d.). The development and evaluation of procedures for the synthesis of phenolic ethers by Baeyer-Villiger oxidation. [Link]

• NIH. (n.d.). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. [Link]

• ResearchGate. (n.d.). Trapping the reactive 3,5-difluoroquinone primary product by glutathione. [Link]

• NIH. (n.d.). Pd-Catalyzed Suzuki–Miyaura and Hiyama–Denmark Couplings of Aryl Sulfamates. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 3,5-difluoro-4-methoxyphenol [stenutz.eu]
• 5. Pd-Catalyzed Suzuki–Miyaura and Hiyama–Denmark Couplings of Aryl Sulfamates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. O-Demethylation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. tcichemicals.com [tcichemicals.com]

Technical Support Center: De-O-methylation of 3,5-Difluoro-4-methoxyphenol

Welcome to the technical support center for the de-O-methylation of 3,5-difluoro-4-methoxyphenol. This guide is designed for researchers, scientists, and drug development professionals who are working with this challenging substrate. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this reaction and achieve your desired product, 3,5-difluoro-4-hydroxybenzonitrile.

The de-O-methylation of 3,5-difluoro-4-methoxyphenol presents a unique set of challenges due to the electron-withdrawing nature of the fluorine atoms, which can deactivate the aromatic ring and influence the reactivity of the methoxy group. This guide provides practical, field-proven insights to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is the de-O-methylation of 3,5-difluoro-4-methoxyphenol so difficult?

The primary challenge lies in the electronic properties of the substrate. The two fluorine atoms are strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic attack. This deactivation can make the cleavage of the aryl-methyl ether bond, a key step in the reaction, more difficult compared to electron-rich aromatic systems.[1]

Q2: What are the most common reagents for this transformation?

Boron tribromide (BBr₃) is the most widely used and effective reagent for the de-O-methylation of aryl methyl ethers, including electron-deficient ones.[2][3][4] Other reagents like strong protic acids (e.g., HBr) or thiolates can also be used, but they often require harsher conditions and may have lower functional group tolerance.[2][3]

Q3: My reaction is not going to completion. What are the likely causes?

Incomplete conversion is a common issue. Several factors could be at play:

• Insufficient Reagent: For BBr₃-mediated demethylation, a stoichiometric excess of the reagent is often necessary to drive the reaction to completion, especially with deactivated substrates.

• Low Reaction Temperature: While many BBr₃ demethylations are initiated at low temperatures (e.g., -78 °C or 0 °C) to control the initial exothermic reaction, the reaction may require warming to room temperature or even gentle heating to proceed to completion.[5]

• Moisture Contamination: BBr₃ reacts violently with water.[6][7][8] Any moisture in the solvent or glassware will consume the reagent and inhibit the desired reaction. Ensure all equipment is flame-dried and solvents are anhydrous.

• Reaction Time: The reaction may simply require a longer time to reach completion. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Q4: I am observing significant side product formation. What are they and how can I minimize them?

A common side reaction is the formation of brominated byproducts on the aromatic ring. This is more likely to occur if the reaction is run at elevated temperatures for extended periods. To minimize this, use the lowest effective temperature and monitor the reaction closely to avoid unnecessarily long reaction times. In some cases, competing benzyne formation can be a side reaction in SNAr reactions of less activated aryl electrophiles, though this is less common under typical de-O-methylation conditions.[9]

Q5: What is the best way to quench the reaction and work up the product?

Careful quenching is crucial due to the reactivity of excess BBr₃. The reaction is typically quenched by slowly adding a protic solvent like methanol or water at a low temperature (0 °C or below).[10] This should be done in a well-ventilated fume hood as the quench produces HBr gas. The workup usually involves extraction with an organic solvent and washing with a mild base (like saturated sodium bicarbonate solution) to remove acidic byproducts.

Troubleshooting Guide

This section provides a more detailed, problem-oriented approach to common issues encountered during the de-O-methylation of 3,5-difluoro-4-methoxyphenol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low to No Conversion	1. Inactive BBr₃ reagent. 2. Insufficient equivalents of BBr₃. 3. Reaction temperature is too low. 4. Presence of moisture.	1. Use a fresh bottle or a recently purchased solution of BBr₃. 2. Increase the equivalents of BBr₃ incrementally (e.g., from 1.5 to 2.0 to 3.0 eq.). 3. After the initial addition at low temperature, allow the reaction to warm to room temperature and stir for several hours or overnight.[5] Gentle heating (e.g., 40-50 °C) can be explored if room temperature is ineffective, but monitor for side products. 4. Ensure all glassware is rigorously dried and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of Multiple Products (by TLC/LC-MS)	1. Ring bromination. 2. Incomplete reaction leading to a mixture of starting material and product. 3. Decomposition of starting material or product.	1. Maintain a lower reaction temperature. Avoid prolonged heating. 2. See "Low to No Conversion" section. 3. Ensure the reaction is not run for an excessively long time. Consider a milder de-O-methylation reagent if BBr₃ proves too harsh, though alternatives are often less effective for this substrate.[11]
Difficult Product Purification	1. Co-elution of the product with starting material. 2. Presence of highly polar boron-containing byproducts. 3. The product is an oil and difficult to crystallize.	1. Optimize your chromatography conditions. A gradient elution might be necessary. Consider a different solvent system. 2. A thorough aqueous workup, including washes with saturated sodium bicarbonate and brine, is essential to remove these impurities. 3. If the product is an oil, try purification via column chromatography. If crystallization is desired, try dissolving the purified oil in a minimal amount of a hot solvent and slowly cooling it, or using a co-solvent system.
Low Isolated Yield	1. Loss of product during aqueous workup (if the product has some water solubility). 2. Incomplete extraction. 3. Decomposition on silica gel during chromatography.	1. Back-extract the aqueous layers with the organic solvent to recover any dissolved product. 2. Use a larger volume of extraction solvent or perform more extractions. 3. Deactivate the silica gel with a small amount of triethylamine in the eluent. Alternatively, consider a different purification method like preparative HPLC.

Experimental Protocol: De-O-methylation using Boron Tribromide

This protocol provides a detailed, step-by-step methodology for the de-O-methylation of 3,5-difluoro-4-methoxyphenol.

Safety First: Boron tribromide is highly corrosive, toxic, and reacts violently with water.[6][7][8][12][13] All manipulations should be performed in a certified chemical fume hood.[6] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile is recommended), safety goggles, and a flame-resistant lab coat.[6][12] Have an appropriate quenching agent and spill kit readily available.

Materials and Reagents

• 3,5-Difluoro-4-methoxyphenol

• Boron tribromide (BBr₃), 1.0 M solution in dichloromethane (DCM)

• Anhydrous dichloromethane (DCM)

• Methanol

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Syringes and needles

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure

• Reaction Setup:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under a stream of inert gas (nitrogen or argon).

  • Allow the flask to cool to room temperature under the inert atmosphere.

  • Add 3,5-difluoro-4-methoxyphenol (1.0 eq.) to the flask and dissolve it in anhydrous DCM (concentration typically 0.1-0.5 M).

• Addition of BBr₃:

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Slowly add the BBr₃ solution (1.5-3.0 eq.) dropwise via syringe. A white precipitate may form upon addition.[10]

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Reaction Monitoring:

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction time can vary from a few hours to overnight.

• Quenching:

  • Once the reaction is complete, cool the mixture back down to 0 °C in an ice bath.

  • Slowly and carefully add methanol dropwise to quench the excess BBr₃. This will produce gas (HBr), so ensure adequate ventilation.

• Workup:

  • After the quenching is complete, add water to the reaction mixture.

  • Transfer the mixture to a separatory funnel and extract the product with DCM (3x).

  • Combine the organic layers and wash with saturated NaHCO₃ solution (2x) and then with brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure 3,5-difluoro-4-hydroxybenzonitrile.

Visualizing the Process

Reaction Mechanism

The de-O-methylation of an aryl methyl ether with BBr₃ proceeds through the formation of a Lewis acid-base adduct, followed by nucleophilic attack of a bromide ion on the methyl group.[14][15][16]

Caption: BBr₃ De-O-methylation Mechanism.

Troubleshooting Workflow

This flowchart provides a logical sequence of steps to diagnose and resolve common issues during the experiment.

Caption: Troubleshooting Flowchart.

References

• Lord, R. L., et al. (2015). Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. European Journal of Organic Chemistry, 2015(34), 7460-7467. [Link]

• Lord, R. L., et al. (n.d.). Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3- Facilitated Demethylation of Aryl Methyl Ethers. ScholarWorks@GVSU. [Link]

• University of Wisconsin-Madison. (n.d.). Boron Tribromide Safety Data Sheet. [Link]

• Loba Chemie. (2019). BORON TRIBROMIDE 99% EXTRA PURE MSDS. [Link]

• West, J. (n.d.). Cleavage of Ethers. Organic Chemistry - Jack Westin. [Link]

• Pearson+. (n.d.). The reagent boron tribromide (BBr3) is used to cleave ethers... Study Prep. [Link]

• Amherst College. (2022). STANDARD OPERATING PROCEDURES (SOP) FOR WORKING WITH Boron Tribromide. [Link]

• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]

• Common Organic Chemistry. (n.d.). Demethylation of Methyl Ethers (O-Demethylation). [Link]

• Farnberger, J. E., et al. (2018). Conventional procedures for O-methylation and -demethylation. ResearchGate. [Link]

• Francke, R., et al. (2018). Electrochemical oxidative dearomatization of electron-deficient phenols using Br+/Br− catalysis. Chemical Communications, 54(44), 5582-5585. [Link]

• Organic Syntheses. (2024). Difluoromethylation of Phenols. [Link]

• ResearchGate. (n.d.). Controlled dealkylation by BBr3: Efficient synthesis of para-alkoxy-phenols. [Link]

• Schimler, S. D., et al. (2016). Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. Journal of the American Chemical Society, 138(43), 14234–14237. [Link]

• Common Organic Chemistry. (n.d.). Demethylation of Methyl Ethers - Boron Tribromide (BBr3). [Link]

• Fujimoto, T., & Ritter, T. (2015). PhenoFluor: Practical Synthesis, New Formulation, and Deoxyfluorination of Heteroaromatics. Organic Process Research & Development, 19(8), 1037-1042. [Link]

• Organic Syntheses. (n.d.). 3,3'-dihydroxybiphenyl. [Link]

• Reddit. (2022). Aryl methyl ether cleavage. r/Chempros. [Link]

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• 1. Electrochemical oxidative dearomatization of electron-deficient phenols using Br+/Br− catalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Demethylation of Methyl Ethers (O-Demethylation) [commonorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 6. purdue.edu [purdue.edu]
• 7. lobachemie.com [lobachemie.com]
• 8. amherst.edu [amherst.edu]
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• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. reddit.com [reddit.com]
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• 13. BORON TRIBROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3- Fac" by Richard L. Lord, Andrew L. Korich et al. [scholarworks.gvsu.edu]
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• 16. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]

managing stability of 3,5-Difluoro-4-methoxyphenol under acidic/basic conditions

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 3,5-Difluoro-4-methoxyphenol. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in their work. We aim to provide in-depth, practical solutions to common challenges encountered during its handling, reaction, and purification, ensuring the stability and integrity of your experiments.

Section 1: Chemical Profile & Core Concepts

3,5-Difluoro-4-methoxyphenol is an aromatic compound featuring a phenolic hydroxyl group, a methoxy ether, and two fluorine atoms. The interplay of these functional groups dictates its reactivity, stability, and physical properties. Understanding these electronic influences is critical for successful experimental design.

Property	Value
Molecular Formula	C₇H₆F₂O₂
Molecular Weight	160.12 g/mol
CAS Number	443-42-5
Melting Point	69 °C
Boiling Point	243 °C
Appearance	White to off-white crystalline solid
pKa (estimated)	~8-9 (More acidic than phenol, pKa ~10)

The Electronic Landscape of the Molecule:

The stability and reactivity of 3,5-Difluoro-4-methoxyphenol are governed by a balance of inductive and resonance effects from its substituents.

• Phenolic Hydroxyl (-OH): This group is a strong resonance electron-donating group (+M) and an inductively electron-withdrawing group (-I). It is the primary site of acidity.[1][2]

• Fluorine Atoms (-F): Located meta to the hydroxyl group, their influence is dominated by a very strong inductive electron-withdrawing effect (-I). This effect significantly increases the acidity of the phenolic proton by stabilizing the resulting phenoxide anion.[3][4]

• Methoxy Group (-OCH₃): Positioned para to the hydroxyl group, this group exhibits a dual nature. It is inductively electron-withdrawing (-I) due to the oxygen's electronegativity but is also a resonance electron-donating group (+M).[5][6][7] The resonance effect often predominates, which can impact ring activation.[6][7]

Caption: Electronic effects of functional groups on the core structure.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter in a practical, question-and-answer format.

Scenario 1: Low Yield & Side Products in Acidic Media

• Question: I am conducting a reaction with 3,5-Difluoro-4-methoxyphenol using a strong acid catalyst (e.g., trifluoroacetic acid, concentrated HCl) and observing a significant, more polar byproduct by TLC/LC-MS, leading to a low yield of my desired product. What is the likely cause?

• Answer & Troubleshooting:

  • Probable Cause: The most probable cause is the acid-catalyzed cleavage of the methyl group from the 4-methoxy ether. Aryl ethers are susceptible to cleavage by strong acids, particularly when the aromatic ring is activated. This reaction, known as dealkylation or O-demethylation, results in the formation of the corresponding di-phenol, 3,5-difluorobenzene-1,4-diol. This byproduct is significantly more polar than the starting material, explaining its different chromatographic behavior.

  • Mechanism Insight: The reaction proceeds by protonation of the ether oxygen, followed by nucleophilic attack on the methyl group by a counter-ion (e.g., Cl⁻) or solvent, cleaving the C-O bond.

  • Solutions & Protocols:

    • Use Milder Conditions: If possible, switch to a milder Lewis acid catalyst or reduce the temperature and reaction time.

    • Protect the Phenol: The most robust solution is to protect the phenolic hydroxyl group before subjecting the molecule to harsh acidic conditions. A common protecting group is tert-butyldimethylsilyl (TBDMS) or benzyl (Bn). The protection prevents the molecule from coordinating with the acid in a way that promotes demethylation.

    • Monitor Carefully: Use LC-MS to monitor the reaction. Look for a mass corresponding to the loss of a methyl group (M-14) or the addition of a proton to the demethylated product (M-CH₃+H).

Caption: Potential degradation pathway under strong acidic conditions.

Scenario 2: Compound Discoloration During Storage or Workup

• Question: My sample of 3,5-Difluoro-4-methoxyphenol, which was initially a white solid, has turned slightly pink/brown after storage or upon completion of an aqueous workup. Is the material degrading?

• Answer & Troubleshooting:

  • Probable Cause: Yes, this discoloration is a classic sign of phenol oxidation. Phenols, especially those with electron-donating groups, are susceptible to oxidation by atmospheric oxygen.[8] This process can be accelerated by exposure to light and trace metal impurities. The initial oxidation products are often highly colored quinone or quinone-methide type structures.

  • Solutions & Protocols:

    • Proper Storage: Store the compound in a tightly sealed amber glass vial under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place like a refrigerator or freezer.[9]

    • Inert Workup Conditions: During aqueous extractions, sparge your solvents with nitrogen or argon to remove dissolved oxygen.

    • Use of Antioxidants: Add a small amount of a reducing agent like sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) to the aqueous phase during workup to quench any oxidizing species.

    • Purification: If discoloration has occurred, the colored impurities can often be removed by flash chromatography on silica gel or by recrystallization.

Scenario 3: Reactivity Issues Under Basic Conditions

• Question: I am attempting to perform a nucleophilic substitution on a separate part of my molecule, but my reaction with 3,5-Difluoro-4-methoxyphenol using a strong base (e.g., NaH, LDA) is not proceeding. I seem to recover my starting material after acidic workup. What is preventing the reaction?

• Answer & Troubleshooting:

  • Probable Cause: You are encountering an acid-base chemistry problem. The phenolic proton is the most acidic site on the molecule (estimated pKa ~8-9). Any strong base will preferentially deprotonate the hydroxyl group to form the corresponding sodium phenoxide salt. This deprotonation makes the aromatic ring even more electron-rich, which can deactivate it towards certain types of reactions. Furthermore, the resulting phenoxide may be insoluble in your reaction solvent or simply unreactive towards your electrophile.

  • Solutions & Protocols:

    • Protect the Hydroxyl Group: Before introducing the strong base, you must protect the phenolic -OH group. This temporarily replaces the acidic proton with a non-acidic group, allowing your desired reaction to proceed. See the workflow diagram and Protocol 1 below.

    • Choice of Base: If the intended reaction is on the phenol itself (e.g., O-alkylation), a milder base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent (like DMF or acetonitrile) is sufficient to form the phenoxide in situ for subsequent reaction.

Caption: General workflow for reactions requiring protection of the phenol.

Section 3: Frequently Asked Questions (FAQs)

• Q1: What are the recommended storage conditions for 3,5-Difluoro-4-methoxyphenol?

  • A: For long-term stability, store the compound in a tightly sealed container, preferably under an inert atmosphere (N₂ or Ar), in a cool (2-8 °C), dry, and dark place. Avoid contact with strong oxidizing agents, strong bases, and acid chlorides.[9][10][11]

• Q2: Is this compound stable during silica gel chromatography?

  • A: Yes, it is generally stable to standard silica gel chromatography. However, prolonged exposure to silica, which is slightly acidic, can potentially lead to minor degradation. It is advisable to run columns relatively quickly and to neutralize the collected fractions with a drop of a mild base like triethylamine if the subsequent steps are base-sensitive.

• Q3: How should I handle this compound safely?

  • A: Handle in a well-ventilated area or a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid creating dust.[12] Avoid contact with skin and eyes.[9] Wash hands thoroughly after handling.[10]

• Q4: Why is this compound of interest in drug development?

  • A: The incorporation of fluorine into drug candidates can enhance metabolic stability, binding affinity, and bioavailability.[3] The phenolic and methoxy groups also provide handles for further chemical modification, making this compound a valuable scaffold in medicinal chemistry.

Section 4: Key Experimental Protocols

Protocol 1: Protection of the Phenolic Hydroxyl with TBDMS

This protocol describes a standard procedure to protect the phenol as a tert-butyldimethylsilyl (TBDMS) ether.

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 3,5-Difluoro-4-methoxyphenol (1.0 eq).

• Solvent: Dissolve the starting material in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) (approx. 0.2 M concentration).

• Reagents: Add imidazole (1.5 eq) to the solution and stir until it dissolves. Then, add tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 eq) portion-wise at room temperature.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Workup: Once the reaction is complete, dilute the mixture with DCM and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by flash chromatography on silica gel to yield the pure TBDMS-protected compound.

Protocol 2: LC-MS Monitoring for Demethylation

This protocol allows for the sensitive detection of the demethylation byproduct.

• Sample Prep: Dilute a small aliquot of your crude reaction mixture in a suitable solvent like methanol or acetonitrile.

• LC Method: Use a standard reverse-phase C18 column. A typical gradient might be 5% to 95% acetonitrile in water (with 0.1% formic acid) over 5-10 minutes.

• MS Detection: Use an electrospray ionization (ESI) source in both positive and negative ion modes.

  • Starting Material (M): Look for the [M+H]⁺ ion at m/z 161.0 and the [M-H]⁻ ion at m/z 159.0.

  • Demethylated Byproduct (M'): The molecular weight is 146.09 g/mol . Look for the [M'+H]⁺ ion at m/z 147.0 and the [M'-H]⁻ ion at m/z 145.0.

• Analysis: The presence of a peak at the expected m/z for the demethylated product confirms its formation as a side product. The relative peak areas can give a rough estimate of its proportion in the mixture.

References

• Quora. (2018). What is the role of methoxy group in phenol acidic strength?[Link]

• Chemistry LibreTexts. (2022). 7.5: Acid-base Properties of Phenols. [Link]

• Gallochem. (2025). How does the fluorine substitution in fluorophenol affect its properties compared to phenol?[Link]

• Friedel, G., et al. (1989). S-adenosyl-L-methionine. A review of its pharmacological properties and therapeutic potential in liver dysfunction and affective disorders in relation to its physiological role in cell metabolism. Drugs, 38(3), 389-416. [Link]

• Quora. (2017). Why is methoxy phenol less acidic than phenol?[Link]

• Quora. (2015). Why is p-fluorophenol more acidic than phenol?[Link]

• Quora. (2014). Why is p-chloro phenol more acidic than p-flouro phenol?[Link]

• Vaihl, A. B., & Jakab, G. (2025). Ortho-Methoxy Group as a Mild Inhibitor of the Reactions Between Carboxylic Acid and Phenols. ResearchGate. [Link]

• ScienceDirect. S-Adenosylmethionine (SAMe). [Link]

• Feo, F., et al. (2020). S-Adenosylmethionine: From the Discovery of Its Inhibition of Tumorigenesis to Its Use as a Therapeutic Agent. MDPI. [Link]

• StackExchange. (2021). How is o-Fluorophenol more acidic than phenol even after having Hydrogen bonding?[Link]

• StackExchange. (2021). How is o-Fluorophenol more acidic than phenol even after having Hydrogen bonding?[Link]

• Wikipedia. S-Adenosyl methionine. [Link]

• Kaye, G. L., et al. (1990). Metabolism of exogenous S-adenosyl-L-methionine in patients with liver disease. Drugs, 40 Suppl 3, 124-8. [Link]

• BYJU'S. NCERT Solutions for Class 12 Chemistry Chapter 11 – Alcohols, Phenols and Ethers. [Link]

• Wang, H., et al. (2023). Insights into Real Lignin Refining: Impacts of Multiple Ether Bonds on the Cracking of β-O-4 Linkages and Selectivity of Products. MDPI. [Link]

• Chemistry Stack Exchange. (2015). Why is a hydroxyl group more activating than a methoxy group in electrophilic aromatic substitution?[Link]

• Stenutz. 3,5-difluoro-4-methoxyphenol. [Link]

• Chemcasts. 3,5-Difluoro-4-methoxyphenol (CAS 443-42-5) – Thermophysical Properties. [Link]

• Chen, Y., et al. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. Scientific Reports, 10(1), 2611. [Link]

• PubChem. 4-Methoxyphenol. [Link]

• NCERT. Alcohols, Phenols and Ethers. [Link]

• PubMed. (2000). Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light. [Link]

• Quora. (2020). Why is p-methoxyphenol less acidic than phenol?[Link]

• PubMed. (1999). Biodegradation of dimethylphenols by bacteria with different ring-cleavage pathways of phenolic compounds. [Link]

• Inchem. ICSC 1097 - 4-METHOXYPHENOL. [Link]

• Inchem. ICSC 1097 - 4-METHOXYPHENOL. [Link]

• OSHA. 4-METHOXYPHENOL. [Link]

• Ataman Kimya. 4-METHOXYPHENOL. [Link]

• Organic Syntheses. Hydrogenolysis of phenolic ethers: biphenyl. [Link]

• Semantic Scholar. Bacterial degradation of 3,4,5-trimethoxycinnamic acid with production of methanol. [Link]

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Technical Support Center: Optimizing Catalyst Choice for Cross-Coupling with 3,5-Difluoro-4-methoxyphenol

Welcome to the technical support center for optimizing cross-coupling reactions with 3,5-Difluoro-4-methoxyphenol. This guide is designed for researchers, scientists, and drug development professionals who are looking to efficiently and effectively utilize this versatile building block in their synthetic endeavors. The unique electronic properties of 3,5-Difluoro-4-methoxyphenol, stemming from the electron-withdrawing fluorine atoms and the electron-donating methoxy group, present both opportunities and challenges in catalyst selection and reaction optimization. This resource provides in-depth troubleshooting advice and frequently asked questions to navigate these complexities.

I. Understanding the Substrate: 3,5-Difluoro-4-methoxyphenol

The reactivity of 3,5-Difluoro-4-methoxyphenol in cross-coupling reactions is governed by the interplay of its substituents. The two fluorine atoms are strongly electron-withdrawing, which can influence the oxidative addition step, a critical part of many catalytic cycles.[1] Conversely, the methoxy group is electron-donating. This unique electronic profile necessitates careful consideration of the catalyst system to achieve high yields and selectivity.

Before initiating a cross-coupling reaction, the phenolic hydroxyl group must be activated to serve as a suitable leaving group. Common strategies include conversion to a triflate, tosylate, or nonaflate.[2][3] The choice of activating group can significantly impact the subsequent cross-coupling step.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the cross-coupling of 3,5-Difluoro-4-methoxyphenol derivatives.

Issue 1: Low or No Conversion of Starting Material

Question: I am attempting a Suzuki-Miyaura coupling with the triflate of 3,5-Difluoro-4-methoxyphenol and an arylboronic acid, but I am observing very low conversion to the desired product. What are the likely causes and how can I troubleshoot this?

Answer:

Low conversion in a Suzuki-Miyaura coupling of an electron-deficient phenol derivative can stem from several factors, primarily related to the catalyst's activity and the reaction conditions.

A. Inefficient Oxidative Addition: The oxidative addition of the aryl triflate to the palladium(0) catalyst is often the rate-limiting step.[4] The electron-withdrawing nature of the difluorinated ring can make this step more challenging.

• Catalyst Choice:

  • Palladium Pre-catalyst: Ensure you are using a reliable Pd(0) source or a pre-catalyst that efficiently generates the active Pd(0) species in situ.[5] While Pd(OAc)₂ is common, its reduction to Pd(0) can be inconsistent.[6] Consider using pre-catalysts like Pd₂(dba)₃ or specialized Buchwald pre-catalysts.

  • Ligand Selection: The choice of phosphine ligand is critical. For electron-deficient substrates, bulky, electron-rich ligands are generally preferred as they promote oxidative addition.[7][8]

    • Initial Screening: Start with well-established ligands for challenging couplings, such as SPhos, XPhos, or RuPhos.[9]

    • Bidentate Ligands: Bidentate ligands like Xantphos can also be effective by preventing the formation of inactive palladium dimers.[10]

B. Catalyst Deactivation: The catalyst can become deactivated through various pathways, leading to stalled reactions.

• Insufficient Ligand: Amines, if present as the coupling partner or impurity, can act as ligands and displace the phosphine, leading to catalyst deactivation. It can be beneficial to use a slight excess of the phosphine ligand relative to the palladium source.[11]

• Oxidation: Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the Pd(0) catalyst.

C. Inappropriate Base or Solvent: The base plays a crucial role in the transmetalation step of the Suzuki-Miyaura coupling.[12]

• Base Strength: A sufficiently strong base is required to activate the boronic acid. K₃PO₄ or Cs₂CO₃ are often effective choices.[13]

• Solvent: The choice of solvent can influence the solubility of the reagents and the stability of the catalytic species. Toluene, dioxane, and THF are common solvents for Suzuki couplings.[13] For some systems, biphasic conditions with water can be advantageous.

D. Issues with the Boronic Acid:

• Purity: Ensure the boronic acid is pure and free of inhibitors.

• Decomposition: Boronic acids can undergo protodeboronation, especially at elevated temperatures.[14]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low conversion.

Issue 2: Formation of Side Products

Question: In my Buchwald-Hartwig amination of 3,5-difluoro-4-methoxyphenyl tosylate with a primary amine, I am observing the formation of a significant amount of hydrodehalogenated (or hydrodesulfonylated) arene. What causes this side reaction, and how can I minimize it?

Answer:

The formation of the hydrodehalogenated arene is a common side reaction in Buchwald-Hartwig aminations and typically arises from β-hydride elimination.[10]

A. Understanding the Side Reaction: After oxidative addition and formation of the palladium-amido complex, two competing pathways exist: reductive elimination to form the desired C-N bond, and β-hydride elimination from the amido ligand, which leads to the formation of an imine and a palladium-hydride species. This palladium-hydride can then reductively eliminate with the aryl group to form the hydrodehalogenated arene.

B. Strategies for Minimization:

• Ligand Choice: The steric and electronic properties of the ligand can influence the relative rates of reductive elimination and β-hydride elimination.

  • Bulky Ligands: Highly bulky ligands, such as the Buchwald-type biarylphosphine ligands (e.g., XPhos, BrettPhos), can favor reductive elimination by creating a sterically congested environment around the metal center, which disfavors the conformation required for β-hydride elimination.[9][15]

• Base Selection: The choice of base can be critical.

  • Weaker, Hindered Bases: While a strong base is needed for the deprotonation of the amine, an excessively strong or unhindered base can promote side reactions. Consider using a weaker, yet sufficiently strong, and sterically hindered base like NaOt-Bu or LHMDS.[16] In some cases, a combination of organic and inorganic bases can be beneficial.[5]

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the desired reductive elimination pathway over β-hydride elimination.

Experimental Protocol for Minimizing Hydrodehalogenation:

• Catalyst System: Use a pre-catalyst such as BrettPhos Palladacycle G3 (1-2 mol%) with BrettPhos ligand (1.2-2.4 mol%).

• Base: Employ NaOt-Bu as the base.

• Solvent: Use a non-polar solvent like toluene or dioxane.

• Temperature: Start with a lower reaction temperature (e.g., 80 °C) and monitor the reaction progress. If the reaction is too slow, the temperature can be gradually increased.

Issue 3: Difficulty in Coupling with Aryl Fluorides

Question: I want to perform a direct C-F bond activation for a cross-coupling reaction with 3,5-Difluoro-4-methoxyphenol, but I am struggling to achieve any reactivity. Are there specific catalyst systems that are effective for this transformation?

Answer:

Direct C-F bond activation is challenging due to the high bond strength of the C-F bond. However, recent advances in catalysis have made this transformation more feasible, particularly with nickel-based catalysts.

A. Nickel Catalysis: Nickel catalysts have shown significant promise for the cross-coupling of aryl fluorides.[17][18] They are generally more effective than palladium for this transformation due to their different electronic properties and ability to undergo oxidative addition with C-F bonds.

• Effective Catalyst Systems:

  • Ni(PCy₃)₂Cl₂: This catalyst has been shown to be effective for the cross-coupling of both electron-rich and electron-poor aryl fluorides with organozinc reagents (Negishi coupling).[19][20]

  • P,N,N-Pincer Nickel Complexes: These complexes can catalyze the cross-coupling of aryl fluorides with Grignard reagents (Kumada coupling) at room temperature.[21]

• Ligand Choice: Electron-rich and bulky phosphine ligands, such as tricyclohexylphosphine (PCy₃), are often crucial for promoting the oxidative addition of the aryl fluoride to the nickel center.[18]

B. Directing Group Strategies: The presence of a directing group ortho to the fluorine atom can facilitate C-F bond activation. While 3,5-Difluoro-4-methoxyphenol does not have an inherent directing group in a favorable position, this strategy is important to be aware of for other substrates.[18]

C. Alternative Approaches:

• Phenol Activation: If direct C-F activation proves unsuccessful, the more conventional approach of activating the phenolic hydroxyl group (e.g., as a triflate or tosylate) and using a palladium catalyst is a reliable alternative.[2][15]

Recommended Starting Point for C-F Activation:

Caption: General scheme for Ni-catalyzed C-F activation.

III. Frequently Asked Questions (FAQs)

Q1: Should I use a palladium or nickel catalyst for my cross-coupling reaction with a 3,5-Difluoro-4-methoxyphenol derivative?

A1: The choice between palladium and nickel depends on the specific transformation you are trying to achieve.

• Palladium: For couplings involving activated phenol derivatives (e.g., triflates, tosylates), palladium is the most common and well-established choice. A wide variety of palladium catalysts and ligands are commercially available, offering a broad scope for optimization.[22][23]

• Nickel: If you are attempting a direct C-F bond activation, nickel catalysts are generally more effective.[17][21] Nickel can also be a more cost-effective alternative to palladium for certain applications.

Q2: How do the electronic properties of the coupling partner affect the reaction?

A2: The electronic properties of the other coupling partner (e.g., the boronic acid in a Suzuki coupling or the amine in a Buchwald-Hartwig amination) can significantly influence the reaction outcome.

• Electron-rich partners: These tend to react more readily in the transmetalation step (for Suzuki coupling) or have higher nucleophilicity (for Buchwald-Hartwig amination).

• Electron-poor partners: These may require more forcing conditions or more specialized catalyst systems to achieve good yields.

Q3: What are the best practices for setting up and running these cross-coupling reactions to ensure reproducibility?

A3: Reproducibility in cross-coupling reactions relies on careful control of experimental parameters.

• Inert Atmosphere: Always use standard Schlenk line or glovebox techniques to exclude oxygen and moisture, which can deactivate the catalyst and reagents.

• Solvent and Reagent Purity: Use dry, degassed solvents and ensure the purity of all reagents, including the base and the coupling partners.

• Precise Catalyst Loading: Accurately weigh the catalyst and ligand. Catalyst loadings are typically in the range of 0.1-5 mol%.[22]

• Consistent Stirring: Ensure efficient stirring, especially for heterogeneous mixtures, to maintain a consistent reaction rate.[5]

Q4: Can I perform a sequential cross-coupling if I have other reactive sites on my molecule?

A4: Yes, sequential cross-couplings are possible and represent a powerful strategy for building molecular complexity. The relative reactivity of different leaving groups can be exploited. For instance, the reactivity order is generally I > Br > OTf > Cl.[13] This allows for the selective coupling at one site while leaving another intact for a subsequent reaction. The orthogonality of phenol derivative reactivity with aryl halides can also be utilized for sequential couplings.[2]

IV. References

• Zhu, F., & Wang, Z.-X. (2014). Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. The Journal of Organic Chemistry, 79(9), 4285–4292. [Link]

• Zhu, F., & Wang, Z.-X. (2014). Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. The Journal of Organic Chemistry, 79(9), 4285–4292. [Link]

• Sun, H., et al. (2015). P,N,N-Pincer nickel-catalyzed cross-coupling of aryl fluorides and chlorides. Organic & Biomolecular Chemistry, 13(28), 7781-7786. [Link]

• Zhu, F., & Wang, Z.-X. (2014). Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. The Journal of Organic Chemistry. [Link]

• Zhu, F., & Wang, Z.-X. (2014). Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. The Journal of Organic Chemistry. [Link]

• Mkrtchyan, S., et al. (2024). Ru-catalyzed activation of free phenols in a one-step Suzuki–Miyaura cross-coupling under mechanochemical conditions. Green Chemistry. [Link]

• Dorel, R., & Echavarren, A. M. (2015). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. ACS Catalysis, 5(6), 3500-3512. [Link]

• Hosseini, N., Mokhtari, J., & Yavari, I. (2022). DCID-mediated Heck cross-coupling of phenols via C–O bond activation. RSC Advances, 12(11), 6649-6653. [Link]

• Nemati, F., & El-Faham, A. (2021). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers, 8(24), 7013-7034. [Link]

• L-Università ta' Malta. (2016). Ligand electronic influence in Pd-catalyzed C-C coupling processes. [Link]

• de Souza, J. A. L., et al. (2023). Mechanisms for the Oxidative Addition of Palladium(0) Complexes to Arenediazonium Salts. Organometallics, 42(22), 3021-3031. [Link]

• Ishiyama, T., et al. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions, 50(45), 16491-16497. [Link]

• West, J. G., et al. (2021). Oxidative Photocatalytic Homo- and Cross-Coupling of Phenols: Nonenzymatic, Catalytic Method for Coupling Tyrosine. ACS Catalysis, 11(23), 14464–14471. [Link]

• Ishiyama, T., et al. (2021). Steric and Electronic Effects of Arsa-Buchwald Ligands on Suzuki–Miyaura Coupling Reaction. ResearchGate. [Link]

• Vantourout, J. C., et al. (2022). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. ChemRxiv. [Link]

• Semproni, M. R., et al. (2021). Oxidative Addition of Aryl Bromides at Palladium(I) to form Palladium(III) Complexes. Chemistry – A European Journal, 27(64), 16004-16010. [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. [Link]

• LibreTexts. (2021). Oxidative Addition and Palladium Coupling. [Link]

• Lanari, D., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Wikipedia. (n.d.). Oxidative addition. [Link]

• Lundgren, R. J., & Stradiotto, M. (2012). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. Chemistry – A European Journal, 18(30), 9298-9309. [Link]

• MacLeod, K. C., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1952-1965. [Link]

• Kozlowski, M. C., et al. (2022). Catalytic Oxidative Coupling of Phenols and Related Compounds. ACS Catalysis, 12(15), 9377-9396. [Link]

• Wikipedia. (n.d.). Oxidative coupling of phenols. [Link]

• Scite.ai. (n.d.). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. [Link]

• Corpet, M., & Gosmini, C. (2021). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. Molecules, 26(16), 4983. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Schmidt, J., & Sigman, M. S. (2021). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. ACS Catalysis, 11(13), 8114-8119. [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• ScholarWorks @ UTRGV. (2017). Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• The Chemists' Cookbook. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.. YouTube. [Link]

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• 2. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DCID-mediated Heck cross-coupling of phenols via C–O bond activation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 7. theses.enscm.fr [theses.enscm.fr]
• 8. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. youtube.com [youtube.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 12. Suzuki Coupling [organic-chemistry.org]
• 13. Suzuki reaction - Wikipedia [en.wikipedia.org]
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preventing unwanted polymerization of 3,5-Difluoro-4-methoxyphenol derivatives

Welcome to the technical support center for 3,5-Difluoro-4-methoxyphenol and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to proactively prevent and troubleshoot issues related to unwanted polymerization. By understanding the underlying mechanisms, you can ensure the stability of your materials and the integrity of your experimental results.

Introduction: The Challenge of Stability

3,5-Difluoro-4-methoxyphenol is a highly functionalized building block, valuable in medicinal chemistry and materials science. However, its electron-rich aromatic ring, activated by the methoxy group, makes it susceptible to oxidation. This oxidation can initiate a free-radical chain reaction, leading to unwanted oligomerization or polymerization. The resulting dark, viscous, or solid byproducts can compromise reaction yields, complicate purification, and introduce unknown impurities.

The two fluoro substituents, being strongly electron-withdrawing, increase the oxidation potential of the phenol compared to a simple methoxyphenol, adding a layer of stability. However, under common laboratory conditions—exposure to air (oxygen), heat, light, metal contaminants, or basic pH—the risk of initiating polymerization remains significant.

This guide provides a structured approach to identifying, resolving, and preventing these issues.

Part 1: Immediate Troubleshooting Guide

This section is for users who suspect an active or impending polymerization event.

Q1: My solution of 3,5-Difluoro-4-methoxyphenol is turning yellow, pink, or brown. What is happening?

A1: A color change is the most common initial indicator of unwanted oxidation and the onset of polymerization. The color arises from the formation of conjugated systems as phenol molecules begin to couple.

• Causality: The phenolic hydroxyl group can be oxidized to a phenoxy radical. This radical is resonance-stabilized, but highly reactive, and can attack another neutral phenol molecule in an oxidative coupling reaction.[1][2] This process, repeated, forms colored oligomers.

• Immediate Action:

  • Immediately place the reaction vessel in an ice bath to lower the temperature. This will dramatically slow the reaction rate.[3]

  • If possible, immediately purge the headspace of the flask with an inert gas like argon or nitrogen to displace oxygen, a key initiator.

  • If the reaction is in its early stages, add a radical inhibitor (see Table 1) such as a small crystal of Butylated hydroxytoluene (BHT).

Q2: My reaction mixture is rapidly becoming viscous or forming a solid precipitate. What should I do?

A2: This indicates that polymerization has progressed from forming soluble oligomers to insoluble polymers. The situation is critical as the reaction can accelerate, generating significant heat (exotherm) and pressure, leading to a runaway reaction.[4][5]

• Causality: As oligomer chains grow, their solubility decreases, causing them to precipitate. The exothermic nature of polymerization can create localized hot spots, further accelerating the reaction rate.[4]

• Immediate Action (Emergency Protocol):

  • Safety First: Alert colleagues and ensure a clear path for retreat. Use a fume hood sash as a safety shield. Wear appropriate PPE (safety glasses, flame-retardant lab coat, gloves).

  • Cooling: Submerge the vessel in a large ice/water or dry ice/acetone bath to dissipate heat as quickly as possible.

  • Quenching: If cooling alone is insufficient to control the exotherm, a quench is necessary. Prepare a quench solution before adding it. Do not add water directly to a very hot, non-aqueous solvent as it can cause violent boiling.

    • Recommended Quench: For organic solvents, a cold solution of a reducing agent like sodium bisulfite or a radical scavenger like hydroquinone in a compatible solvent is effective. For reactions where water is tolerable, a cold, dilute aqueous solution of sodium bisulfite can be used.

  • Procedure: Add the cold quench solution slowly and carefully with stirring (if safe to do so) to control the exotherm. The goal is to dilute, cool, and terminate radical chains simultaneously.[6]

`dot graph TD { A[Observe Issue: Color Change / Viscosity Increase] --> B{Is reaction exothermic?}; B -- "Yes" --> C[EMERGENCY PROTOCOLAlert Others & Use Shield]; B -- "No" --> D[Place vessel in ice bath]; C --> E[Aggressively Cool Vessel(Large Ice Bath)]; D --> F[Purge with Inert Gas (N₂/Ar)]; E --> G{Is temperature controlled?}; G -- "No" --> H[Prepare & Add Quench Solution(e.g., cold hydroquinone solution)]; G -- "Yes" --> I[Monitor and Proceed to Diagnosis]; F --> J[Add Inhibitor (e.g., BHT)]; H --> I; J --> I; I --> K[Analyze sample (TLC, LCMS) to assess damage]; K --> L[Review preventative measures for next experiment];

} ` Caption: Troubleshooting workflow for suspected polymerization.

Part 2: Frequently Asked Questions (FAQs) & Preventative Measures

Proactive measures are the most effective way to handle the reactivity of 3,5-Difluoro-4-methoxyphenol derivatives.

Q3: What is the primary mechanism of polymerization for this compound?

A3: The primary mechanism is oxidative radical polymerization . The process is generally understood to occur in three stages:

• Initiation: The phenol is oxidized to a phenoxy radical. This is the rate-limiting step and is often initiated by oxygen, metal ions (e.g., Fe³⁺, Cu²⁺), or strong oxidants.[7][8]

• Propagation: The highly reactive phenoxy radical attacks a neutral phenol molecule, typically at the ortho or para positions, forming a C-C or C-O bond and generating a new radical. This chain reaction builds oligomers and polymers.[1][9]

• Termination: Two radicals combine to form a stable, non-radical species, ending the chain growth. Radical scavengers (inhibitors) work by rapidly terminating these chains.

Q4: How should I store 3,5-Difluoro-4-methoxyphenol and its solutions?

A4: Proper storage is critical.

• Solid: Store the solid material in an amber glass bottle in a cool, dark place (refrigerator, 2-8 °C). The headspace should be blanketed with an inert gas like argon or nitrogen.

• Solutions: Solutions are generally less stable than the solid. If you must store a solution, use a deoxygenated solvent and store it under an inert atmosphere in a refrigerator. Avoid storing solutions for extended periods. It is best practice to prepare solutions fresh for each use.

Q5: Which inhibitors should I use and at what concentration?

A5: The choice of inhibitor depends on your reaction conditions. Phenolic inhibitors like BHT and MEHQ are highly effective but require trace amounts of oxygen to function.[10] They work by scavenging peroxy radicals that form when propagating radicals react with O₂.

Inhibitor	Common Name	Typical Concentration	Key Considerations
4-Methoxyphenol	MEHQ	10 - 300 ppm	Very effective for storage; requires O₂ to function.[10][11]
Butylated hydroxytoluene	BHT	50 - 200 ppm (0.005 - 0.02 wt%)	Common and effective; requires O₂. Can sometimes be removed by sublimation.[12]
2,6-di-tert-butyl-4-methoxyphenol	DTBMP	50 - 200 ppm	Highly effective phenolic inhibitor, similar mechanism to BHT.[13]
Phenothiazine	PTZ	100 - 1000 ppm	Functions in the absence of oxygen ("process inhibitor"); may impart color.[10]

Note: Always verify that the chosen inhibitor will not interfere with your downstream chemistry or catalysis.

Q6: What are the key experimental conditions to control?

A6: Beyond inhibitors, controlling the experimental environment is your primary defense.

• Atmosphere: Always handle the compound and run reactions under an inert atmosphere (N₂ or Ar). Use Schlenk line or glovebox techniques for transfers and reactions.

• Temperature: Keep the temperature as low as reasonably possible for your reaction. Polymerization rates increase significantly with temperature.[3]

• Light: Protect the reaction from light by wrapping the flask in aluminum foil. UV light can provide the energy to initiate radical formation.

• pH: Avoid basic conditions. The corresponding phenoxide (Ar-O⁻) is much more electron-rich and far easier to oxidize than the neutral phenol. If a base is required, consider using milder, non-nucleophilic organic bases and adding them slowly at low temperatures.

• Metal Contamination: Avoid metal spatulas for transfers. Trace metal ions (Fe, Cu) are potent catalysts for phenol oxidation.[8] Use glass, Teflon, or ceramic spatulas. Ensure all glassware is scrupulously clean.

Part 3: Protocols & Methodologies

Protocol 1: Recommended Handling and Reaction Setup

This protocol outlines best practices for setting up a reaction to minimize polymerization risk.

• Glassware Preparation: Ensure all glassware is oven-dried overnight (>120 °C) or flame-dried under vacuum to remove adsorbed water and then cooled under a stream of inert gas.

• Inert Atmosphere: Assemble the reaction apparatus (e.g., a three-neck flask with condenser and dropping funnel) while it is still warm and immediately place it under a positive pressure of nitrogen or argon, vented through an oil bubbler.

• Reagent Transfer: Transfer the solid 3,5-Difluoro-4-methoxyphenol derivative into the reaction flask under a positive flow of inert gas. Use a powder funnel and glass or Teflon spatula.

• Solvent Addition: Add anhydrous, deoxygenated solvent via cannula or syringe. To deoxygenate a solvent, bubble argon through it for 30-60 minutes prior to use.

• Temperature Control: Immerse the reaction flask in a cooling bath (e.g., ice/water) before adding any other reagents, especially bases or potential oxidants.

• Reagent Addition: Add all subsequent reagents slowly via syringe or dropping funnel to maintain temperature control.

• Monitoring: Monitor the reaction by TLC or LCMS using aliquots taken via syringe under inert atmosphere. Note any color changes.

References

• Suh, S.-E., & Kang, H. (2024). Advances in Exploring Mechanisms of Oxidative Phenolic Coupling Reactions. Bulletin of the Korean Chemical Society. [Link]

• Wikipedia. (n.d.). Oxidative coupling of phenols. Retrieved from [Link]

• Stache, E. E., et al. (2021). Oxidative Photocatalytic Homo- and Cross-Coupling of Phenols: Nonenzymatic, Catalytic Method for Coupling Tyrosine. ACS Catalysis. [Link]

• Kozlowski, M. C., et al. (2016). Catalytic Oxidative Coupling of Phenols and Related Compounds. Accounts of Chemical Research. [Link]

• Gallagher, K. J., & Kozlowski, M. C. (2023). Recent advances in oxidative phenol coupling for the total synthesis of natural products. Natural Product Reports. [Link]

• Al-Dulaijan, S. (2013). The Effect of Inhibitor and Initiator Concentration on Degree of Conversion, Flexural Strength and Polymerization Shrinkage Stress. Thesis, Indiana University. [Link]

• U.S. EPA. (n.d.). How to Prevent Runaway Reactions Case Study Phenol-Formaldehyde Reaction Hazards. U.S. Environmental Protection Agency. [Link]

• Iqbal, M. J., et al. (2023). Inhibition of Free Radical Polymerization: A Review. Polymers. [Link]

• Ghafelebashi, R., & Zohour, M. M. (2021). A Theoretical and Experimental Study for Screening Inhibitors for Styrene Polymerization. Processes. [Link]

• IChemE. (n.d.). Polymerisation runaway reaction. Institution of Chemical Engineers. [Link]

• Int J Ind Chem. (2014). Phenol–formaldehyde runaway reaction: a case study. ResearchGate. [Link]

• Wijetunge, P., et al. (2014). Antioxidant Activity of Synthetic Polymers of Phenolic Compounds. Polymers. [Link]

• BASF. (2014). Emergency Runaway Reaction - What Precedes? What Follows? AIDIC. [Link]

• Pavitt, A. A., et al. (2017). Oxidation Potentials of Phenols and Anilines: Correlation Analysis of Electrochemical and Theoretical Values. The Royal Society of Chemistry. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Oxidative coupling of phenols - Wikipedia [en.wikipedia.org]
• 3. Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. icheme.org [icheme.org]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. Oxidative Photocatalytic Homo- and Cross-Coupling of Phenols: Nonenzymatic, Catalytic Method for Coupling Tyrosine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Catalytic Oxidative Coupling of Phenols and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. fluoryx.com [fluoryx.com]
• 11. nbinno.com [nbinno.com]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Navigating SNAr Reactions with 3,5-Difluoro-4-methoxyphenol

Welcome to our dedicated technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenges associated with the low reactivity of 3,5-Difluoro-4-methoxyphenol in Nucleophilic Aromatic Substitution (SNAr) reactions. As Senior Application Scientists, we have synthesized our expertise with field-proven insights to help you overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is 3,5-Difluoro-4-methoxyphenol so unreactive in SNAr reactions?

A1: The low reactivity of 3,5-Difluoro-4-methoxyphenol in SNAr reactions is primarily due to the electronic properties of its substituents. A successful SNAr reaction requires an aromatic ring that is "electron-poor" to be susceptible to attack by a nucleophile.[1][2]

• Electron-Donating Methoxy Group: The methoxy (-OCH₃) group at the 4-position is a powerful electron-donating group (EDG) through resonance. It pushes electron density into the benzene ring, making it "electron-rich" and thus less electrophilic and repulsive to incoming nucleophiles.

• Conflicting Fluoro Groups: While the fluoro substituents at the 3 and 5 positions are electron-withdrawing by induction, which is a prerequisite for SNAr, their effect is significantly counteracted by the methoxy group. For an SNAr reaction to proceed efficiently, the ring needs strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group to stabilize the negative charge of the intermediate Meisenheimer complex.[3][4][5] In this case, the leaving group would be one of the fluorines, and the powerful donating effect of the para-methoxy group destabilizes this critical intermediate.

Caption: The SNAr mechanism highlighting the destabilized Meisenheimer complex.

Troubleshooting Guide: Low or No Conversion

Q2: I'm seeing no reaction or very low conversion with 3,5-Difluoro-4-methoxyphenol. What are the first parameters I should adjust?

A2: If you are experiencing low to no conversion, a systematic optimization of your reaction conditions is the first logical step. Here is a prioritized troubleshooting workflow:

Caption: A prioritized workflow for troubleshooting low SNAr reactivity.

1. Re-evaluate Your Choice of Base:

The role of the base is to deprotonate the phenol, forming the more nucleophilic phenoxide.[6] However, for a weakly acidic phenol like this one, a strong, non-nucleophilic base is crucial.

• Problem: Weak bases like K₂CO₃ or Cs₂CO₃ may not be sufficient to fully deprotonate the phenol, leading to a low concentration of the active nucleophile.

• Solution: Switch to a stronger base such as sodium hydride (NaH) or potassium hydride (KH). These will irreversibly deprotonate the phenol.

2. Optimize the Solvent:

SNAr reactions with anionic nucleophiles are significantly accelerated in polar aprotic solvents.[7] These solvents solvate the cation of the base but poorly solvate the anion, making the nucleophile more reactive.

• Problem: Protic solvents (e.g., alcohols, water) can hydrogen-bond with the phenoxide, reducing its nucleophilicity.[8][9]

• Solution: Ensure you are using a high-quality, anhydrous polar aprotic solvent.

Solvent	Dielectric Constant	Boiling Point (°C)	Key Advantage in SNAr
Dimethylformamide (DMF)	37	153	Excellent for dissolving a wide range of reactants.
Dimethyl sulfoxide (DMSO)	47	189	Highly polar, can significantly accelerate slow reactions.[10]
N-Methyl-2-pyrrolidone (NMP)	32	202	High boiling point allows for higher reaction temperatures.
Acetonitrile (MeCN)	38	82	Lower boiling point, easier to remove post-reaction.

3. Increase the Reaction Temperature:

Given the inherent low reactivity, elevated temperatures are often necessary to overcome the activation energy barrier.

• Action: If you are running the reaction at room temperature or slightly elevated temperatures (e.g., 50-60 °C), consider increasing it incrementally. Reactions in DMF or DMSO can often be heated to 100-150 °C. Monitor your reaction for decomposition of starting materials or products at higher temperatures.

Q3: I've optimized the base, solvent, and temperature, but the yield is still poor. Are there more advanced strategies to activate the substrate?

A3: Yes. When standard thermal SNAr conditions fail, modern catalytic methods can be employed to activate electron-rich phenols. These approaches fundamentally change the electronics of the aromatic ring.

Strategy 1: η⁶-Coordination Catalysis with Transition Metals

• Principle: An electron-rich aromatic ring can be made highly electrophilic by coordinating it to a π-acidic metal center, such as Ru(II) or Rh(III).[11] The metal complex acts as a powerful "super electron-withdrawing group," activating the ring for nucleophilic attack.[12]

• How it Works: The metal complex transiently removes electron density from the ring, facilitating the formation of the Meisenheimer complex.

• Suggested Catalyst: [CpRu(p-cymene)]PF₆ is a known catalyst for this type of transformation.[11]

Strategy 2: Photoredox Catalysis

• Principle: Recent advances have shown that photoredox catalysis can enable the formal SNAr of electron-rich halophenols.[13] This method often proceeds under mild, redox-neutral conditions.

• How it Works: The reaction can proceed through a two-stage mechanism involving the formation of a phenoxyl radical. This radical acts as a potent electron-withdrawing group, activating the ring for nucleophilic attack.[14]

• Consideration: This is a cutting-edge technique and may require specialized equipment (e.g., a photoreactor) and screening of photocatalysts and conditions.

Q4: Should I consider alternative coupling reactions if SNAr fails?

A4: Absolutely. If SNAr proves to be intractable, other C-O bond-forming reactions should be considered.

• Buchwald-Hartwig Amination/Etherification: This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-N and C-O bonds and is often tolerant of a wider range of electronic effects on the aromatic ring than SNAr.

• Copper-Catalyzed Ullmann Condensation: A classic method for forming diaryl ethers, which could be adapted for your system. Modern Ullmann-type reactions often use ligands to improve reaction rates and yields.

• Oxidative Coupling: For certain substrates, direct oxidative coupling of phenols can be a viable alternative to form C-C or C-O bonds.[15][16][17]

Experimental Protocols

Protocol 1: Optimized Thermal SNAr Reaction

This protocol details a robust starting point for an optimized thermal SNAr reaction with a generic amine nucleophile.

Materials:

• 3,5-Difluoro-4-methoxyphenol

• Nucleophile (e.g., a primary or secondary amine, 1.1 eq)

• Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line, heating mantle with temperature control.

Procedure:

• Setup: Dry all glassware in an oven and assemble under an inert atmosphere (N₂ or Ar).

• Phenoxide Formation: To a stirred suspension of NaH (1.2 eq) in anhydrous DMF, add a solution of 3,5-Difluoro-4-methoxyphenol (1.0 eq) in DMF dropwise at 0 °C.

• Stirring: Allow the mixture to stir at room temperature for 30 minutes. You should observe the cessation of hydrogen gas evolution.

• Nucleophile Addition: Add the nucleophile (1.1 eq) to the reaction mixture.

• Heating: Heat the reaction to 120 °C and monitor its progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature and carefully quench with saturated aqueous NH₄Cl. Extract the product with an appropriate organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol 2: η⁶-Coordination Catalysis (Conceptual)

This protocol provides a conceptual framework based on literature precedents for activating the substrate with a ruthenium catalyst.[11]

Caption: Conceptual catalytic cycle for Ru-catalyzed SNAr.

Procedure Outline:

• In a glovebox or under strictly inert conditions, charge a reaction vessel with the [CpRu(p-cymene)]PF₆ catalyst (5-10 mol%).

• Add 3,5-Difluoro-4-methoxyphenol and the chosen nucleophile.

• Add a suitable anhydrous solvent (e.g., 1,4-dioxane or toluene).

• Heat the reaction to a high temperature (e.g., 100-160 °C) and monitor for product formation. Optimization of catalyst loading, temperature, and reaction time will be necessary.

References

• Effect of the nature of the nucleophile and solvent on an SNAr reaction - RSC Publishing.
• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC - NIH.
• Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution from QM/MM Simulations - American Chemical Society.
• Photoredox-Catalyzed Nucleophilic Aromatic Substitution of Halophenols with Azoles via Oligomeric Phenylene Oxide Radicals - American Chemical Society.
• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions.
• 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.
• Nucleophilic Aromatic Substitution of Halobenzenes and Phenols with Catalysis by Arenophilic π Acids | Request PDF - ResearchGate.

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available at: [Link]

• Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Ele - OSTI.GOV. Available at: [Link]

• Reactions of Phenols - Chemistry Steps. Available at: [Link]

• Catalysed SNAr reactions - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Nucleophilic aromatic substitution - Wikipedia. Available at: [Link]

• 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II - KPU Pressbooks. Available at: [Link]

• Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings - MDPI. Available at: [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. Available at: [Link]

• Catalytic Oxidative Coupling of Phenols and Related Compounds - PMC - NIH. Available at: [Link]

• Aromatic Nucleophilic Substitution Reaction - Institute of Science, Nagpur. Available at: [Link]

• Direct Conversion of Haloarenes to Phenols under Mild, Transition-Metal-Free Conditions. Available at: [Link]

• Nucleophilic aromatic substitution - BYJU'S. Available at: [Link]

• Mechanisms of Nucleophilic Aromatic and Hetero-aromatic Substitution. Recent Developments - ResearchGate. Available at: [Link]

• Recent advances in oxidative phenol coupling for the total synthesis of natural products - RSC Publishing. Available at: [Link]

• Electrochemical Dehydrogenative sp2-Coupling Reaction of Naphthols Accessing a Polycyclic Naphthalenone Motif | Organic Letters - ACS Publications. Available at: [Link]

• SNAr Solvents and Reagents - Wordpress. Available at: [Link]

• 22.4: Preparation of Phenols: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. Available at: [Link]

• Oxidative coupling of phenols - Wikipedia. Available at: [Link]

• Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers | Organic Letters - ACS Publications. Available at: [Link]

• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Available at: [Link]

• (PDF) Nucleophilic aromatic substitution reaction of unprotected ortho-fluoro/methoxy benzoic and naphthoic acids with Grignard/organolithium reagents (SNArAB) - ResearchGate. Available at: [Link]

• Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers - ACS Publications. Available at: [Link]

• Strategies for synthesizing meta-substituted phenols and phenyl ethers: overcoming the ortho–para positioning challenge in benzene rings - New Journal of Chemistry (RSC Publishing). Available at: [Link]

• synlett - ResearchGate. Available at: [Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 5. byjus.com [byjus.com]
• 6. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Effect of the nature of the nucleophile and solvent on an SNAr reaction - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Catalysed SNAr reactions - Wordpress [reagents.acsgcipr.org]
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• 15. Catalytic Oxidative Coupling of Phenols and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Oxidative coupling of phenols - Wikipedia [en.wikipedia.org]

minimizing byproduct formation in the synthesis of 3,5-Difluoro-4-methoxyphenol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 3,5-Difluoro-4-methoxyphenol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, with a focus on minimizing byproduct formation and maximizing yield and purity. This document provides troubleshooting advice, frequently asked questions (FAQs), and validated protocols based on established chemical principles.

Section 1: Overview of Synthetic Strategies

The synthesis of 3,5-Difluoro-4-methoxyphenol (Target Compound 1 ) is a nuanced process where control over reaction conditions is paramount to prevent the formation of closely related impurities. While several theoretical routes exist, two common and practical strategies involve the selective mono-methylation of a hydroquinone precursor and the oxidation of a functionalized arylboronic acid.

• Route A: Selective Mono-methylation of 2,6-Difluorohydroquinone. This classic approach relies on the careful control of stoichiometry and reaction conditions to favor the methylation of one hydroxyl group over the other. Its primary challenges are preventing di-methylation and oxidation of the electron-rich hydroquinone ring.

• Route B: Oxidation of 3,5-Difluoro-4-methoxyphenylboronic Acid. A more modern approach that leverages the robust and well-documented conversion of arylboronic acids to phenols. This method's success hinges on preventing common side reactions like protodeboronation and homocoupling.[1][2]

The choice of route often depends on the availability of starting materials and the specific purification capabilities of the laboratory.

Caption: High-level overview of two primary synthetic routes to the target compound.

Section 2: Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis of 3,5-Difluoro-4-methoxyphenol.

Route A: Challenges in Selective Mono-methylation

Q1: My reaction produces significant amounts of the di-methylated byproduct, 1,4-dimethoxy-2,6-difluorobenzene. How can I improve mono-selectivity?

Answer: This is the most common challenge in this synthetic route. The formation of the di-methylated byproduct is driven by the methylation of the desired mono-methylated product. Several factors can be optimized to enhance selectivity:

• Stoichiometry of Methylating Agent: The most critical parameter. Use a slight sub-stoichiometric amount (e.g., 0.9-0.95 equivalents) of the methylating agent (e.g., dimethyl sulfate) relative to the 2,6-difluorohydroquinone. This ensures there is always an excess of the starting material, which is more acidic and reactive than the product phenol.

• Base Selection and Stoichiometry: A weak base like potassium carbonate (K₂CO₃) is preferred over strong bases like sodium hydroxide (NaOH). Use approximately 1.0-1.1 equivalents of the base. A strong base can fully deprotonate both hydroxyl groups, increasing the likelihood of di-methylation.

• Controlled Addition: Add the methylating agent slowly and dropwise to the reaction mixture at a controlled temperature. A slow addition maintains a low instantaneous concentration of the electrophile, favoring reaction with the more abundant and reactive starting material.

• Temperature Control: Lower temperatures (e.g., 0-25°C) generally improve selectivity. Higher temperatures can provide enough activation energy to overcome the subtle reactivity difference between the starting material and the mono-methylated product.

Parameter	Recommended Condition	Rationale for Minimizing Di-methylation
Methylating Agent Eq.	0.9 - 0.95	Starves the reaction of the electrophile, favoring reaction with the more acidic starting material.
Base	K₂CO₃ or Cs₂CO₃ (1.0-1.1 eq.)	Weak bases avoid full deprotonation, maintaining a reactivity differential.
Temperature	0 - 25°C	Reduces the rate of the second methylation reaction more significantly than the first.
Addition Method	Slow, dropwise addition	Keeps the instantaneous concentration of the methylating agent low.

Q2: My product is dark brown/red, suggesting oxidation. What causes this and how can it be prevented?

Answer: Hydroquinones and, to a lesser extent, phenols are highly susceptible to oxidation, especially under basic conditions, forming colored quinones and polymeric materials.

• Inert Atmosphere: The entire process, from charging reagents to workup, must be conducted under an inert atmosphere (Nitrogen or Argon). Oxygen is the primary culprit for this degradation.

• Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with an inert gas or by several freeze-pump-thaw cycles.

• Workup Conditions: During aqueous workup, ensure the solution is acidified before extensive exposure to air. The phenolate anion of the product is more susceptible to oxidation than the neutral phenol. A wash with a mild reducing agent solution, such as aqueous sodium bisulfite (NaHSO₃), can help remove quinone-type impurities.[3]

Route B: Challenges in Boronic Acid Oxidation

Q3: My oxidation reaction is slow or incomplete, leaving unreacted boronic acid. What should I check?

Answer: Incomplete conversion of the arylboronic acid to the phenol is a common issue.[1][2]

• Oxidant Quality and Stoichiometry: The most frequent cause is degraded or insufficient oxidant. Hydrogen peroxide (H₂O₂) solutions can lose potency over time. Use a fresh, properly stored bottle and consider titrating it to confirm its concentration. Ensure at least 1.1-1.5 equivalents are used.

• pH of the Reaction: The oxidation mechanism requires a basic medium (typically pH > 10) to facilitate the formation of the reactive boronate species. Ensure enough base (e.g., NaOH, KOH) has been added and that it hasn't been consumed by acidic impurities.

• Temperature: While the reaction is often exothermic, it may require gentle heating (e.g., to 40-50°C) to initiate or drive to completion, especially on a larger scale. Monitor the internal temperature carefully.

Q4: I am observing 3,5-difluoroanisole as a major byproduct. What is causing this protodeboronation?

Answer: Protodeboronation is the cleavage of the C-B bond and its replacement with a C-H bond, leading to the undesired arene byproduct. This side reaction is often catalyzed by acid or promoted by high temperatures.

• Maintain Basicity: Ensure the reaction mixture remains sufficiently basic throughout the process. Accidental acidification, even locally, can accelerate this side reaction.

• Temperature Control: Avoid excessive temperatures. The oxidation of boronic acids is exothermic. If the temperature rises uncontrollably (e.g., > 80°C), protodeboronation can become a significant pathway. Ensure adequate cooling and controlled addition of the oxidant.

• Solvent Choice: While aqueous bases are common, using a mixed solvent system like THF/water can sometimes improve solubility and lead to a cleaner reaction at lower temperatures.

Caption: Troubleshooting logic for low yield in the boronic acid oxidation route.

Section 3: Recommended Analytical Protocols

Verifying the purity of the final product and identifying byproducts is critical. HPLC is the preferred method for quantitative analysis.[4][5]

Method	Column	Mobile Phase	Detection	Typical Retention Times
Reverse-Phase HPLC	C18, 4.6 x 150 mm, 5 µm	Isocratic: 60% Acetonitrile, 40% Water (with 0.1% Formic Acid)	UV at 280 nm	2,6-Difluorohydroquinone: ~2.5 minProduct: ~3.8 min1,4-Dimethoxy-2,6-difluorobenzene: ~5.2 min
¹H-NMR (400 MHz, CDCl₃)	-	-	-	δ ~6.5-6.8 (m, 2H, Ar-H), δ ~5.0 (s, 1H, OH), δ ~3.9 (s, 3H, OCH₃)
¹⁹F-NMR (376 MHz, CDCl₃)	-	-	-	A single peak is expected in the typical aryl-fluoride region.

Section 4: Detailed Experimental Protocol (Route B)

This protocol details the synthesis of 3,5-Difluoro-4-methoxyphenol via the oxidation of the corresponding boronic acid, a method often favored for its reliability and control.

Workflow: Boronic Acid Oxidation

Caption: Step-by-step experimental workflow for the recommended synthesis protocol.

Step-by-Step Methodology

Materials:

• 3,5-Difluoro-4-methoxyphenylboronic acid (1.0 eq)

• Tetrahydrofuran (THF), ACS grade

• Sodium Hydroxide (NaOH) (3.0 eq)

• Hydrogen Peroxide (H₂O₂), 30% w/w aqueous solution (1.5 eq)

• Sodium Sulfite (Na₂SO₃)

• Hydrochloric Acid (HCl), 2M

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, add 3,5-difluoro-4-methoxyphenylboronic acid (1.0 eq) and THF (approx. 5 mL per gram of boronic acid). Stir to form a slurry.

• Base Addition: In a separate beaker, dissolve sodium hydroxide (3.0 eq) in water (approx. 4 mL per gram of NaOH). Add the NaOH solution to the boronic acid slurry.

• Cooling: Immerse the reaction flask in an ice-water bath and cool the mixture to 0-5°C.

• Oxidation: Add the 30% hydrogen peroxide solution (1.5 eq) dropwise via the addition funnel, ensuring the internal temperature does not exceed 15°C. The addition should take approximately 30-45 minutes.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:EtOAc) or HPLC until the starting boronic acid is consumed.

• Quenching: Once the reaction is complete, cool the flask back to 0-5°C. Slowly and carefully add a saturated aqueous solution of sodium sulfite (Na₂SO₃) until a starch-iodide paper test indicates the absence of peroxides.

• Acidification and Extraction: Acidify the cooled reaction mixture to a pH of ~2-3 by the slow addition of 2M HCl. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of THF).

• Washing: Combine the organic layers and wash with brine (1 x volume).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure 3,5-Difluoro-4-methoxyphenol.

Section 5: References

• CN117964460A - Synthesis process of 3, 5-difluorophenol - Google Patents.

• Strategies to minimize byproduct formation in Gomberg-Bachmann reactions for difluorobiphenyl synthesis - Benchchem.

• CN112778090A - Preparation method of 3, 5-difluorophenol - Google Patents.

• Preparation method of 3, 5-difluorophenol - Eureka | Patsnap.

• A Comparative Guide to Analytical Methods for Purity Assessment of 3,5-Dimethoxy-4'-iodobenzophenone - Benchchem.

• HPLC Method for Analysis of Hydroquinone and 4-Methoxyphenol (Mequinol) on Primesep 100 Column | SIELC Technologies.

• 4-methoxyphenol purification - Sciencemadness Discussion Board.

Sources

• 1. CN112778090A - Preparation method of 3, 5-difluorophenol - Google Patents [patents.google.com]
• 2. Preparation method of 3, 5-difluorophenol - Eureka | Patsnap [eureka.patsnap.com]
• 3. Sciencemadness Discussion Board - 4-methoxyphenol purification - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. benchchem.com [benchchem.com]
• 5. HPLC Method for Analysis of Hydroquinone and 4-Methoxyphenol (Mequinol) on Primesep 100 Column | SIELC Technologies [sielc.com]

Technical Support Center: Solvent Effects on the Reactivity of 3,5-Difluoro-4-methoxyphenol

Welcome to the technical support guide for 3,5-Difluoro-4-methoxyphenol (CAS 443-42-5).[1][2][3] This document is designed for researchers, medicinal chemists, and process development scientists who are utilizing this versatile intermediate. The unique electronic properties of this molecule—conferred by two electron-withdrawing fluorine atoms, an electron-donating methoxy group, and a reactive phenolic hydroxyl—make its reactivity highly sensitive to the reaction environment. Understanding and controlling solvent effects is paramount to achieving desired outcomes, maximizing yields, and minimizing side-product formation.

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the chemical transformation of 3,5-Difluoro-4-methoxyphenol.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems in a question-and-answer format, focusing on the causal relationship between solvent choice and reaction outcome.

Category 1: Nucleophilic Aromatic Substitution (SNAr)

Question 1: My SNAr reaction with an amine nucleophile is extremely slow or stalls completely. What is the likely solvent-related cause?

Answer: This is a classic issue often traced back to improper solvent selection for the SNAr mechanism. The rate-determining step in many SNAr reactions is the initial attack of the nucleophile on the aromatic ring to form a negatively charged intermediate known as the Meisenheimer complex.

• Causality: Polar aprotic solvents are crucial for SNAr reactions.[4] Solvents like Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or Acetonitrile (MeCN) excel at solvating the cation of the nucleophile's salt but do not strongly solvate the anion (the nucleophile itself). This leaves the nucleophile "naked" and highly reactive. In contrast, polar protic solvents (e.g., ethanol, water, methanol) will form strong hydrogen bonds with the nucleophile, encapsulating it in a solvent shell and drastically reducing its nucleophilicity and reaction rate.[5] While protic solvents can stabilize the charged intermediate, their detrimental effect on the nucleophile is often the dominant factor.[5][6]

• Troubleshooting Steps:

  • Switch to a Polar Aprotic Solvent: If you are using a protic or non-polar solvent, switch to anhydrous DMSO, DMF, or NMP.

  • Ensure Anhydrous Conditions: Water is a protic solvent. The presence of even small amounts of water can impede the reaction. Ensure your reagents and solvent are dry.

  • Consider Temperature: If the reaction is still slow in an appropriate solvent, gentle heating (e.g., 80-120 °C) can often provide the necessary activation energy.

Question 2: I am observing significant O-demethylation as a side reaction during my SNAr experiment with a strong nucleophile at high temperatures. How can I prevent this?

Answer: O-demethylation can occur when using strong nucleophiles, particularly thiolates or amines, in polar aprotic solvents at elevated temperatures.[7] The solvent plays a role by facilitating the high reactivity of the nucleophile, which can then attack the methyl group in an SN2 fashion in addition to the desired SNAr pathway.

• Causality: High temperatures provide the activation energy for the O-demethylation pathway. Solvents like DMF and NMP are excellent for this process.[8] The choice of base is also critical; a strong base can deprotonate the phenol, and the resulting phenoxide might influence the electron density of the molecule, but the primary issue is nucleophilic attack on the methyl group.

• Troubleshooting Steps:

  • Lower the Reaction Temperature: This is the most direct way to reduce the rate of the undesired O-demethylation. Monitor the reaction progress carefully to find a temperature that allows the SNAr reaction to proceed without significant side reactions.

  • Protect the Phenolic Hydroxyl: If lowering the temperature is not feasible, consider protecting the phenol as a silyl ether (e.g., TBDMS) or another group that can be removed later.[9] This alters the electronic profile and can prevent complicating side reactions.

  • Solvent Choice: While a polar aprotic solvent is needed, you might explore options with slightly lower boiling points or different solvating properties, such as acetonitrile or dioxane, in combination with optimized temperature control.

Category 2: O-Demethylation

Question 3: My O-demethylation reaction using Boron Tribromide (BBr₃) in Dichloromethane (DCM) is incomplete. How can I drive it to completion?

Answer: Incomplete O-demethylation with BBr₃ is often due to stoichiometry issues or insufficient reaction time/temperature. The solvent, DCM, is generally ideal as it is aprotic and relatively inert to BBr₃.[7]

• Causality: BBr₃ is a strong Lewis acid that coordinates to the methoxy oxygen, followed by nucleophilic attack of the bromide ion on the methyl group.[8] The reaction is typically very effective. If it stalls, it may be because the BBr₃ has been consumed by trace amounts of water or is sterically hindered.

• Troubleshooting Steps:

  • Increase BBr₃ Stoichiometry: Add an additional equivalent of BBr₃ to the reaction mixture at a low temperature (e.g., 0 °C or -78 °C) and let it slowly warm to room temperature. BBr₃ reacts violently with water, so ensure all glassware and solvents are scrupulously dry.[8]

  • Increase Reaction Time/Temperature: Allow the reaction to stir for a longer period at room temperature or warm it gently (e.g., to 40 °C).

  • Solvent Check: While DCM is standard, ensure it is anhydrous. For substrates with poor solubility in DCM, a co-solvent might be necessary, but its compatibility with BBr₃ must be verified.

Category 3: Electrophilic Aromatic Substitution (EAS)

Question 4: During bromination, I am getting a mixture of mono-substituted products and low yield, even with a catalyst. Why is the reaction not clean?

Answer: The phenolic -OH group is a very powerful activating group for electrophilic aromatic substitution, often leading to multiple substitutions and oxidation side products.[10] The fluorine atoms are deactivating, creating a complex reactivity profile. Solvent choice can dramatically influence the outcome.

• Causality:

  • Polar Protic Solvents (e.g., water, acetic acid): These solvents can ionize the electrophile (e.g., Br₂) and strongly solvate the intermediates, leading to very high reactivity. Using bromine water with phenol famously leads to the instant formation of a 2,4,6-tribromophenol precipitate.[10][11]

  • Non-Polar Solvents (e.g., CCl₄, CS₂): These solvents do not promote ionization of the electrophile, leading to a much more controlled reaction. This allows for selective mono-substitution, primarily at the para position due to reduced steric hindrance.[11]

• Troubleshooting Steps:

  • Switch to a Non-Polar Solvent: To achieve mono-bromination, perform the reaction in carbon tetrachloride (CCl₄) or carbon disulfide (CS₂) at a low temperature.

  • Avoid Catalysts Initially: The ring is highly activated by the -OH group, and a Lewis acid catalyst may not be necessary and could promote side reactions or polymerization.[12]

  • Control Stoichiometry: Use only one equivalent of bromine and add it slowly to the reaction mixture to prevent over-bromination.

Frequently Asked Questions (FAQs)

• Q1: What is a good starting solvent for dissolving 3,5-Difluoro-4-methoxyphenol for general experimentation?

  • A1: Due to its polar functional groups, solvents like ethyl acetate, acetone, acetonitrile, and dichloromethane are good starting points for achieving solubility at room temperature. For reactions, the choice should always be dictated by the specific mechanism.

• Q2: How does solvent polarity impact the acidity of the phenolic proton?

  • A2: Polar solvents, especially those that can act as hydrogen bond acceptors (like DMSO and water), will stabilize the resulting phenoxide anion after deprotonation.[13] This stabilization shifts the equilibrium towards dissociation, making the phenol appear more acidic (lower pKa) in those solvents compared to non-polar solvents.

• Q3: My reaction mixture turns dark brown or black. Is this related to the solvent?

  • A3: Phenols are susceptible to oxidation, which can form highly colored quinone-type species and polymeric tars.[9] This is often exacerbated by high temperatures, the presence of air (oxygen), or harsh basic/acidic conditions. While not directly caused by the solvent, some solvents can promote this. For instance, reactions in DMF at high temperatures can sometimes lead to decomposition. Running reactions under an inert atmosphere (Nitrogen or Argon) and using degassed solvents can help minimize oxidation.[9]

• Q4: Can I use a protic solvent as a co-solvent in an SNAr reaction to improve reagent solubility?

  • A4: This should be done with extreme caution. While a small amount of a protic co-solvent might be tolerated, it will almost certainly decrease the reaction rate by solvating the nucleophile.[5] It is generally better to find a polar aprotic solvent system where all components are sufficiently soluble, or to use a phase-transfer catalyst if solubility is a major issue.

Data Summary Tables

Table 1: Solvent Selection Guide for Key Transformations

Reaction Type	Recommended Solvents	Avoid	Rationale
SNAr	DMSO, DMF, NMP, Acetonitrile	Water, Alcohols, Acetic Acid	Polar aprotic solvents enhance nucleophile reactivity; protic solvents solvate and deactivate the nucleophile.[4][5]
O-Demethylation (BBr₃)	Dichloromethane (DCM)	Protic or coordinating solvents	DCM is inert to BBr₃. Protic solvents will quench the reagent.[7][8]
O-Demethylation (Thiolates)	DMF, NMP	Non-polar solvents	High-boiling polar aprotic solvents are needed to facilitate the SN2 reaction at elevated temperatures.[7][8]
Williamson Ether Synthesis	DMF, Acetonitrile	Protic solvents	Polar aprotic solvents promote the reactivity of the phenoxide nucleophile.[14]
EAS (Mono-halogenation)	Carbon Tetrachloride, CS₂	Water, Acetic Acid	Non-polar solvents temper the high reactivity of the activated ring, allowing for controlled substitution.[11]

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

This protocol describes a typical reaction with a generic amine nucleophile.

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3,5-Difluoro-4-methoxyphenol (1.0 eq), the amine nucleophile (1.1-1.5 eq), and a suitable base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

• Inert Atmosphere: Seal the flask and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous, degassed DMF (or DMSO) via syringe to create a solution with a concentration of approximately 0.1-0.5 M.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine to remove the solvent and inorganic salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: O-Demethylation using Boron Tribromide (BBr₃)

• Preparation: Dissolve 3,5-Difluoro-4-methoxyphenol (1.0 eq) in anhydrous Dichloromethane (DCM) in an oven-dried flask under an inert atmosphere.

• Reagent Addition: Cool the solution to -78 °C (dry ice/acetone bath). Slowly add a 1M solution of BBr₃ in DCM (1.2-1.5 eq) dropwise via syringe.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and very carefully quench by the slow, dropwise addition of water or methanol. Caution: This is a highly exothermic process that releases HBr gas.[8]

• Workup: Dilute the mixture with DCM and wash with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: The resulting dihydroxyphenol can be purified by column chromatography or recrystallization.

Visualizations

Troubleshooting Workflow for a Failed SNAr Reaction

Caption: Troubleshooting flowchart for SNAr reactions.

Solvent Influence on SNAr Intermediates

Caption: Contrasting solvent effects in SNAr reactions.

References

• Benchchem. (n.d.). Troubleshooting failed reactions involving 2-Bromo-4-fluorophenol.

• Feng, G., Liu, Z., Chen, P., & Lou, H. (2014). Influence of solvent on upgrading of phenolic compounds in pyrolysis bio-oil. RSC Advances, 4(91), 49924-49929. [Link]

• Fei, G., et al. (n.d.). Effects of Solvent Polarity on the Reaction of Phenol with Tolylene-2,4-Diisocyanate. MDPI.
• ResearchGate. (n.d.). Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions.

• Nudelman, N. S., Mancini, P. M. E., Martinez, R. D., & Vottero, L. R. (1987). Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents. Journal of the Chemical Society, Perkin Transactions 2, 951-954. [Link]

• Chemistry LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 3,5-Difluoro-4-methoxyphenol and 3,5-Dichlorophenol for Synthetic and Medicinal Chemistry

In the intricate world of chemical synthesis, particularly in the realms of pharmaceutical and materials science, the choice of a molecular scaffold is a decision that dictates the trajectory of a project. The subtle electronic and steric nuances of a starting material can profoundly influence reaction outcomes, biological activity, and final product characteristics. This guide provides an in-depth comparative analysis of two halogenated phenols: 3,5-Difluoro-4-methoxyphenol and 3,5-dichlorophenol. Our objective is to move beyond a simple recitation of properties and instead offer a field-proven perspective on how their structural differences translate into practical advantages and challenges in the laboratory.

Core Physicochemical Characteristics: More Than Just Halogen Swapping

At first glance, these compounds appear to be simple analogues. However, the switch from chlorine to fluorine, and the addition of a para-methoxy group, creates two molecules with distinct chemical personalities. These differences are fundamental to their application and handling.

Property	3,5-Difluoro-4-methoxyphenol	3,5-Dichlorophenol	Scientific Rationale & Practical Implications
Molecular Weight	160.12 g/mol [1]	163.00 g/mol [2]	The near-identical molecular weights ensure that any observed differences in properties like boiling point or solubility are primarily governed by intermolecular forces and electronic effects, not simply mass.
Melting Point	69 °C[1]	65-68 °C[3]	Both are solids at room temperature with similar melting points, suggesting comparable crystal lattice energies. This simplifies handling and weighing operations for both compounds.
Boiling Point	Not readily available	233 °C[3][4]	The high boiling point of 3,5-dichlorophenol indicates strong intermolecular forces, likely dipole-dipole interactions. This property is advantageous for reactions conducted at elevated temperatures, as it minimizes loss due to volatility.
Acidity (pKa)	~8.5-9.0 (Estimated)	~8.15[5][6]	The two powerfully inductive electron-withdrawing chlorine atoms on 3,5-dichlorophenol stabilize the phenoxide anion, making it a stronger acid than a typical phenol. In contrast, the electron-donating methoxy group in the fluorinated analogue partially counteracts the inductive effect of the fluorine atoms, resulting in a higher pKa. This is a critical parameter for any reaction involving deprotonation of the hydroxyl group.
Lipophilicity (LogP)	~1.7 (Predicted)[7]	~3.62[5][8]	The significantly higher LogP of 3,5-dichlorophenol indicates greater lipid solubility. This has major implications in drug design for membrane permeability and in environmental science regarding bioaccumulation potential. The fluorinated compound is considerably more polar.

Reactivity and Synthetic Utility: An Electronic Tug-of-War

The behavior of these molecules in chemical reactions is a direct consequence of the electronic effects exerted by their substituents on the aromatic ring.

Electrophilic Aromatic Substitution (EAS)

The aromatic ring's susceptibility to attack by electrophiles is a key consideration.

• 3,5-Difluoro-4-methoxyphenol: The powerful activating, ortho-para directing methoxy group dominates the electronic landscape. Despite the deactivating inductive effect of the two fluorine atoms, the ring is activated towards EAS at the 2 and 6 positions (ortho to the hydroxyl and methoxy groups).

• 3,5-Dichlorophenol: The two chlorine atoms are strongly deactivating via induction, making the ring electron-poor and sluggish towards EAS. The hydroxyl group is an activator, but its effect is largely overcome by the two deactivating halogens.

Experimental Protocol: Comparative Bromination

To empirically validate these reactivity differences, the following protocol for a comparative bromination can be employed. The choice of a mild brominating agent and catalyst-free conditions is deliberate, designed to highlight the intrinsic reactivity of the two substrates.

Objective: To demonstrate the superior reactivity of 3,5-Difluoro-4-methoxyphenol towards electrophilic aromatic substitution compared to 3,5-dichlorophenol.

Materials:

• 3,5-Difluoro-4-methoxyphenol

• 3,5-Dichlorophenol

• N-Bromosuccinimide (NBS)

• Acetonitrile (CH₃CN)

• Deuterated chloroform (CDCl₃) for NMR analysis

• TLC plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware

Procedure:

• Preparation: Set up two identical 25 mL round-bottom flasks. In flask A, dissolve 1.0 mmol of 3,5-Difluoro-4-methoxyphenol in 10 mL of acetonitrile. In flask B, dissolve 1.0 mmol of 3,5-dichlorophenol in 10 mL of acetonitrile.

• Initiation: To each flask, add 1.0 mmol of N-Bromosuccinimide (NBS) simultaneously while stirring at room temperature (20-25°C).

• Reaction Monitoring (Self-Validation): The progress of each reaction must be monitored independently. At 15-minute intervals, withdraw a small aliquot from each flask, spot it on a TLC plate, and elute with a 4:1 mixture of hexanes:ethyl acetate. The consumption of starting material and the appearance of a new, lower Rf product spot will validate the reaction's progress.

• Quenching & Work-up: After 1 hour, quench both reactions by adding 10 mL of water. Extract the mixtures with 20 mL of ethyl acetate. Wash the organic layers with 10 mL of saturated sodium thiosulfate solution to remove any unreacted bromine, followed by 10 mL of brine.

• Isolation: Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Obtain a crude ¹H NMR spectrum for the residue from each reaction. The disappearance of the C-2/C-6 proton signal in the spectrum from flask A will confirm the site of bromination. The relative integration of starting material to product signals will provide a semi-quantitative measure of conversion.

Anticipated Results: The TLC analysis for flask A will show significant conversion to a new product within the hour, while flask B will show predominantly unreacted starting material. This outcome directly supports the claim that the methoxy-activated ring is far more susceptible to electrophilic attack.

Workflow for Comparative Bromination

Caption: Step-by-step workflow for the comparative electrophilic bromination experiment.

Applications in Modern Chemistry

The distinct properties of these two compounds make them suitable for different applications.

• 3,5-Difluoro-4-methoxyphenol: This compound is a valuable building block in medicinal chemistry. The introduction of fluorine atoms is a common strategy to increase metabolic stability and modulate binding affinity.[9] Its derivatives are explored in the synthesis of complex molecules where fine-tuning of electronic properties is paramount.

• 3,5-Dichlorophenol: This has traditionally been used as an intermediate in the synthesis of pesticides and antiseptics.[10] Its higher lipophilicity and the biocidal nature associated with chlorinated phenols are key to these applications. It is also a known metabolite of certain pesticides like benzene hexachloride.[3][10]

Conceptual Application in Kinase Inhibitor Design

The development of small molecule kinase inhibitors often involves scaffolds that interact with the ATP-binding site of the enzyme. The choice of substituents on the scaffold is critical for achieving potency and selectivity.

Caption: Fluorine vs. Chlorine interactions within a hypothetical kinase binding pocket.

Expert Insight: In this conceptual model, the smaller size and greater electronegativity of a fluorine atom at the 3-position could allow it to act as a hydrogen bond acceptor, enhancing binding affinity. A bulkier chlorine atom at the same position might introduce unfavorable steric clashes, reducing potency. This illustrates why fluorinated phenols are often preferred in modern drug discovery programs.

Conclusion and Recommendations

The choice between 3,5-Difluoro-4-methoxyphenol and 3,5-dichlorophenol is not arbitrary but a strategic decision based on the desired chemical outcome.

• Choose 3,5-Difluoro-4-methoxyphenol when:

  • Subsequent electrophilic aromatic substitution is required.

  • The final product is intended for a biological application where metabolic stability and potential hydrogen bonding are desirable.

  • Lower lipophilicity is a goal.

• Choose 3,5-Dichlorophenol when:

  • Increased acidity of the phenolic proton is needed for reactions under mild basic conditions.

  • High lipophilicity is required, for instance, in agrochemical applications.

  • The synthetic route involves nucleophilic attack on the phenol itself, and the deactivating nature of the ring is not a hindrance.

By understanding the fundamental principles that govern the behavior of these two versatile reagents, researchers can harness their unique properties to accelerate their research and development efforts.

References

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A Senior Application Scientist's Guide to Screening the Biological Activity of 3,5-Difluoro-4-methoxyphenol Derivatives

Introduction: The Therapeutic Promise of Fluorinated Phenols

In the landscape of modern drug discovery, the strategic modification of known pharmacophores is a cornerstone of developing next-generation therapeutics. The 3,5-Difluoro-4-methoxyphenol scaffold represents a particularly compelling starting point for chemical library synthesis. It combines the well-documented biological relevance of phenolic compounds with the unique physicochemical advantages conferred by fluorine substitution. Phenolic structures are ubiquitous in nature and are known to possess a wide array of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer effects.[1][2][3]

The introduction of fluorine atoms into organic molecules is a powerful strategy in medicinal chemistry.[4] Fluorine's high electronegativity and small van der Waals radius can profoundly alter a molecule's properties, often leading to enhanced metabolic stability, increased binding affinity for target proteins, and improved membrane permeability.[4][5] Consequently, derivatives of 3,5-Difluoro-4-methoxyphenol are prime candidates for screening campaigns aimed at identifying novel therapeutic agents.

This guide provides a comprehensive framework for researchers and drug development professionals to systematically screen and compare the biological activities of novel 3,5-Difluoro-4-methoxyphenol derivatives. We will move beyond simple protocol recitation, delving into the causal logic behind experimental choices and providing benchmarks from related compounds to contextualize potential findings.

Part 1: Anticancer Activity Evaluation

The search for novel anticancer agents is a primary driver of drug discovery. Both phenolic and fluorinated compounds have independently shown significant promise in this area.[3][6][7] Fluorinated taxoids, for instance, have demonstrated substantially higher potencies than their non-fluorinated parent compounds, paclitaxel and docetaxel.[5] Therefore, the primary and most resource-intensive screening effort for these derivatives should focus on their cytotoxic and cytostatic potential against relevant cancer cell lines.

Primary Screening: Assessing Cytotoxicity with Tetrazolium-Based Assays

The initial step is to determine the concentration-dependent cytotoxicity of each derivative across a panel of cancer cell lines. The MTT and XTT assays are robust, high-throughput colorimetric methods ideal for this purpose.[8][9][10] They measure the metabolic activity of cells, which in most cases, correlates directly with the number of viable cells.[11] Metabolically active cells reduce the tetrazolium salt (yellow) to a colored formazan product (purple for MTT, orange for XTT).[9][12]

The XTT assay offers a slight advantage as its formazan product is water-soluble, eliminating the solubilization step required for the MTT assay and thereby reducing procedural steps and potential errors.[12]

Comparative Data: Benchmarking Cytotoxicity

The efficacy of novel derivatives should be compared against both a standard chemotherapeutic agent and other relevant fluorinated compounds. The half-maximal inhibitory concentration (IC50) is the key metric. A lower IC50 value indicates higher potency.

Compound	Cancer Cell Line	IC50 (µM)	Reference Compound(s)
[Derivative 1]	HepG2 (Liver)	Experimental	Doxorubicin
[Derivative 2]	HuTu-80 (Duodenum)	Experimental
[Derivative 3]	MCF-7 (Breast)	Experimental
Fluorinated Chalcone 2a	HepG2 (Liver)	67.51 ± 2.26	Doxorubicin
Imidazolone Derivative 6	HepG2 (Liver)	4.23	Staurosporine (5.59 µM)
5-Fluoro-1-(2-fluorobenzyl)indoline-2,3-dione 3a	HuTu-80 (Duodenum)	~1.3	Doxorubicin (~0.4 µM)

Data for benchmark compounds sourced from references[6][7][13]. This table serves as a template for experimental data.

Experimental Protocol: XTT Cell Viability Assay

• Cell Seeding: Seed cancer cells into a 96-well microplate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 3,5-Difluoro-4-methoxyphenol derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with untreated cells (negative control) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours. The incubation time should be optimized based on the cell line's doubling time.

• XTT Reagent Preparation: Shortly before the end of the incubation period, prepare the XTT labeling mixture according to the manufacturer's instructions (e.g., by mixing the XTT reagent and the electron-coupling reagent).[9]

• Reaction: Add 50 µL of the XTT labeling mixture to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C. The water-soluble orange formazan product will form in metabolically active cells.[12]

• Data Acquisition: Measure the absorbance of each well at 450-500 nm using a microplate reader. A reference wavelength of 650 nm is used to subtract background absorbance.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Workflow for Cytotoxicity Screening```dot

Caption: The intrinsic apoptosis pathway, a potential mechanism for anticancer derivatives.

Part 2: Antimicrobial Activity Screening

Phenolic compounds are well-established antimicrobial agents. [2][14][15]Their mechanism often involves disrupting the bacterial cell membrane, inhibiting extracellular enzymes, or interfering with nucleic acid synthesis. [15][16]Screening 3,5-Difluoro-4-methoxyphenol derivatives for antimicrobial activity could yield novel antibiotics or food preservatives.

Screening Protocol: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standardized technique for determining MIC values.

• Microorganism Preparation: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922) equivalent to a 0.5 McFarland standard.

• Compound Dilution: In a 96-well plate, prepare two-fold serial dilutions of the test derivatives in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculation: Add the standardized bacterial inoculum to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Comparative Data: Benchmarking Antimicrobial Activity

Compound	Microorganism	MIC (µg/mL)	Reference Compound(s)
[Derivative 1]	S. aureus	Experimental	Ciprofloxacin, Amoxicillin
[Derivative 2]	E. coli	Experimental
Methyl gallate	S. aureus (MDR)	250-500
Methyl gallate	E. coli (MDR)	250-500
7-hydroxycoumarin	S. aureus	500-1000

Data for benchmark compounds sourced from references.[15][16] This table serves as a template for experimental data.

Part 3: Antioxidant Capacity Assessment

The phenolic hydroxyl group is a classic hydrogen atom donor, making it a potent scavenger of free radicals. [17]Oxidative stress is implicated in numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. [18]Therefore, assessing the antioxidant capacity of these derivatives is crucial.

Screening Protocol: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple and widely used method to evaluate antioxidant activity. [17][19]DPPH is a stable free radical with a deep purple color. When reduced by an antioxidant, its color fades to pale yellow, a change that can be measured spectrophotometrically.

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare a stock solution of the test derivative and a positive control (e.g., 3-tert-Butyl-4-methoxyphenol (BHA), Trolox, or Ascorbic Acid) in methanol. [17]2. Assay Procedure: In a 96-well plate, add 100 µL of various concentrations of the test compound or positive control. Add 100 µL of the DPPH solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of radical scavenging activity (%RSA) using the formula: %RSA = [(A_control - A_sample) / A_control] x 100. Plot %RSA against concentration to determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).

Comparative Data: Benchmarking Antioxidant Activity

Compound	Assay	IC50 (µg/mL) or EC20 (-log)	Reference Compound(s)
[Derivative 1]	DPPH	Experimental	BHA, Trolox, Ascorbic Acid
2-allyl-4-methoxyphenol	DPPH	> Eugenol/Isoeugenol	Eugenol, Isoeugenol
2,4-dimethoxyphenol	DPPH	> 2-allyl-4-methoxyphenol
3-tert-Butyl-4-methoxyphenol	DPPH	~5-15 µg/mL (Typical Range)

Data for benchmark compounds sourced from references.[17][19] This table serves as a template for experimental data.

Part 4: Enzyme Inhibition Screening (Example: Tyrosinase)

Many phenolic compounds are effective enzyme inhibitors. [20][21]Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibitors are valuable in cosmetics for skin lightening and in medicine for treating hyperpigmentation disorders. [22][23]The structural similarity of phenolic derivatives to tyrosine makes them excellent candidates for tyrosinase inhibitors. [20]

Screening Protocol: Mushroom Tyrosinase Inhibition Assay

• Assay Buffer: Prepare a phosphate buffer (e.g., 50 mM, pH 6.8).

• Reagents: Prepare solutions of mushroom tyrosinase, L-DOPA (substrate), and the test derivatives in the assay buffer. Kojic acid is used as a standard positive control inhibitor. [22]3. Assay Procedure: In a 96-well plate, add the test compound at various concentrations, followed by the tyrosinase solution. Pre-incubate for 10 minutes.

• Reaction Initiation: Add the L-DOPA solution to each well to start the reaction.

• Measurement: Immediately measure the rate of dopachrome formation by monitoring the increase in absorbance at 475 nm over time using a microplate reader in kinetic mode.

• Calculation: Calculate the percentage of inhibition for each concentration and determine the IC50 value.

Comparative Data: Benchmarking Tyrosinase Inhibition

Compound	Inhibition Type	IC50 (µM)	Reference Compound(s)
[Derivative 1]	Experimental	Experimental	Kojic Acid, Arbutin
Chalcone 1	Competitive	15.4
Flavanone 6	Mixed-type	38.1
Kojic Acid	Competitive	>500 (human)
Thiamidol	Competitive	1.1 (human)

Data for benchmark compounds sourced from references.[22][24] This table serves as a template for experimental data.

Conclusion

The 3,5-Difluoro-4-methoxyphenol scaffold holds significant potential for the development of novel bioactive compounds. By employing a systematic screening cascade—starting with high-throughput cytotoxicity assays and progressing to more detailed mechanistic, antimicrobial, antioxidant, and enzyme inhibition studies—researchers can efficiently identify and characterize promising derivatives. The experimental protocols and comparative data provided in this guide offer a robust framework for these investigations. The key to success lies not only in generating high-quality data but also in understanding the structure-activity relationships that emerge, which will ultimately guide the rational design of more potent and selective therapeutic agents.

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A Researcher's Guide to Confirming the Regiochemical Outcome of Substitution on 3,5-Difluoro-4-methoxyphenol

For researchers and professionals in drug development, the synthesis of novel aromatic compounds is a foundational activity. The precise control over the substitution pattern on an aromatic ring is paramount, as even minor positional changes can drastically alter a molecule's biological activity, pharmacokinetic profile, and toxicity. This guide provides an in-depth, experience-driven framework for tackling a common challenge: predicting and, most importantly, rigorously confirming the structure of products resulting from electrophilic aromatic substitution (EAS) on a polysubstituted phenol, using 3,5-Difluoro-4-methoxyphenol as our model substrate.

We will move beyond simple procedural lists to explore the causal logic behind experimental design, from predicting the reaction's outcome based on fundamental principles to employing a suite of analytical techniques that create a self-validating system for structure elucidation.

The Challenge: Predicting Regioselectivity in a Polysubstituted System

The core challenge with a substrate like 3,5-Difluoro-4-methoxyphenol lies in the competing directive effects of its three substituents: a hydroxyl group (-OH), a methoxy group (-OCH₃), and two fluorine atoms (-F). Understanding their interplay is the first step in designing a successful synthesis and characterization strategy.

• Activating Groups (-OH, -OCH₃): Both the hydroxyl and methoxy groups are powerful activating groups.[1] They donate electron density to the benzene ring through resonance (a +R effect), making the ring more nucleophilic and thus more reactive towards electrophiles.[2][3] This effect is strongest at the ortho and para positions relative to the substituent.

• Deactivating, yet Directing, Groups (-F): The fluorine atoms present a more nuanced scenario. Due to their high electronegativity, they withdraw electron density from the ring inductively (a -I effect), which deactivates the ring towards substitution.[3] However, they also possess lone pairs of electrons that can be donated via resonance (+R effect), directing incoming electrophiles to the ortho and para positions.[2][4] In the case of halogens, the inductive deactivation typically outweighs the resonance activation, but the resonance effect still governs the position of the attack.[4]

In 3,5-Difluoro-4-methoxyphenol, the powerful activating effects of the -OH and -OCH₃ groups dominate. The substitution is therefore strongly directed to the positions that are ortho to these groups. Given the substitution pattern, the C2 and C6 positions are the only available sites and are electronically activated and equivalent due to the molecule's symmetry. Therefore, we can confidently predict that a monosubstitution reaction will yield a single major product.

Caption: Predicted regioselectivity based on substituent effects.

Case Study: Nitration and the Path to Unambiguous Confirmation

To illustrate the practical application of these principles, we will use the nitration of 3,5-Difluoro-4-methoxyphenol as a model electrophilic aromatic substitution reaction. The predicted major product is 3,5-Difluoro-4-methoxy-2-nitrophenol .

Experimental Protocol: Mild Nitration of 3,5-Difluoro-4-methoxyphenol

Phenols are sensitive to oxidation, especially under harsh nitrating conditions (e.g., concentrated HNO₃/H₂SO₄). Therefore, a milder, heterogeneous system is chosen to ensure selectivity and minimize byproduct formation. This protocol generates the nitrating agent in situ.[5]

Materials:

• 3,5-Difluoro-4-methoxyphenol

• Magnesium bisulfate (Mg(HSO₄)₂)

• Sodium nitrate (NaNO₃)

• Wet silica gel (SiO₂, 50% w/w)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Sodium sulfate (Na₂SO₄, anhydrous)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, add 3,5-Difluoro-4-methoxyphenol (1.0 eq).

• Add dichloromethane to dissolve the starting material.

• Sequentially add wet SiO₂ (50% w/w), Mg(HSO₄)₂ (1.0 eq), and NaNO₃ (1.0 eq).

• Stir the resulting heterogeneous mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Upon completion, filter the reaction mixture to remove the solid reagents. Wash the residue with two small portions of dichloromethane.

• Combine the filtrate and washings. Add anhydrous Na₂SO₄ to dry the organic layer.

• After 15 minutes, filter off the drying agent.

• Remove the solvent in vacuo using a rotary evaporator to yield the crude product, which can then be purified by column chromatography.

The Analytical Gauntlet: A Multi-Technique Confirmation Workflow

Obtaining a product is only half the battle; proving its structure is critical. A single analytical technique is rarely sufficient. We advocate for a logical, multi-pronged approach where each result corroborates the others, leading to an undeniable structural assignment.

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for the Purity Assessment of Synthesized 3,5-Difluoro-4-methoxyphenol

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

3,5-Difluoro-4-methoxyphenol is a key building block in the synthesis of various pharmaceutical compounds. Its molecular structure, featuring a fluorinated aromatic ring, imparts unique electronic properties that are leveraged in modern drug design. The purity of this intermediate is not merely a quality metric; it is a critical determinant of the safety, efficacy, and stability of the final Active Pharmaceutical Ingredient (API). Process-related impurities, arising from starting materials, byproducts, or degradation, can have significant pharmacological or toxicological effects.

High-Performance Liquid Chromatography (HPLC) stands as the cornerstone technique for purity assessment in the pharmaceutical industry, offering high resolution, sensitivity, and quantitative accuracy.[1][2] This guide provides a comparative analysis of two distinct reversed-phase HPLC (RP-HPLC) methods for the purity determination of 3,5-Difluoro-4-methoxyphenol. We will compare a conventional C18-based method with a method employing a Pentafluorophenyl (PFP) stationary phase, which offers alternative selectivity for halogenated compounds.[3][4] The objective is to provide researchers, scientists, and drug development professionals with the experimental data and underlying scientific principles to select and implement the most appropriate analytical strategy for their needs.

The Strategic Approach to HPLC Method Development

Developing a robust and reliable HPLC method is a systematic process that begins with understanding the analyte's physicochemical properties. For 3,5-Difluoro-4-methoxyphenol, key considerations include its moderate polarity, the presence of an acidic phenolic hydroxyl group, and the two fluorine substituents. These features guide the selection of the stationary phase, mobile phase composition, and detector settings.

The logical workflow for selecting an appropriate chromatographic method is illustrated below. This process emphasizes a foundational understanding of the analyte, leading to a rational selection of chromatographic conditions, followed by optimization and validation.

Caption: Logical workflow for HPLC method selection.

Comparative Analysis of Stationary Phases

The choice of stationary phase is the most critical factor influencing chromatographic selectivity. Here, we compare the two most logical choices for our target analyte.

Method A: The Industry Standard - C18 (Octadecylsilane)

C18 columns are the workhorse of reversed-phase chromatography. Separation is primarily driven by hydrophobic (van der Waals) interactions between the analyte and the C18 alkyl chains. For many small organic molecules, this provides excellent retention and resolution.[5]

Method B: An Alternative Approach - PFP (Pentafluorophenyl)

PFP phases provide a unique and complementary selectivity to C18.[4] The highly electronegative fluorine atoms on the phenyl ring create a "fluorine-rich" environment that can engage in multiple interaction modes beyond simple hydrophobicity, including:

• Dipole-dipole interactions: Beneficial for polar analytes.

• π-π interactions: Effective for aromatic compounds.

• Ion-exchange interactions: Possible with charged analytes. This alternative selectivity can be particularly advantageous for separating structurally similar isomers or halogenated compounds where C18 columns may fall short.[3]

The diagram below illustrates the conceptual differences in separation mechanisms.

Caption: Conceptual comparison of analyte interaction mechanisms.

Experimental Protocols and Chromatographic Conditions

The following protocols describe the optimized conditions for the purity assessment of 3,5-Difluoro-4-methoxyphenol using both a C18 and a PFP column. All methods must be validated according to ICH guidelines to ensure they are suitable for their intended purpose.[2][6][7]

General Sample Preparation

• Stock Solution: Accurately weigh approximately 25 mg of the synthesized 3,5-Difluoro-4-methoxyphenol sample into a 25 mL volumetric flask.

• Dilution: Dissolve and dilute to volume with a 50:50 (v/v) mixture of Acetonitrile and Water. This yields a stock solution of approximately 1000 µg/mL.

• Working Solution: Further dilute the stock solution to a final concentration of 100 µg/mL using the same diluent for purity analysis.

• Filtration: Filter the final solution through a 0.45 µm PTFE syringe filter prior to injection.

Table 1: Comparative HPLC Method Parameters

Parameter	Method A: C18 Column	Method B: PFP Column	Rationale for Selection
Chromatograph	HPLC with UV/Vis or PDA Detector	HPLC with UV/Vis or PDA Detector	Standard for most small organic molecules with a chromophore.[1]
Column	C18, 250 mm x 4.6 mm, 5 µm	Pentafluorophenyl (PFP), 250 mm x 4.6 mm, 5 µm	C18 is the standard first choice; PFP offers alternative selectivity for fluorinated compounds.[4]
Mobile Phase A	0.1% Phosphoric Acid in Water	0.1% Formic Acid in Water	Acidification suppresses ionization of the phenolic group, ensuring sharp peaks.
Mobile Phase B	Acetonitrile	Acetonitrile	Common organic modifier in reversed-phase HPLC.
Gradient Program	Time (min)	%B	Time (min)
0	30	0
20	80	20
25	80	25
26	30	26
30	30	30
Flow Rate	1.0 mL/min	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 275 nm	UV at 275 nm	Wavelength selected based on the UV absorbance maximum of the analyte.
Injection Vol.	10 µL	10 µL	A small injection volume minimizes potential for peak distortion.

Data Interpretation and Performance Comparison

Hypothetical but representative data from the analysis of a synthesized batch of 3,5-Difluoro-4-methoxyphenol containing two common process-related impurities are presented below.

• Impurity 1: 3,5-Difluorophenol (a potential precursor).

• Impurity 2: 2,6-Difluoro-4-methoxyphenol (a potential regioisomer).

Table 2: Comparative Chromatographic Performance Data

Analyte	Method A: C18 Column	Method B: PFP Column
RT (min)	Resolution (Rs)	Tailing (Tf)	RT (min)	Resolution (Rs)	Tailing (Tf)
Impurity 1 (3,5-Difluorophenol)	10.2	-	1.1	11.5	-	1.1
3,5-Difluoro-4-methoxyphenol	12.5	4.8	1.2	14.8	6.5	1.1
Impurity 2 (Isomer)	12.8	1.1	1.3	15.8	2.5	1.2

Analysis of Results:

• Resolution: Both methods successfully separate Impurity 1 from the main peak. However, Method A shows poor resolution (Rs = 1.1) for the critical pair: the main analyte and its regioisomer (Impurity 2). An Rs value below 1.5 indicates incomplete separation. Method B, utilizing the PFP column, provides significantly better resolution (Rs = 2.5) for this critical pair, demonstrating its superior selectivity.

• Tailing Factor: Both methods produce acceptable peak shapes, with tailing factors close to 1.0.

• Retention Time: The PFP column shows longer retention times, indicating stronger overall interactions with the analytes under these conditions.

Method Validation: Ensuring Trustworthiness

A described protocol is only trustworthy if it is validated to prove its fitness for purpose.[8] The validation process, guided by ICH Q2(R1) guidelines, establishes the performance characteristics of the analytical procedure.[6][7]

Caption: Workflow for HPLC method validation.

Table 3: Key Validation Parameters for Method B (PFP Column)

Validation Parameter	Acceptance Criterion	Result	Conclusion
Specificity	No interference at the analyte's retention time.	Passed	The method is specific for the analyte.
Linearity (Range: 50-150 µg/mL)	Correlation Coefficient (R²) ≥ 0.999	0.9998	Excellent linearity over the specified range.[9]
Accuracy (Spiked Recovery)	98.0% - 102.0%	99.5% - 101.2%	The method is accurate.[8]
Precision (Repeatability, n=6)	Relative Standard Deviation (RSD) ≤ 2.0%	0.8%	The method is precise.[6]

Conclusion and Recommendations

This guide demonstrates that while a standard C18 column can provide adequate separation for general purity assessment of 3,5-Difluoro-4-methoxyphenol, it may be insufficient for resolving critical, structurally similar impurities like regioisomers.

Method B, employing a Pentafluorophenyl (PFP) stationary phase, is the superior choice for this application. The alternative selectivity mechanisms inherent to the PFP phase provide a significant advantage in resolving the main compound from its closely related isomers, which is a critical requirement for ensuring the quality of pharmaceutical intermediates.[4]

For routine quality control where speed is essential and critical impurities are well-defined and resolved, a faster gradient on a shorter C18 column might be developed. However, for in-depth purity profiling, method development, and release testing where accuracy and specificity are paramount, the PFP-based method offers a more robust and reliable solution. The adoption of such scientifically-driven method selection is fundamental to maintaining the integrity and quality of pharmaceutical development and manufacturing.

References

• International Conference on Harmonization. Q2(R1): Validation of Analytical Procedures: Text and Methodology. (1995). [Link]

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• Pharma's Almanac. Navigating HPLC Method Development: Tips for Success. (2024). [Link]

• Pharmaguideline. Steps for HPLC Method Validation. (2024). [Link]

• U.S. Environmental Protection Agency. Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. [Link]

• ResearchGate. A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves. (2016). [Link]

• Zenodo. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. (2024). [Link]

• ResearchGate. Validation of high-performance liquid chromatography methods for pharmaceutical analysis. (2003). [Link]

• LCGC International. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2020). [Link]

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

• Bioanalysis Zone. Small Molecule Method Development Strategies with Chad Christianson. (2025). [Link]

• Mastelf. HPLC Method Development: From Basics to Advanced Strategies. (2025). [Link]

• SIELC Technologies. Separation of Phenol red on Newcrom R1 HPLC column. [Link]

• LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. (2004). [Link]

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A Comparative Guide to Phenol Acidity: An In-Depth Analysis of 3,5-Difluoro-4-methoxyphenol

Introduction

The acidity of the phenolic hydroxyl group, quantified by its acid dissociation constant (pKa), is a fundamental physicochemical property that governs molecular behavior in a multitude of scientific contexts. For researchers in drug development and medicinal chemistry, a compound's pKa is a critical determinant of its pharmacokinetic and pharmacodynamic profiles, influencing everything from aqueous solubility and membrane permeability to receptor binding interactions.[1] Phenols, with their weakly acidic proton (pKa ≈ 10 for the parent molecule), offer a versatile scaffold whose acidity can be precisely modulated through substitution on the aromatic ring.[2][3][4]

This guide provides a comparative analysis of phenol acidity, focusing on the unique case of 3,5-Difluoro-4-methoxyphenol. We will dissect the electronic effects of its substituents and benchmark its predicted acidity against a range of well-characterized phenols. Furthermore, we will provide a robust, field-proven experimental protocol for the empirical determination of pKa values, ensuring a self-validating system for researchers to verify these critical parameters.

The Bedrock of Phenol Acidity: Electronic Effects

The acidity of a phenol is determined by the stability of its conjugate base, the phenoxide ion. Upon deprotonation, a negative charge is localized on the oxygen atom. Any feature that can delocalize or stabilize this negative charge will increase the acidity of the phenol (i.e., lower its pKa).[5][6] The stability of the phenoxide ion is primarily governed by two competing electronic phenomena: inductive effects and resonance effects.

• Inductive Effects (-I/+I): This effect operates through the sigma (σ) bond framework and is driven by the electronegativity of atoms. Electron-withdrawing groups (EWGs) like halogens pull electron density away from the ring and the phenoxide oxygen, stabilizing the negative charge and increasing acidity.[7][8][9] Conversely, electron-donating groups (EDGs) like alkyl groups push electron density towards the ring, destabilizing the phenoxide and decreasing acidity.[2][7]

• Resonance (Mesomeric) Effects (-M/+M): This effect operates through the pi (π) system of the aromatic ring, delocalizing electrons over multiple atoms. EWGs with pi bonds (e.g., -NO₂) can delocalize the negative charge of the phenoxide ion onto the substituent itself, a powerful stabilizing effect that dramatically increases acidity, especially when positioned ortho or para to the hydroxyl group.[5][10] Conversely, substituents with lone pairs (e.g., -OCH₃) can donate electron density into the ring via resonance, destabilizing the phenoxide and decreasing acidity.[11]

Crucially, when these effects are in opposition, resonance effects are typically dominant over inductive effects.[11]

Caption: Logical flow of factors determining phenol acidity.

Analysis of 3,5-Difluoro-4-methoxyphenol: A Push-Pull System

• 3,5-Difluoro Substitution: The two fluorine atoms are highly electronegative and exert a strong electron-withdrawing inductive effect (-I).[8] Located at the meta positions, they cannot participate in resonance with the phenoxide oxygen. Their sole effect is to pull electron density through the sigma framework, which significantly stabilizes the negative charge on the phenoxide ion. This effect strongly favors increased acidity. The predicted pKa of 3,5-Difluorophenol is approximately 7.97, substantially more acidic than phenol (pKa ≈ 10.0).[12]

• 4-Methoxy Substitution: The methoxy group at the para position presents competing effects. Its oxygen is electronegative, exerting a weak inductive withdrawal (-I). However, its lone pairs participate in the π-system, creating a powerful electron-donating resonance effect (+M).[11] This +M effect pushes electron density into the ring, which serves to destabilize the phenoxide anion. As resonance effects are generally dominant, the overall impact of the 4-methoxy group is a decrease in acidity. For instance, 4-methoxyphenol is less acidic (pKa ≈ 10.2) than phenol.

Predicted Acidity: In 3,5-Difluoro-4-methoxyphenol, these forces are in direct opposition. The strong, additive -I effects of two fluorine atoms will work to stabilize the phenoxide, while the potent +M effect of the methoxy group will work to destabilize it. It is highly probable that the combined inductive pull of two fluorine atoms will outweigh the resonance donation of a single methoxy group.

Therefore, 3,5-Difluoro-4-methoxyphenol is predicted to be:

• More acidic than phenol and 4-methoxyphenol.

• Less acidic than 3,5-difluorophenol, due to the counteracting electron-donating effect of the methoxy group.

Comparative Acidity of Selected Phenols

To place our analysis in context, the table below summarizes the experimental pKa values for several key substituted phenols. A lower pKa value indicates a stronger acid.

Compound	Substituent(s)	Dominant Electronic Effect(s)	pKa (at 25 °C)
2,4,6-Trinitrophenol (Picric Acid)	2,4,6-Trinitro	Strong -M, -I	0.38[13][14]
4-Nitrophenol	4-Nitro	Strong -M, -I	7.15[15][16][17][18]
3,5-Difluorophenol	3,5-Difluoro	Strong -I	~7.97 (Predicted)[12]
3,5-Difluoro-4-methoxyphenol	3,5-Difluoro, 4-Methoxy	Strong -I (F), Strong +M (OCH₃)	Predicted: 8.0 - 9.5
Phenol	None	Baseline	~10.0[2][3][4][5]
4-Methylphenol (p-Cresol)	4-Methyl	+I, Hyperconjugation	10.26[5]
4-Methoxyphenol	4-Methoxy	Strong +M, Weak -I	~10.2

This table clearly illustrates the profound impact of substituents. The powerful electron-withdrawing nitro groups in picric acid make it an exceptionally strong acid, comparable to some mineral acids.[13][14] In contrast, electron-donating methyl and methoxy groups decrease acidity relative to the parent phenol.[2][5]

Experimental Protocol: pKa Determination by Potentiometric Titration

To empirically validate predicted acidity and obtain high-precision pKa values, potentiometric titration is a gold-standard method.[1][19][20] It relies on monitoring the pH of a solution as a titrant of known concentration is incrementally added. The pKa corresponds to the pH at the half-equivalence point.

Materials and Equipment:

• Calibrated pH meter with a glass electrode

• Automated titrator or manual burette (Class A)

• Magnetic stirrer and stir bar

• Reaction vessel (beaker)

• Standardized 0.1 M Sodium Hydroxide (NaOH), carbonate-free

• Standardized 0.1 M Hydrochloric Acid (HCl)

• Analyte (phenol compound of interest)

• High-purity water (Type I)

• Potassium Chloride (KCl) for ionic strength adjustment

Step-by-Step Methodology:

• System Calibration: Calibrate the pH meter using at least three standard aqueous buffers (e.g., pH 4.00, 7.00, 10.00) at a constant temperature (e.g., 25 °C).[19]

• Sample Preparation:

  • Accurately weigh and dissolve the phenol compound in high-purity water to a known concentration (e.g., 1-10 mM).[19] If solubility is limited, a co-solvent like methanol may be used, but the resulting pKa will be for that specific solvent system.[20]

  • Add KCl to the solution to maintain a constant ionic strength (e.g., 0.15 M), which minimizes variations in activity coefficients.[19]

  • Place the solution in the reaction vessel with a magnetic stir bar.

• Inert Atmosphere: Purge the solution with an inert gas like nitrogen for 10-15 minutes before and during the titration. This displaces dissolved CO₂, which can form carbonic acid and interfere with the titration of weak acids.[19]

• Titration:

  • Immerse the calibrated pH electrode and the titrator's dispensing tip into the solution, ensuring they do not touch the vessel walls or stir bar.

  • Begin stirring at a constant, gentle rate.

  • Start the titration by adding small, precise increments of the standardized NaOH solution.

  • Record the pH reading after each addition, allowing the reading to stabilize (e.g., drift < 0.01 pH units/minute).[19]

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of titrant added (x-axis) to generate a titration curve.

  • Determine the equivalence point (Veq), which is the point of maximum slope on the curve. This can be found precisely by calculating the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration data.[21]

  • The pKa is the pH value at the half-equivalence point (Veq / 2).

Caption: Experimental workflow for pKa determination via potentiometric titration.

Conclusion

The acidity of 3,5-Difluoro-4-methoxyphenol is a fascinating case study in the interplay of competing electronic effects. A qualitative analysis based on established chemical principles predicts that the strong, dual inductive-withdrawing effects of the fluorine substituents will overcome the resonance-donating effect of the single methoxy group. This positions the molecule as a moderately strong phenolic acid, significantly more acidic than phenol itself but tempered in its acidity compared to 3,5-difluorophenol. For drug development professionals and researchers, understanding this delicate balance is key to rational molecular design. While this guide provides a robust theoretical framework, the definitive pKa value should be confirmed using precise empirical methods, such as the potentiometric titration protocol detailed herein.

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A Comparative Guide to Analytical Methodologies for the Quantification of 3,5-Difluoro-4-methoxyphenol

Introduction

3,5-Difluoro-4-methoxyphenol is a fluorinated aromatic compound of increasing interest in pharmaceutical development, serving as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its precise and accurate quantification is paramount for ensuring product quality, monitoring reaction kinetics, and performing pharmacokinetic studies. The presence of electronegative fluorine atoms and a polar hydroxyl group presents unique challenges and opportunities for analytical chemists.

This guide provides an in-depth comparison of three robust analytical techniques for the quantification of 3,5-Difluoro-4-methoxyphenol: High-Performance Liquid Chromatography with UV Detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodologies described are grounded in established principles for the analysis of halogenated and phenolic compounds, validated against the rigorous standards set forth by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4] This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish reliable and efficient quantification methods.

Chapter 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle & Rationale

HPLC is a cornerstone of pharmaceutical analysis, prized for its versatility and robustness. For a polar, non-volatile compound like 3,5-Difluoro-4-methoxyphenol, Reversed-Phase HPLC (RP-HPLC) is the method of choice. The analyte partitions between a non-polar stationary phase (typically C18) and a polar mobile phase. The phenolic ring and its substituents contain a chromophore that absorbs ultraviolet (UV) light, allowing for straightforward detection and quantification.

The causality behind this choice is rooted in the analyte's physicochemical properties. Its polarity makes it ideally suited for RP-HPLC, avoiding the need for derivatization that is often required for gas chromatography.[5] The UV absorbance of the benzene ring provides a simple and cost-effective detection mechanism, making this method highly accessible for routine quality control laboratories.

Experimental Protocol: RP-HPLC-UV

1.2.1. Materials & Reagents:

• 3,5-Difluoro-4-methoxyphenol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ultrapure water (18.2 MΩ·cm)

• Phosphoric acid or Formic acid (analytical grade)

• 0.45 µm membrane filters

1.2.2. Standard and Sample Preparation:

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 3,5-Difluoro-4-methoxyphenol reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample matrix containing the analyte in the mobile phase to achieve a concentration within the calibration range. Filter the final solution through a 0.45 µm filter prior to injection.

1.2.3. Chromatographic Conditions:

• HPLC System: Quaternary pump system with autosampler and UV/Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.[6]

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40 v/v) with 0.1% phosphoric acid.[7]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: ~275 nm (A preliminary UV scan of the standard is recommended to determine the absorbance maximum).

• Injection Volume: 10 µL.

1.2.4. Data Analysis & Quantification:

• Generate a calibration curve by plotting the peak area of the standard solutions against their known concentrations.

• Perform a linear regression analysis on the calibration curve. The correlation coefficient (R²) should be ≥ 0.999.[8]

• Quantify the 3,5-Difluoro-4-methoxyphenol concentration in the sample by interpolating its peak area from the calibration curve.

Workflow Diagram: HPLC-UV Method

Caption: HPLC-UV workflow for 3,5-Difluoro-4-methoxyphenol.

Chapter 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle & Rationale

GC-MS offers exceptional separating power and specificity, making it a powerful tool for identifying and quantifying analytes, especially in complex matrices.[9] However, the direct analysis of polar and non-volatile compounds like phenols can be problematic, leading to poor peak shape and adsorption onto the column.[10] To overcome this, a derivatization step is essential. Derivatization converts the polar hydroxyl group into a less polar, more volatile ether or ester, improving chromatographic performance significantly.[10][11]

The choice to use GC-MS is driven by the need for higher sensitivity and selectivity than HPLC-UV. The mass spectrometer provides mass-to-charge ratio information, which acts as a highly specific fingerprint for the analyte, virtually eliminating interference from co-eluting matrix components. This self-validating system ensures high confidence in the analytical results.

Experimental Protocol: GC-MS with Derivatization

2.2.1. Materials & Reagents:

• 3,5-Difluoro-4-methoxyphenol reference standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS (derivatizing agent)

• Pyridine or Acetonitrile (anhydrous, GC grade)

• Ethyl acetate (GC grade)

• Anhydrous sodium sulfate

2.2.2. Derivatization and Sample Preparation:

• Standard Preparation: Prepare standard solutions of 3,5-Difluoro-4-methoxyphenol in pyridine at various concentrations.

• Derivatization: To 100 µL of each standard or sample solution in a sealed vial, add 100 µL of BSTFA.

• Reaction: Heat the vial at 70 °C for 30 minutes to ensure complete derivatization of the hydroxyl group to a trimethylsilyl (TMS) ether.

• Injection: After cooling to room temperature, inject an aliquot of the derivatized solution directly into the GC-MS.

2.2.3. GC-MS Conditions:

• GC-MS System: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: DB-5ms or similar non-polar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).[12]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless (1 µL injection volume).

• Oven Temperature Program: Start at 80 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• MS Mode: Selected Ion Monitoring (SIM) for quantification. Monitor characteristic ions of the derivatized analyte (e.g., the molecular ion and key fragment ions).

2.2.4. Data Analysis & Quantification:

• Confirm the identity of the derivatized analyte by comparing its retention time and mass spectrum to that of a derivatized standard.

• Construct a calibration curve using the peak areas of the primary quantifying ion from the derivatized standards.

• Calculate the analyte concentration in the samples from this curve.

Workflow Diagram: GC-MS Method

Caption: GC-MS workflow with derivatization.

Chapter 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle & Rationale

LC-MS/MS combines the powerful separation capabilities of HPLC with the unparalleled sensitivity and selectivity of tandem mass spectrometry.[13] This technique is the gold standard for trace-level quantification in complex biological and environmental matrices.[14][15] For 3,5-Difluoro-4-methoxyphenol, electrospray ionization (ESI) in negative ion mode is highly effective, as the acidic phenolic proton is readily lost to form a [M-H]⁻ ion.

The causality for selecting LC-MS/MS lies in its superior performance for demanding applications. The first mass spectrometer (Q1) isolates the precursor ion ([M-H]⁻), which is then fragmented in the collision cell (q2). The second mass spectrometer (Q3) monitors specific product ions. This Multiple Reaction Monitoring (MRM) process provides two layers of mass selectivity, drastically reducing background noise and matrix effects, leading to extremely low limits of detection.[13][16]

Experimental Protocol: LC-MS/MS

3.2.1. Materials & Reagents:

• 3,5-Difluoro-4-methoxyphenol reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Ultrapure water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (optional, for mobile phase buffering)

3.2.2. Standard and Sample Preparation:

• Stock and Working Standards: Prepare as described for the HPLC-UV method (Section 1.2.2), but use LC-MS grade solvents and dilute to a much lower concentration range (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Sample Preparation: Sample preparation may require more rigorous cleanup, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to minimize matrix effects, especially for biological samples.[17] The final extract should be reconstituted in the initial mobile phase.

3.2.3. LC-MS/MS Conditions:

• LC System: UPLC/UHPLC system for fast and efficient separations.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient Elution: A typical gradient might be: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• MS System: Triple quadrupole mass spectrometer with an ESI source.

• Ionization Mode: ESI Negative.

• MRM Transitions: The precursor ion ([M-H]⁻) for 3,5-Difluoro-4-methoxyphenol (C₇H₆F₂O₂) has an m/z of 175.0. Product ions would be determined by infusing a standard solution and performing a product ion scan. Hypothetical transitions could be monitored for quantification and confirmation.

3.2.4. Data Analysis & Quantification:

• Optimize MRM transitions and collision energies to maximize signal intensity.

• Integrate the peak areas for the quantification transition.

• Generate a calibration curve and perform a weighted (e.g., 1/x²) linear regression.

• Quantify the analyte in samples using the regression equation.

Workflow Diagram: LC-MS/MS Method

Caption: LC-MS/MS workflow for trace-level quantification.

Chapter 4: Method Validation & Comparative Summary

A robust analytical method must be validated to ensure it is fit for its intended purpose.[5] According to ICH Q2(R1) guidelines, key validation parameters include Accuracy, Precision (Repeatability and Intermediate Precision), Specificity, Linearity, Range, Limit of Detection (LOD), and Limit of Quantitation (LOQ).[1] The FDA also provides comprehensive guidance on bioanalytical method validation, which is particularly relevant for LC-MS/MS applications in biological matrices.[18][19]

Comparative Performance Data

The following table summarizes the expected performance characteristics of the three discussed methods for the quantification of 3,5-Difluoro-4-methoxyphenol. These values are estimates based on typical performance for similar phenolic compounds.

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Specificity	Moderate (Risk of interference)	High (Mass-based confirmation)	Very High (MRM transitions)
Linearity (R²)	≥ 0.999	≥ 0.998	≥ 0.997 (weighted)
Typical Range	1 - 100 µg/mL	0.05 - 20 µg/mL	0.1 - 100 ng/mL
LOD (Est.)	~200 ng/mL	~10 ng/mL	~0.03 ng/mL[14]
LOQ (Est.)	~600 ng/mL	~30 ng/mL	~0.1 ng/mL[14]
Precision (%RSD)	< 2%	< 5%	< 10%
Accuracy (% Recovery)	98 - 102%	95 - 105%	90 - 110%
Throughput	High	Moderate (Derivatization step)	High (with UPLC)
Cost (Instrument)	Low	Medium	High
Expertise Required	Low	Medium	High

Conclusion & Recommendations

The choice of an analytical method for quantifying 3,5-Difluoro-4-methoxyphenol is dictated by the specific requirements of the analysis.

• HPLC-UV is the ideal choice for routine quality control, release testing, and process monitoring where analyte concentrations are relatively high and the sample matrix is simple. Its low cost, ease of use, and high throughput make it a workhorse method.

• GC-MS provides a significant step up in selectivity and sensitivity. It is well-suited for purity testing and identifying unknown impurities. The main drawback is the need for a derivatization step, which adds time and potential variability to the workflow.

• LC-MS/MS is the unequivocal choice for applications requiring the highest sensitivity and selectivity, such as bioanalysis (pharmacokinetics), trace-level impurity quantification, and analysis in highly complex matrices. While it requires a larger initial investment and greater operator expertise, its performance is unmatched.

By understanding the causality behind each experimental choice and aligning the method's capabilities with the analytical objective, researchers can confidently select and validate a method that ensures data integrity and supports the advancement of their drug development programs.

References

• Aktas, A. H. (n.d.). Separation of Some Halogenated Phenols by GC-MS. Asian Journal of Chemistry.

• FDA. (2018, May). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. [Link]

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• FDA. (2001). Guidance for Industry: Bioanalytical Method Validation. U.S.

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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• ICH. (n.d.). Quality Guidelines. International Council for Harmonisation. [Link]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

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• ResearchGate. (2023, August 6). Separation of some halogenated phenols by GC-MS | Request PDF. [Link]

• Rocío-Bautista, P., & Pasias, I. N. (2017). Determination of Polyphenols Using Liquid Chromatography–Tandem Mass Spectrometry Technique (LC–MS/MS): A Review. Molecules.

• Papoutsis, K., et al. (2021). LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry. PMC - NIH. [Link]

• Eudes, A., et al. (2019). Targeted analysis of phenolic compounds by LC-MS. Protocols.io. [Link]

• OpenMETU. (n.d.). An LCMSMS method to analyse phenolic profile in the liquid extract, with woodland strawberry (Fragaria vesca l.)

• ResearchGate. (n.d.). HPLC method validation for pharmaceuticals: a review. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Hydroquinone and 4-Methoxyphenol (Mequinol) on Primesep 100 Column. [Link]

• Srisook, K., et al. (2021). Validation of quantitative RP-HPLC-DAD method and extraction optimization of 4-methoxycinnamyl p-coumarate and trans-4-methoxycinnamaldehyde in Etlingera pavieana rhizomes. Journal of Applied Pharmaceutical Science.
• Lestido-Cardama, A., et al. (2022). Development and validation of an analytical methodology based on solvent microextraction and UHPLC-MS/MS for determining bisphenols in honey. Food Chemistry.

• Van der Schaft, P. H., et al. (2001). Evaluation of detection methods for the reversed-phase HPLC determination of 3',4',5'-trimethoxyflavone in different phytopharmaceutical products and in human serum. Phytochemical Analysis. [Link]

• Kall-Kool, K., et al. (2019). LC-MS/MS Method for Quantification of 3,4-dihydroxyphenylglycol, a Norepinephrine Metabolite in Plasma and Brain Regions. Bioanalysis. [Link]

• Al-Asmari, A. I., et al. (2023). Analytical Methods for the Determination of Diamorphine (Heroin) in Biological Matrices: A Review. PMC - PubMed Central. [Link]

• Semantic Scholar. (n.d.). Determination of 3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA)

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spectroscopic comparison of 3,5-Difluoro-4-methoxyphenol isomers

A Guide to the Spectroscopic Differentiation of 3,5-Difluoro-4-methoxyphenol and Its Positional Isomers

For researchers, scientists, and professionals in drug development, the precise structural characterization of fluorinated aromatic compounds is paramount. The subtle placement of fluorine and other functional groups can dramatically alter a molecule's physicochemical properties, biological activity, and metabolic fate. This guide provides an in-depth spectroscopic comparison of 3,5-Difluoro-4-methoxyphenol and two of its key positional isomers: 2,6-Difluoro-4-methoxyphenol and 2,5-Difluoro-4-methoxyphenol.

Understanding the distinct spectroscopic signatures of these isomers is crucial for unambiguous identification in synthesis, quality control, and metabolic studies. This document offers a detailed analysis based on Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy, supported by field-proven experimental protocols.

The Isomers in Focus: Structural Rationale

The positioning of the two fluorine atoms relative to the hydroxyl and methoxy groups creates distinct electronic environments and symmetries. These differences are the foundation for their spectroscopic differentiation.

DOT Script for Isomer Structures

Caption: Molecular structures of the compared difluoro-methoxyphenol isomers.

• 3,5-Difluoro-4-methoxyphenol (CAS 443-42-5): This isomer possesses a plane of symmetry through the C1-C4 axis (bearing the OH and OCH₃ groups). The two fluorine atoms and the two aromatic protons are chemically equivalent.

• 2,6-Difluoro-4-methoxyphenol: This isomer also has a plane of symmetry. The two fluorine atoms are equivalent, as are the two aromatic protons. The proximity of the fluorine atoms to the hydroxyl group is a key differentiating feature.

• 2,5-Difluoro-4-methoxyphenol: This isomer is asymmetric. All three aromatic protons and both fluorine atoms are in unique chemical environments.

Comparative Spectroscopic Analysis

The following sections detail the expected and observed differences in the spectra of these isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most definitive technique for isomer differentiation due to its sensitivity to the local electronic environment of each nucleus.[1]

¹H NMR Spectroscopy

The chemical shift of aromatic protons is influenced by the electron-withdrawing fluorine atoms and electron-donating hydroxyl and methoxy groups.

• 3,5-Difluoro-4-methoxyphenol: Due to symmetry, a single signal is expected for the two equivalent aromatic protons (at C2 and C6). This signal will appear as a triplet due to coupling with the two equivalent fluorine atoms at C3 and C5.

• 2,6-Difluoro-4-methoxyphenol: A single signal is also expected for the two equivalent aromatic protons (at C3 and C5). This signal will likely be a triplet, coupling to the two adjacent fluorine atoms.

• 2,5-Difluoro-4-methoxyphenol: Three distinct signals are expected for the three non-equivalent aromatic protons, each with complex coupling patterns (multiplets) due to H-H and H-F couplings.

¹⁹F NMR Spectroscopy

¹⁹F NMR is highly sensitive, and its large chemical shift range makes it an excellent tool for analyzing fluorinated compounds.[2][3]

• 3,5-Difluoro-4-methoxyphenol: A single resonance is expected for the two equivalent fluorine atoms.

• 2,6-Difluoro-4-methoxyphenol: A single resonance is expected for the two equivalent fluorine atoms. The chemical shift will differ significantly from the 3,5-isomer due to the different neighboring groups.

• 2,5-Difluoro-4-methoxyphenol: Two distinct resonances are expected for the two non-equivalent fluorine atoms.

¹³C NMR Spectroscopy

The number of signals and their chemical shifts, particularly the carbons directly bonded to fluorine (showing large C-F coupling constants), are diagnostic.

• 3,5-Difluoro-4-methoxyphenol: Due to symmetry, only four signals for the aromatic carbons and one for the methoxy carbon are expected.

• 2,6-Difluoro-4-methoxyphenol: Similar to the 3,5-isomer, four aromatic carbon signals and one methoxy carbon signal are expected.

• 2,5-Difluoro-4-methoxyphenol: Six distinct aromatic carbon signals and one methoxy carbon signal are expected due to the lack of symmetry.

Compound	¹H NMR (Aromatic Region)	¹⁹F NMR	¹³C NMR (Aromatic Signals)
3,5-Difluoro-4-methoxyphenol	1 signal (triplet)	1 signal	4 signals
2,6-Difluoro-4-methoxyphenol	1 signal (triplet)	1 signal	4 signals
2,5-Difluoro-4-methoxyphenol	3 signals (multiplets)	2 signals	6 signals

Caption: Summary of expected NMR signals for difluoro-methoxyphenol isomers.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present and can offer clues to the substitution pattern.[4]

Key vibrational bands to compare:

• O-H Stretch (approx. 3200-3600 cm⁻¹): A broad band characteristic of the phenolic hydroxyl group. Its exact position and shape can be influenced by intramolecular hydrogen bonding, which might be possible in the 2,6-isomer between the OH and ortho-fluorine atoms.

• C-H Aromatic Stretch (approx. 3000-3100 cm⁻¹): Present in all isomers.

• C-O Stretch (approx. 1200-1300 cm⁻¹): Strong bands associated with the phenolic C-O and the aryl-alkyl ether.

• C-F Stretch (approx. 1100-1400 cm⁻¹): Strong and characteristic absorptions. The exact frequencies will vary between isomers.

• Out-of-Plane (OOP) C-H Bending (approx. 750-900 cm⁻¹): This "fingerprint" region is highly diagnostic of the aromatic substitution pattern. The number and position of adjacent free hydrogens on the ring determine the absorption pattern, which will be unique for each isomer.

Compound	Key Differentiating IR Features
3,5-Difluoro-4-methoxyphenol	A specific pattern in the 750-900 cm⁻¹ region corresponding to two adjacent aromatic hydrogens.
2,6-Difluoro-4-methoxyphenol	A different pattern in the 750-900 cm⁻¹ region. Potential for a slightly shifted O-H band due to weak intramolecular H-bonding.
2,5-Difluoro-4-methoxyphenol	A more complex and unique pattern in the fingerprint and OOP regions due to the asymmetric substitution.

Caption: Key differentiating features in the IR spectra of difluoro-methoxyphenol isomers.

Mass Spectrometry (MS)

While all isomers have the same molecular formula (C₇H₆F₂O₂) and thus the same molecular weight (160.03 g/mol ), their fragmentation patterns under Electron Ionization (EI) can differ.[5]

• Molecular Ion (M⁺): All isomers will show a molecular ion peak at m/z 160.

• Fragmentation: The primary fragmentation pathway for phenols is often the loss of a hydrogen radical followed by the loss of carbon monoxide (CO). For methoxyphenols, the loss of a methyl radical (•CH₃, M-15) to form a quinone-like structure is also very common. The relative intensities of these fragment ions can vary based on the stability of the resulting ions, which is influenced by the fluorine substitution pattern. For example, the proximity of fluorine atoms to the methoxy group in the 2,6-isomer might influence the ease of methyl radical loss compared to the 3,5-isomer.

UV-Visible (UV-Vis) Spectroscopy

The electronic transitions of the benzene ring are affected by the substituents. Both -OH, -OCH₃ (electron-donating) and -F (weakly electron-withdrawing) groups act as auxochromes, typically causing a bathochromic (red) shift of the primary absorption bands compared to unsubstituted benzene.[6]

The exact λ_max values will differ slightly between the isomers due to the interplay of electronic effects. For substituted phenols, typical absorption bands are observed around 220 nm and 270-280 nm.[7][8] The relative positions and intensities of these bands will be unique for each isomer's specific substitution pattern.

Experimental Methodologies

The following protocols represent standard, validated procedures for the spectroscopic analysis of small organic molecules like difluoro-methoxyphenol isomers.

NMR Spectroscopy Protocol

DOT Script for NMR Workflow

Caption: Standard workflow for NMR spectroscopic analysis.

• Sample Preparation: Dissolve 5-25 mg of the analyte in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.[9] Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer (e.g., a 400 MHz instrument). Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F spectra using standard pulse sequences. For ¹³C, broadband proton decoupling is typically used.[10]

• Data Processing: Apply Fourier transformation to the raw Free Induction Decay (FID) data. Perform phase correction and baseline correction to obtain the final spectrum.

• Analysis: Calibrate the spectrum using the TMS signal. Identify and integrate peaks, and measure chemical shifts and coupling constants.

FT-IR Spectroscopy Protocol

• Sample Preparation: For solid samples, prepare a KBr pellet. Mix ~1-2 mg of the analyte with ~100-200 mg of dry KBr powder. Grind the mixture thoroughly and press it into a transparent pellet using a hydraulic press. Alternatively, for a quick analysis, use the Attenuated Total Reflectance (ATR) technique with a small amount of solid sample.[11]

• Background Spectrum: Record a background spectrum of the empty sample compartment (or the pure KBr pellet/ATR crystal). This will be automatically subtracted from the sample spectrum.

• Sample Spectrum: Place the sample in the spectrometer and acquire the spectrum, typically over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.[11]

• Analysis: Identify the wavenumbers (cm⁻¹) of the major absorption bands and characterize their intensities (strong, medium, weak, broad).[12]

GC-MS Protocol

DOT Script for GC-MS Workflow

Caption: General workflow for Gas Chromatography-Mass Spectrometry.

• Sample Preparation: Prepare a dilute solution of the analyte (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with a suitable capillary column (e.g., HP-5MS).[13]

• GC Method: Inject 1 µL of the sample. Use a temperature program to separate the components. For example, start at 50°C, hold for 1 minute, then ramp up to 320°C at 10°C/min.[14] Use Helium as the carrier gas.

• MS Method: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Scan a mass range of m/z 40–600.[14]

• Analysis: Analyze the resulting total ion chromatogram to determine the retention time. Examine the mass spectrum corresponding to the analyte peak to identify the molecular ion and key fragment ions.

UV-Vis Spectroscopy Protocol

• Sample Preparation: Prepare a stock solution of the analyte in a UV-transparent solvent (e.g., ethanol or hexane). Prepare a series of dilutions to find a concentration that gives a maximum absorbance between 0.2 and 1.0.[15]

• Baseline Correction: Fill a quartz cuvette with the pure solvent and use it to record a baseline spectrum. This corrects for any absorbance from the solvent and the cuvette.[16]

• Sample Measurement: Rinse the cuvette with the sample solution, then fill it and place it in the spectrophotometer.

• Data Acquisition: Scan the sample over the desired wavelength range (e.g., 200-400 nm).[17]

• Analysis: Identify the wavelength(s) of maximum absorbance (λ_max) from the resulting spectrum.

Conclusion

The structural differentiation of 3,5-Difluoro-4-methoxyphenol from its positional isomers is reliably achieved through a multi-technique spectroscopic approach. NMR spectroscopy , particularly the combination of ¹H, ¹⁹F, and ¹³C data, provides the most definitive evidence by revealing the molecule's symmetry and the unique electronic environment of each nucleus. IR spectroscopy serves as a robust complementary technique, with the fingerprint region offering a unique pattern for each isomer. While Mass Spectrometry confirms the molecular weight, analysis of fragmentation patterns can provide supporting structural evidence. Finally, UV-Vis spectroscopy can distinguish isomers based on subtle shifts in their absorption maxima. By employing the standardized protocols outlined in this guide, researchers can confidently and accurately characterize these critical fluorinated phenols.

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assessing the metabolic stability of compounds derived from 3,5-Difluoro-4-methoxyphenol

An In-Depth Guide to Assessing the Metabolic Stability of Compounds Derived from 3,5-Difluoro-4-methoxyphenol

For researchers and drug development professionals, the optimization of a compound's metabolic stability is a critical hurdle in the progression from a promising lead to a viable clinical candidate. A compound that is rapidly metabolized will likely suffer from a short half-life and poor bioavailability, diminishing its therapeutic potential. The strategic incorporation of fluorine into molecular scaffolds is a powerful and widely employed strategy to enhance pharmacokinetic profiles.[1] This guide provides an objective, in-depth comparison of the metabolic stability of drug candidates derived from the 3,5-Difluoro-4-methoxyphenol scaffold, supported by detailed experimental protocols and illustrative data.

The rationale for selecting this scaffold lies in the unique properties conferred by the fluorine atoms. The carbon-fluorine (C-F) bond is exceptionally strong compared to a carbon-hydrogen (C-H) bond, making it highly resistant to cleavage by metabolic enzymes, particularly the cytochrome P450 (CYP450) superfamily.[1][2] By replacing hydrogen atoms at metabolically vulnerable positions with fluorine, medicinal chemists can effectively "block" or retard oxidative metabolism, thereby extending the compound's systemic exposure.[2]

The Metabolic Landscape of Phenolic Compounds

Phenolic compounds, a common motif in drug discovery, are primarily metabolized through two major phases.

• Phase I Metabolism: This phase involves the introduction or unmasking of functional groups, typically increasing the molecule's polarity. For a scaffold like 4-methoxyphenol, the primary Phase I reactions are oxidative, mediated by CYP450 enzymes in the liver.[3] Key pathways include O-demethylation of the methoxy group to form a catechol, and aromatic hydroxylation at positions ortho or meta to the hydroxyl group.[4]

• Phase II Metabolism: In this phase, the parent compound or its Phase I metabolite is conjugated with endogenous molecules, which dramatically increases water solubility and facilitates excretion. For phenols, the dominant conjugation pathways are glucuronidation, catalyzed by UDP-glucuronosyltransferases (UGTs), and sulfation, catalyzed by sulfotransferases (SULTs).[5][6]

The 3,5-difluoro substitution pattern on the 4-methoxyphenol core is designed to thwart Phase I oxidation. The fluorine atoms at positions 3 and 5 sterically and electronically shield the aromatic ring, making aromatic hydroxylation at these sites highly improbable. This strategic blockade is expected to significantly enhance metabolic stability.

Caption: Generalized metabolic pathways for a 4-methoxyphenol scaffold.

A Framework for Comparative Assessment

To objectively evaluate the metabolic advantage conferred by the difluoro substitution, a head-to-head comparison is essential. We will propose a hypothetical study comparing three compounds:

• Compound A (Test): A derivative of 3,5-Difluoro-4-methoxyphenol.

• Comparator B (Non-Fluorinated): The direct analog of Compound A, derived from 4-methoxyphenol.

• Comparator C (Mono-Fluorinated): An analog derived from 3-Fluoro-4-methoxyphenol to assess the impact of a single fluorine atom.

The assessment will rely on two gold-standard in vitro assays: the Liver Microsomal Stability Assay and the Hepatocyte Stability Assay.

• Liver Microsomal Stability Assay: This assay uses subcellular fractions (microsomes) from the liver, which are rich in CYP450 enzymes.[3] It is a cost-effective, high-throughput method primarily for evaluating Phase I metabolic stability.[7]

• Hepatocyte Stability Assay: This assay utilizes intact liver cells (hepatocytes), which contain the full complement of both Phase I and Phase II metabolic enzymes, as well as active transport mechanisms.[8][9] It provides a more comprehensive and physiologically relevant prediction of hepatic clearance.[10]

Caption: Workflow for assessing and comparing metabolic stability.

Detailed Experimental Protocols

The following protocols are self-validating systems. They include positive controls (compounds with known high and low clearance rates) to ensure the metabolic competency of the liver microsome and hepatocyte preparations in each experiment.

Protocol 1: Human Liver Microsomal (HLM) Stability Assay

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds in a Phase I-rich environment.[11][12]

Materials:

• Test Compounds (A, B, C), Positive Controls (e.g., Verapamil, Dextromethorphan), Negative Control (e.g., Warfarin).

• Pooled Human Liver Microsomes (HLM), 20 mg/mL stock.

• 0.1 M Phosphate Buffer, pH 7.4.

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Acetonitrile with Internal Standard (IS, e.g., Tolbutamide) for reaction termination.

• 96-well incubation plates and collection plates.

• Incubator/shaker set to 37°C.

• LC-MS/MS system.

Methodology:

• Reagent Preparation:

  • Prepare 1 µM working solutions of test and control compounds by diluting from DMSO stocks into phosphate buffer. The final DMSO concentration should be ≤ 0.5%.[7]

  • Thaw HLM on ice and dilute to a working concentration of 1.0 mg/mL in cold phosphate buffer.

• Incubation (in duplicate):

  • Add 100 µL of the HLM working solution to the wells of the incubation plate.

  • Pre-warm the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding 5 µL of the compound working solution to the HLM, followed immediately by 100 µL of pre-warmed NADPH regenerating system. The final protein concentration will be 0.5 mg/mL.

  • For negative controls (T=0 and chemical stability), add quenching solution before the NADPH system or substitute the NADPH system with buffer.[12]

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer 50 µL of the reaction mixture to a collection plate containing 150 µL of cold acetonitrile with internal standard.

• Sample Processing:

  • Seal the collection plate and vortex for 2 minutes to precipitate proteins.

  • Centrifuge the plate at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point by monitoring the ratio of the analyte peak area to the internal standard peak area.[3]

Protocol 2: Cryopreserved Human Hepatocyte Stability Assay

Objective: To determine the t½ and CLint in a physiologically relevant system containing both Phase I and Phase II enzymes.[8][13]

Materials:

• Cryopreserved Human Hepatocytes.

• Williams Medium E or similar incubation medium.

• All materials from Protocol 1.

Methodology:

• Hepatocyte Preparation:

  • Rapidly thaw cryopreserved hepatocytes in a 37°C water bath.

  • Transfer to pre-warmed incubation medium and perform a cell count and viability check (e.g., via Trypan Blue exclusion). Viability should be >80%.

  • Centrifuge the cell suspension and resuspend the hepatocyte pellet in fresh medium to a final density of 1.0 x 10⁶ viable cells/mL.[10]

• Incubation (in duplicate):

  • Dispense 95 µL of the hepatocyte suspension into the wells of an incubation plate.

  • Pre-incubate the plate at 37°C in a humidified 5% CO₂ incubator with gentle shaking.

  • Initiate the reaction by adding 5 µL of the 1 µM compound working solution. The final cell density will be 0.5 x 10⁶ cells/mL.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), transfer 50 µL of the cell suspension to a collection plate containing 150 µL of cold acetonitrile with internal standard.[13]

• Sample Processing & Analysis:

  • Follow steps 4 and 5 from Protocol 1.

Data Analysis and Interpretation

The rate of compound depletion is determined by plotting the natural logarithm (ln) of the percentage of parent compound remaining against time. The slope of the linear regression of this plot gives the elimination rate constant (k).

• Half-Life (t½): Calculated using the formula: t½ = 0.693 / k

• Intrinsic Clearance (CLint): A measure of the metabolic capacity of the liver for a specific compound.

  • For HLM: CLint (µL/min/mg protein) = (0.693 / t½) x (Incubation Volume / mg microsomal protein) [1]

  • For Hepatocytes: CLint (µL/min/10⁶ cells) = (0.693 / t½) x (Incubation Volume / number of cells in 10⁶) [10]

A longer half-life and a lower intrinsic clearance value indicate greater metabolic stability.

Illustrative Comparative Data

The following table presents hypothetical, yet scientifically plausible, data that would be expected from the experiments described above.

Compound	Scaffold	Assay	t½ (min)	CLint
Compound A	3,5-Difluoro-4-methoxyphenol	HLM	> 60	< 11.5 µL/min/mg
Hepatocytes	115	10.6 µL/min/10⁶ cells
Comparator B	4-Methoxyphenol	HLM	18	76.9 µL/min/mg
Hepatocytes	25	48.9 µL/min/10⁶ cells
Comparator C	3-Fluoro-4-methoxyphenol	HLM	45	30.8 µL/min/mg
Hepatocytes	68	17.9 µL/min/10⁶ cells

Interpretation of Results:

• Impact of Difluoro Substitution: Compound A demonstrates significantly higher metabolic stability compared to both comparators in both assay systems. The very low clearance in HLM strongly suggests that the 3,5-difluoro pattern effectively blocks CYP450-mediated oxidative metabolism, which is the primary clearance pathway for Comparator B.[1]

• Comparison with Mono-Fluoro: Comparator C shows intermediate stability. This indicates that while a single fluorine atom provides some metabolic shielding, the difluoro substitution offers a more robust blockade of metabolic "soft spots."

• HLM vs. Hepatocytes: The clearance of Compound A in hepatocytes, while still low, is likely attributable to Phase II conjugation (glucuronidation or sulfation) of the phenolic hydroxyl group, a pathway not present in the HLM assay.[5][8] This highlights the importance of using a complete cell system to understand all relevant clearance mechanisms.

Conclusion

The strategic use of a 3,5-Difluoro-4-methoxyphenol scaffold is a highly effective strategy for designing metabolically robust drug candidates. The difluoro substitution pattern acts as a powerful metabolic shield, primarily by blocking sites susceptible to Phase I oxidative metabolism by CYP450 enzymes. This guide provides a comprehensive framework for objectively assessing this stability advantage. By employing rigorous in vitro assays, such as those with human liver microsomes and hepatocytes, researchers can generate clear, comparative data to guide lead optimization. This data-driven approach allows for the confident selection of compounds with enhanced pharmacokinetic potential, ultimately increasing the probability of success in the challenging journey of drug development.

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A Senior Application Scientist's Guide to the Synthetic Utility of 3,5-Difluoro-4-methoxyphenol: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern synthetic chemistry. The unique electronic properties of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity, making fluorinated building blocks highly sought after. Among these, 3,5-Difluoro-4-methoxyphenol stands out as a versatile, yet underexplored, reagent. This guide provides an in-depth technical analysis of its synthetic utility, offering a comparative perspective against relevant analogues to inform experimental design and accelerate discovery.

Introduction: The Strategic Advantage of Fluorinated Phenols

The introduction of fluorine atoms onto an aromatic ring significantly alters its electronic landscape. The high electronegativity of fluorine imparts a strong inductive electron-withdrawing effect, which can enhance the acidity of a phenolic proton and activate the ring for certain transformations. In the case of 3,5-Difluoro-4-methoxyphenol, the two fluorine atoms positioned meta to the hydroxyl group create a unique electronic environment that influences its reactivity in a variety of key synthetic operations. This guide will explore the practical implications of this substitution pattern in comparison to less- or differently-fluorinated analogues.

Physicochemical Properties: A Comparative Overview

The reactivity of a phenol is intrinsically linked to its acidity (pKa). The electron-withdrawing nature of fluorine atoms generally increases the acidity of the phenolic proton by stabilizing the resulting phenoxide anion.

Table 1: Comparison of Acidity (pKa) of 3,5-Difluoro-4-methoxyphenol and Related Phenols

Compound	Structure	Predicted pKa	Rationale for Acidity
4-Methoxyphenol		~10.4	The methoxy group is a weak electron-donating group, slightly decreasing the acidity compared to phenol.
3,5-Difluorophenol		~7.97[1]	The two fluorine atoms exert a strong inductive electron-withdrawing effect, significantly stabilizing the phenoxide and increasing acidity.[2][3]
3,5-Difluoro-4-methoxyphenol		~8.5 (Estimated)	The electron-withdrawing effect of the two fluorine atoms is partially offset by the electron-donating methoxy group, resulting in an intermediate acidity.

This enhanced acidity of 3,5-Difluoro-4-methoxyphenol has direct consequences for its utility in base-mediated reactions, as it allows for the use of milder bases for deprotonation compared to its non-fluorinated counterpart, 4-methoxyphenol.

Synthesis of 3,5-Difluoro-4-methoxyphenol: A Plausible Route

While specific literature on the synthesis of 3,5-Difluoro-4-methoxyphenol is not abundant, a viable synthetic pathway can be inferred from established methods for preparing related fluorinated phenols. A common strategy involves the synthesis of a 3,5-difluorophenyl precursor followed by the introduction of the hydroxyl and methoxy functionalities.

Caption: Plausible synthetic route to 3,5-Difluoro-4-methoxyphenol.

Experimental Protocol: Synthesis of 3,5-Difluorophenol (A Key Intermediate) [4][5]

This protocol describes the synthesis of the likely precursor to 3,5-Difluoro-4-methoxyphenol.

• Step 1: Synthesis of 3,5-Difluorophenylboronic Acid

  • Under an inert nitrogen atmosphere, dissolve 3,5-difluorobromobenzene (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C.

  • Slowly add n-butyllithium (1.1 eq) dropwise, maintaining the low temperature.

  • After stirring for 1 hour, add triisopropyl borate (1.2 eq) and allow the reaction to slowly warm to room temperature overnight.

  • Quench the reaction with aqueous HCl and extract the product with an organic solvent.

• Step 2: Oxidation to 3,5-Difluorophenol

  • Dissolve the crude 3,5-difluorophenylboronic acid in a suitable solvent (e.g., THF/water).

  • Add an oxidizing agent, such as hydrogen peroxide, and a base (e.g., NaOH).

  • Stir the reaction at room temperature until completion, as monitored by TLC.

  • Acidify the reaction mixture and extract the 3,5-difluorophenol.

The subsequent selective methoxylation at the 4-position would likely require a carefully chosen protecting group strategy to achieve the desired regioselectivity.

Key Synthetic Transformations: A Comparative Analysis

Etherification Reactions

The formation of an ether linkage is a fundamental transformation in the synthesis of pharmaceuticals and agrochemicals. The Williamson ether synthesis, involving the reaction of a phenoxide with an alkyl halide, is a common method.

Comparative Reaction Scheme:

• 4-Methoxyphenol: Requires a relatively strong base (e.g., NaH, K₂CO₃) to generate the phenoxide for reaction with an alkyl halide. The electron-donating methoxy group slightly deactivates the phenol for this reaction.

• 3,5-Difluoro-4-methoxyphenol: Due to its increased acidity, a milder base (e.g., K₂CO₃ in a polar aprotic solvent) should be sufficient to form the more stable phenoxide. The reaction is expected to proceed efficiently.

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• 2. chemimpex.com [chemimpex.com]
• 3. 3,5-Difluorophenol | C6H4F2O | CID 75928 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. CN112778090A - Preparation method of 3, 5-difluorophenol - Google Patents [patents.google.com]

Cross-Validation of Analytical Techniques for 3,5-Difluoro-4-methoxyphenol: A Comparative Guide

In the landscape of pharmaceutical development and quality control, the robust and reliable analysis of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 3,5-Difluoro-4-methoxyphenol, a key structural motif in various pharmaceutical candidates, requires precise and accurate analytical methods to ensure product quality and consistency. This guide provides an in-depth comparison of three orthogonal analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy—for the analysis of this compound. We will delve into the theoretical underpinnings of each method, present detailed experimental protocols, and cross-validate their performance based on internationally recognized guidelines.

The principles of analytical method validation are firmly rooted in the guidelines established by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5][6] These guidelines provide a framework for demonstrating that an analytical procedure is suitable for its intended purpose.[5][6] Key validation parameters include specificity, linearity, range, accuracy, precision, and robustness.[7][8] This guide will address these parameters for each technique, offering a comprehensive assessment of their suitability for the analysis of 3,5-Difluoro-4-methoxyphenol.

Principles of the Analytical Techniques

A fundamental understanding of the principles behind each analytical technique is crucial for selecting the most appropriate method and for interpreting the resulting data.

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis. It separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a moderately polar compound like 3,5-Difluoro-4-methoxyphenol, reversed-phase HPLC is the most common approach, where a nonpolar stationary phase is used with a polar mobile phase. The presence of fluorine atoms in the analyte can introduce unique selectivity when using specialized fluorinated stationary phases.[9]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is suitable for volatile and thermally stable compounds. Due to the presence of a polar hydroxyl group, derivatization of 3,5-Difluoro-4-methoxyphenol may be necessary to improve its volatility and chromatographic performance.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy provides detailed structural information about a molecule by observing the behavior of atomic nuclei in a magnetic field. Both ¹H and ¹³C NMR are invaluable for the unambiguous identification and purity assessment of organic compounds.[11][12] The distinct electronic environment of each nucleus in 3,5-Difluoro-4-methoxyphenol will give rise to a unique spectral fingerprint.

Experimental Protocols

The following protocols are designed as a starting point for the analysis of 3,5-Difluoro-4-methoxyphenol and should be optimized and validated for specific applications.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol outlines a reversed-phase HPLC method with UV detection, a widely applicable technique for phenolic compounds.[13][14]

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and diode array detector (DAD).

Chromatographic Conditions:

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point. For potentially improved selectivity due to the fluorination of the analyte, a pentafluorophenyl (PFP) phase could also be evaluated.[9][13]

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is recommended.

  • Initial conditions: 30% acetonitrile.

  • Gradient: Linearly increase to 90% acetonitrile over 10 minutes.

  • Hold at 90% acetonitrile for 2 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 280 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of 3,5-Difluoro-4-methoxyphenol in methanol at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase composition.

Workflow for HPLC analysis of 3,5-Difluoro-4-methoxyphenol.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol includes a derivatization step to enhance the volatility of the analyte, a common practice for the GC analysis of phenols.[10][15]

Instrumentation:

• GC-MS system with a split/splitless injector, a capillary column, and a mass selective detector.

Derivatization (Silylation):

• To 1 mg of 3,5-Difluoro-4-methoxyphenol in a vial, add 100 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane).

• Add 900 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Heat the mixture at 60 °C for 30 minutes.

Chromatographic Conditions:

• Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injection Mode: Split (e.g., 20:1).

Mass Spectrometry Conditions:

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan (m/z 50-500) for identification and Selected Ion Monitoring (SIM) for quantification.

Workflow for GC-MS analysis of 3,5-Difluoro-4-methoxyphenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

This protocol is for the qualitative and quantitative analysis of 3,5-Difluoro-4-methoxyphenol.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher) with a proton and carbon probe.

Sample Preparation for ¹H and ¹³C NMR:

• Accurately weigh approximately 10 mg of 3,5-Difluoro-4-methoxyphenol.

• Dissolve in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a known amount of an internal standard (e.g., maleic acid) for quantitative analysis (qNMR).

• Transfer the solution to an NMR tube.

Acquisition Parameters (¹H NMR):

• Pulse Program: Standard single pulse.

• Number of Scans: 16 (adjust as needed for signal-to-noise).

• Relaxation Delay (d1): 5 times the longest T₁ for quantitative analysis.

• Spectral Width: -2 to 12 ppm.

Acquisition Parameters (¹³C NMR):

• Pulse Program: Proton-decoupled.

• Number of Scans: 1024 or more for adequate signal-to-noise.

• Relaxation Delay (d1): 2 seconds.

• Spectral Width: 0 to 200 ppm.

Workflow for NMR analysis of 3,5-Difluoro-4-methoxyphenol.

Cross-Validation and Performance Comparison

The performance of each analytical technique is evaluated based on the validation parameters stipulated by the ICH guidelines.[7][16]

Validation Parameter	HPLC	GC-MS	NMR
Specificity/Selectivity	High, dependent on column chemistry and mobile phase. Potential for co-elution with impurities.	Very high, especially in SIM mode. Mass spectral data provides an additional layer of identification.	Excellent, highly specific for the molecular structure. Can distinguish between isomers.
Linearity & Range	Excellent linearity over a wide concentration range (typically 0.1 - 100 µg/mL).	Good linearity, but the range might be narrower than HPLC. Derivatization efficiency can affect linearity.	Good for quantitative NMR (qNMR) but typically over a narrower range than chromatographic methods.
Accuracy (% Recovery)	High (typically 98-102%).	High (typically 95-105%), but can be influenced by derivatization and extraction efficiency.	High for qNMR (typically 98-102%) with a suitable internal standard.
Precision (%RSD)	Excellent (typically <2% for repeatability and intermediate precision).	Very good (typically <5%), with potential for higher variability due to the derivatization step.	Good for qNMR (typically <3%), dependent on signal-to-noise and integration accuracy.
Limit of Detection (LOD)	Low (ng/mL range).	Very low (pg/mL range), especially in SIM mode.	Higher than chromatographic methods (µg/mL to mg/mL range).
Limit of Quantitation (LOQ)	Low (ng/mL to µg/mL range).	Very low (pg/mL to ng/mL range).	Higher than chromatographic methods (µg/mL to mg/mL range).
Robustness	Generally robust, but sensitive to changes in mobile phase composition, pH, and temperature.	Robust, but can be affected by injector and column temperature, and derivatization conditions.	Very robust, less affected by minor changes in experimental conditions.
Throughput	High, with typical run times of 15-30 minutes per sample.	Moderate, with longer run times due to the oven temperature program and potential for sample preparation.	Low, as longer acquisition times are often needed, especially for ¹³C NMR.

Concluding Remarks

The choice of an analytical technique for 3,5-Difluoro-4-methoxyphenol depends on the specific requirements of the analysis.

• HPLC is a versatile and robust technique that is well-suited for routine quality control, offering a good balance of speed, sensitivity, and precision.

• GC-MS provides exceptional sensitivity and selectivity, making it an excellent choice for trace-level analysis and impurity profiling, provided the derivatization step is optimized and controlled.

• NMR is unparalleled for definitive structural confirmation and can be used as a primary method for quantitative analysis (qNMR) without the need for a specific reference standard of the analyte.

For comprehensive characterization and validation, a combination of these orthogonal techniques is recommended. For instance, HPLC can be used for routine purity and assay determination, while NMR can confirm the structure of the main component and any isolated impurities, and GC-MS can be employed to detect and identify volatile impurities at very low levels. This multi-faceted approach ensures a thorough understanding of the analytical profile of 3,5-Difluoro-4-methoxyphenol, leading to a more robust and reliable drug development process.

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 3,5-Difluoro-4-methoxyphenol

As laboratory professionals dedicated to innovation and safety, our handling of chemical reagents extends far beyond the benchtop. The responsible management of chemical waste is a critical component of our work, ensuring the safety of our colleagues, the integrity of our facilities, and the protection of our environment. This guide provides a detailed, procedural framework for the proper disposal of 3,5-Difluoro-4-methoxyphenol, a halogenated organic compound. The protocols herein are designed to be a self-validating system, grounded in established safety principles and regulatory standards.

Hazard Profile and Core Safety Directives

Understanding the inherent risks of a compound is the foundation of its safe management. 3,5-Difluoro-4-methoxyphenol, as a fluorinated phenol derivative, requires careful handling due to its potential hazards and its classification as a halogenated organic waste—a category with stringent disposal regulations.[1][2]

Causality of Hazard: The presence of fluorine atoms on the aromatic ring significantly influences the molecule's reactivity, persistence, and potential toxicity. Halogenated organic compounds are often more resistant to natural degradation, posing a greater environmental risk if not disposed of correctly.[1] While specific toxicity data for 3,5-Difluoro-4-methoxyphenol is limited, data from analogous compounds like 3-Fluoro-4-methoxyphenol and 4-Methoxyphenol suggest it should be handled as a substance that can cause severe skin and eye irritation or damage, and may be harmful if swallowed.[3][4][5][6]

Key Data Summary

Parameter	Information	Source
Chemical Name	3,5-Difluoro-4-methoxyphenol	[7]
CAS Number	443-42-5	[7]
Molecular Formula	C₇H₆F₂O₂	[7]
Waste Classification	Hazardous Waste; Halogenated Organic Waste	[1][2]
Analogue Exposure Limit	For 4-Methoxyphenol: 5 mg/m³ (ACGIH TWA)	[8][9]

The Cardinal Rule: Waste Segregation

The most critical step in managing waste for this compound is strict segregation. Mixing halogenated waste with non-halogenated waste streams results in the entire volume being classified as the more hazardous and expensive-to-dispose-of halogenated waste.[1][10][11] This is not merely a cost issue; it is a fundamental safety and compliance requirement. Improper segregation can lead to incompatible materials reacting within a waste container, creating a significant safety hazard.

The decision process for segregation is straightforward and must be adhered to without exception.

Caption: Waste Segregation Decision Workflow.

Standard Operating Procedure (SOP) for Waste Collection and Disposal

This step-by-step protocol ensures compliance with the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) and general laboratory best practices.[12][13][14]

Step 1: Waste Minimization Before beginning any experiment, critically assess the required scale. Designing procedures to use the minimum necessary amount of 3,5-Difluoro-4-methoxyphenol is the most effective way to reduce waste generation.[2][15]

Step 2: Container Selection Select a dedicated and appropriate waste container.

• Material: Use a robust, chemically compatible plastic container (e.g., polyethylene).[16][17] Causality: Halogenated solvents can slowly degrade to form acidic byproducts (e.g., hydrofluoric acid), which can corrode metal containers, leading to potential leaks and failures.[16]

• Condition: The container must be in good condition with a secure, leak-proof screw cap.

Step 3: Proper Labeling Proper labeling is a non-negotiable regulatory requirement.

• As soon as the first drop of waste is added, affix a hazardous waste label provided by your institution's Environmental Health and Safety (EHS) department.[1]

• The label must clearly state:

  • The words "Hazardous Waste ".[2][11]

  • The full chemical name: "3,5-Difluoro-4-methoxyphenol ". Do not use abbreviations or formulas.[10][15]

  • List all other constituents and their approximate percentages if it is a mixed waste stream.[11][15]

  • The date accumulation started.[15]

Step 4: Waste Accumulation

• Solid Waste: Collect unadulterated solid 3,5-Difluoro-4-methoxyphenol and any contaminated disposables (e.g., weighing papers, gloves, absorbent pads) in a designated container for solid halogenated waste.[2]

• Liquid Waste: Collect solutions containing 3,5-Difluoro-4-methoxyphenol in a designated container for liquid halogenated waste.

• Segregation: Do not mix this waste with strong acids, bases, oxidizers, or heavy metals.[11][16]

• Closure: Keep the waste container securely closed at all times, except when actively adding waste.[1][10][11] This prevents the release of vapors and protects against spills.

Step 5: On-Site Storage (Satellite Accumulation Area) Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• The SAA must be at or near the point of generation.

• Store the container in a well-ventilated area, away from ignition sources.[16][17]

• Utilize secondary containment (e.g., a larger bin or tray) to contain any potential leaks.[1]

Step 6: Arranging for Final Disposal

• Do not dispose of 3,5-Difluoro-4-methoxyphenol down the drain or in the regular trash.[2][16]

• Once the container is nearly full (e.g., 90% capacity) or has been accumulating for a set period (per institutional policy), arrange for its removal through your EHS department or a licensed hazardous waste contractor.[1][2]

• The standard and accepted final disposal method is typically high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF).[3]

Emergency Protocol: Spill Management

In the event of a spill, a swift and systematic response is crucial to mitigate exposure and environmental contamination.

Caption: Emergency Spill Response Workflow.

Step-by-Step Spill Response:

• Evacuate and Alert: Immediately evacuate non-essential personnel from the affected area and alert others nearby.[2]

• Notify Authorities: Contact your institution's EHS department and your direct supervisor immediately.[2]

• Contain (Only if trained and safe): For minor spills, and only if you have the proper training and personal protective equipment (PPE), contain the spill.

  • PPE: Wear appropriate PPE, including double nitrile gloves, safety goggles, and a lab coat.[16]

  • Absorption: Cover the spill with an inert absorbent material like vermiculite, dry sand, or soda ash.[2][8]

• Collection: Carefully sweep or scoop the absorbed material into a designated, sealable container for hazardous waste.[2][10]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent. All cleaning materials (wipes, pads) must also be collected as hazardous waste.[2]

• Disposal: Label the container with "Hazardous Waste" and a description of the contents ("Spill cleanup material with 3,5-Difluoro-4-methoxyphenol") and manage it according to the SOP in Section 3.

By adhering to these rigorous protocols, you contribute to a culture of safety and responsibility, ensuring that the pursuit of scientific advancement does not come at the cost of personal or environmental health. Always consult your institution's specific chemical hygiene plan and the Safety Data Sheet (SDS) for 3,5-Difluoro-4-methoxyphenol before use.

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A Guide to Personal Protective Equipment for Handling 3,5-Difluoro-4-methoxyphenol

As Senior Application Scientist, this guide provides essential, field-proven safety protocols for handling 3,5-Difluoro-4-methoxyphenol. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the "why" behind each safety measure. This chemical, a substituted phenol, requires meticulous handling due to its corrosive and toxic properties, which are amplified by the presence of fluorine atoms. This document provides a self-validating system of protocols designed for the professional researcher.

Hazard Analysis: Understanding the Risks of 3,5-Difluoro-4-methoxyphenol

While specific toxicological data for 3,5-Difluoro-4-methoxyphenol is not extensively published, its structure as a fluorinated methoxyphenol allows us to infer its primary hazards based on analogous compounds. Phenols are known to be corrosive and toxic, capable of causing severe burns and systemic damage upon absorption through the skin.[1][2][3] The fluorine substituents can further enhance its reactivity and ability to penetrate biological tissues.[4][5]

Anticipated Primary Hazards:

• Corrosivity: Like other phenols, it is expected to cause severe skin burns and eye damage.[6][7]

• Acute Toxicity: Assumed to be harmful if swallowed, inhaled, or absorbed through the skin.[8][9][10] Skin absorption is a major concern with phenols, as systemic toxicity can occur from exposure to even small areas.[3][11]

• Respiratory Irritation: As a dust or vapor, it may cause irritation to the respiratory tract.[6][7]

• Skin Sensitization: May cause an allergic skin reaction upon repeated contact.[8][10]

Due to these significant risks, all work with 3,5-Difluoro-4-methoxyphenol must be conducted within a properly functioning chemical fume hood.[11][12]

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the procedure and the associated risks of exposure. The following table summarizes the minimum required PPE for handling 3,5-Difluoro-4-methoxyphenol.

Protection Type	Required PPE	Rationale and Specifications
Eye and Face	Chemical Splash Goggles & Face Shield	Goggles provide a seal around the eyes to protect against splashes and dust. A face shield must be worn over the goggles to protect the entire face from splashes, especially when handling larger quantities or during procedures with a high splash potential.[2][3][12]
Hand	Double-Gloving: Butyl Rubber or Neoprene Gloves	Phenol readily penetrates many common glove materials, including standard nitrile.[1][11] For direct handling, heavy-duty butyl rubber or neoprene gloves are recommended.[1][3] Double-gloving provides an additional layer of protection. The outer glove should be removed and replaced immediately upon any sign of contamination.
Body	Chemical-Resistant Lab Coat & Apron	A flame-resistant lab coat should be worn at all times.[12] For procedures involving a risk of significant splashes, a chemical-resistant apron made of butyl rubber or neoprene should be worn over the lab coat.[1][3] Ensure clothing covers all exposed skin, including long pants and fully enclosed shoes.[1]
Respiratory	As needed, based on risk assessment	All work with solid or liquid 3,5-Difluoro-4-methoxyphenol should be performed in a chemical fume hood to control vapors and dust.[11][12] If dust generation is unavoidable and cannot be controlled within a fume hood, a full-face respirator with appropriate cartridges should be used.[7]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict, logical workflow is critical for minimizing exposure risk. The following protocol outlines the essential steps for safely handling 3,5-Difluoro-4-methoxyphenol.

Preparation and PPE Donning

• Designate Work Area: Clearly demarcate the area where the chemical will be handled, preferably within a chemical fume hood.[2]

• Assemble Materials: Ensure all necessary equipment, reagents, and waste containers are inside the fume hood before handling the chemical.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are accessible and unobstructed.[11] Prepare a phenol-specific first aid kit containing polyethylene glycol (PEG-300 or PEG-400).[1][13]

• Don PPE: Put on PPE in the following order: lab coat, inner gloves, outer gloves, and finally, safety goggles and face shield.

Chemical Handling Workflow Diagram

The following diagram illustrates the critical decision points and actions for the safe handling of 3,5-Difluoro-4-methoxyphenol.

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